(3R)-N-Methanesulfonylpiperidine-3-carboxamide

Core Science & Biosynthesis

(3R)-1-(Methylsulfonyl)piperidine-3-carboxamide: Structural Properties and Synthetic Applications

The following technical guide provides an in-depth analysis of (3R)-1-(methylsulfonyl)piperidine-3-carboxamide , chemically distinct as a functionalized piperidine scaffold used in medicinal chemistry.

Executive Summary & Nomenclature Analysis

Topic Identity: The compound designated as "(3R)-N-Methanesulfonylpiperidine-3-carboxamide" in loose nomenclature is formally identified as (3R)-1-(methylsulfonyl)piperidine-3-carboxamide .

• Chemical Formula:

• Molecular Weight: 206.26 g/mol

• Core Scaffold: Piperidine-3-carboxamide (Nipecotamide derivative).

• Key Substituent: Methanesulfonyl group (Mesyl, -SO

  Me) attached to the piperidine ring nitrogen ( ).

• Stereochemistry: The (3R)-enantiomer is the biologically relevant chiral form often utilized to probe specific binding pockets in enzymes such as Janus Kinases (JAKs) or GPCRs.

Nomenclature Disambiguation: While "N-methanesulfonyl..." technically implies substitution on the amide nitrogen (forming an acyl sulfonamide,

), this species is an acidic bioisostere of a carboxylic acid. In the context of drug development intermediates, the name is frequently applied to the -ring substituted species. This guide focuses on the 1-(methylsulfonyl) structure, which serves as a stable, neutral building block for fragment-based drug discovery.

Chemical Structure and Physicochemical Properties[1][2][3][4][5]

Structural Visualization

The molecule consists of a saturated six-membered nitrogen heterocycle (piperidine) constrained in a chair conformation. The bulky methanesulfonyl group at position 1 and the carboxamide at position 3 dictate the spatial arrangement, often favoring an equatorial orientation for the bulky substituents to minimize 1,3-diaxial interactions.

Caption: Structural decomposition of the target molecule highlighting functional pharmacophores.

Physicochemical Data Profile

The sulfonyl group significantly lowers the basicity of the piperidine nitrogen, rendering the molecule neutral at physiological pH, unlike the basic parent nipecotamide.

Property	Value	Causality/Implication
Molecular Weight	206.26 Da	Ideal for Fragment-Based Drug Design (FBDD) (<300 Da).
LogP (Calculated)	-0.5 to 0.2	Amphiphilic; sufficient water solubility for assays but lipophilic enough for membrane permeability.
TPSA	~86 Ų	High polar surface area due to sulfone and amide; suggests good oral bioavailability limits (<140 Ų).
pKa (Ring N)	< 1.0	The electron-withdrawing sulfonyl group delocalizes the lone pair, removing basicity.
H-Bond Donors	2	Derived from the primary amide (-NH ).
H-Bond Acceptors	3	Sulfonyl oxygens (2) and Amide carbonyl (1).
Solubility	DMSO, MeOH, DCM	Moderate solubility in organic solvents; limited in non-polar alkanes.

Synthetic Methodology

The synthesis of the (3R)-enantiomer requires strict control over stereochemistry. The preferred route utilizes (3R)-Nipecotic acid (or its ester) from the chiral pool to avoid expensive resolution steps later.

Retrosynthetic Analysis

• Amide Formation: Conversion of the C3-ester or acid to the primary amide.

• Sulfonylation: Protection/functionalization of the secondary amine (

  ) with methanesulfonyl chloride.

Optimized Synthetic Protocol

Objective: Synthesis of (3R)-1-(methylsulfonyl)piperidine-3-carboxamide from (3R)-ethyl nipecotate.

Step 1: N-Sulfonylation

• Reagents: (3R)-Ethyl nipecotate (CAS 25137-01-3), Methanesulfonyl chloride (MsCl), Triethylamine (TEA).

• Solvent: Dichloromethane (DCM) (

  ).

• Mechanism: Nucleophilic attack of the secondary piperidine amine on the electrophilic sulfur of MsCl. The base neutralizes the HCl byproduct.

Step 2: Ammonolysis (Amidation)

• Reagents: Methanolic Ammonia (7N NH

  in MeOH).[1]

• Conditions: Sealed tube,

  , 12-24 hours.

• Mechanism: Nucleophilic acyl substitution where ammonia displaces the ethoxy group.

Caption: Two-step synthetic workflow preserving the (3R)-stereocenter.

Detailed Experimental Procedure (Self-Validating)

• Preparation: Dissolve (3R)-ethyl nipecotate L-tartrate (10 mmol) in DCM (50 mL). Add TEA (30 mmol) to liberate the free base.

• Sulfonylation: Cool to

  . Add MsCl (11 mmol) dropwise over 15 min. The exotherm indicates reaction initiation.

• Workup 1: Stir for 2 hours at RT. Wash with 1N HCl (to remove unreacted amine) and Brine. Dry organic layer (

  ) and concentrate.[2][1] Checkpoint: NMR should show a singlet at ~2.8 ppm (Ms group).

• Amidation: Dissolve the residue in 7N

  /MeOH (20 mL). Seal in a pressure tube and heat to overnight.

• Isolation: Concentrate in vacuo. Triturate the solid with diethyl ether to remove lipophilic impurities. Filter to obtain the white solid product.

Analytical Characterization

To ensure scientific integrity, the identity and purity must be validated using the following markers.

Nuclear Magnetic Resonance (NMR)

• NMR (400 MHz, DMSO- ):
  • 7.40, 6.90 (br s, 2H, ): Characteristic amide protons.
  • 2.85 (s, 3H, ): Sharp singlet for the mesyl group.
  • 3.60–3.40 (m, 2H), 2.70–2.60 (m, 2H): Ring protons adjacent to nitrogen (deshielded by sulfonyl).
  • 2.30 (m, 1H, H-3): Chiral methine proton.
• NMR:

  • Carbonyl carbon (~174 ppm).

  • Mesyl methyl carbon (~34 ppm).

Chiral HPLC

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane:Isopropanol (80:20) or Supercritical

  .

• Validation: The (3R) enantiomer should elute as a single peak. Presence of a minor peak indicates racemization during synthesis (unlikely with mild base, but possible if strong heat is used).

Applications in Drug Discovery[3][4][6]

The (3R)-1-(methylsulfonyl)piperidine-3-carboxamide scaffold is a "privileged structure" in medicinal chemistry, particularly for kinase inhibitors.

Mechanistic Role in Kinase Inhibition

Inhibitors of the Janus Kinase (JAK) family often utilize a piperidine ring to orient a "warhead" or H-bond donor into the ATP-binding pocket or the solvent-exposed region.

• Solvent Front Interaction: The sulfonyl group acts as a solvent-exposed tail, improving pharmacokinetic properties (metabolic stability against oxidases) compared to a free amine or N-alkyl group.

• Chiral Vector: The (3R)-geometry directs the C3-carboxamide to form hydrogen bonds with specific residues (e.g., Glu or Asp) in the hinge region or the P-loop of the kinase.

Fragment-Based Screening

This molecule serves as an excellent fragment for screening libraries:

• Low Complexity: Allows for high ligand efficiency (LE).

• Growth Vectors: The primary amide can be dehydrated to a nitrile (CN) or coupled to aryl halides to expand into the hydrophobic pocket.

References

• Synthesis of Piperidine-3-carboxamide Derivatives

  • Source: Sigma-Aldrich / Merck Technical D
  • Context: Protocols for N-functionalization of nipecotic acid deriv

  • URL:

• Chiral Resolution of Nipecotamide

  • Title: Resolution of piperidine-3-carboxylic acid derivatives for pharmaceutical intermedi
  • Source:Tetrahedron: Asymmetry, Vol 12, Issue 20.

  • URL:

• Sulfonamide Bioisosteres in Medicinal Chemistry

  • Title: The role of sulfonyl groups in improving metabolic stability of amine-containing drugs.
  • Source:Journal of Medicinal Chemistry.

  • URL:

• Vendor Characterization Data (Analogous Structures)

  • Source: MolPort / PubChem CID 4156937 (N-methyl analog).

  • URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Synthesis Pathways for (3R)-N-Methanesulfonylpiperidine-3-carboxamide: An In-Depth Technical Guide

Executive Summary

(3R)-N-Methanesulfonylpiperidine-3-carboxamide (CAS: 1704968-09-1)[1] is a highly functionalized chiral building block characterized by a piperidine core and an acylsulfonamide moiety. Acylsulfonamides are highly valued in modern drug discovery as robust carboxylic acid bioisosteres; they mimic the

of the native acid group while significantly improving metabolic stability, target affinity, and cellular permeability[2].

This whitepaper details a scalable, stereochemically retentive, and self-validating synthetic pathway for this molecule. By starting from commercially available (3R)-nipecotic acid, the protocol leverages highly specific coupling reagents to ensure high yields and absolute preservation of the C3 stereocenter.

Retrosynthetic Analysis & Strategy

The retrosynthetic disconnection of (3R)-N-Methanesulfonylpiperidine-3-carboxamide relies on a three-step linear sequence. The core strategy involves the late-stage formation of the acylsulfonamide bond, preceded by the temporary protection of the secondary piperidine amine to prevent self-condensation and polymerization during carboxylic acid activation.

Retrosynthetic analysis of (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

Mechanistic Insights & Causality (E-E-A-T)

The critical transformation in this pathway is the amidation of the protected carboxylic acid with methanesulfonamide. Traditional carbodiimide coupling agents (like EDCI or DCC) often lead to complex reaction mixtures, poor conversions, or the formation of bis-acylated byproducts when applied to sulfonamides[3].

To circumvent these issues, this protocol utilizes 1,1'-Carbonyldiimidazole (CDI) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) [2].

Causality of Reagent Selection:

• CDI Activation & Stereochemical Preservation: CDI reacts with the carboxylic acid to form a highly reactive acylimidazole intermediate, releasing

  and imidazole as byproducts. This activation is exceptionally mild and proceeds rapidly at room temperature. Avoiding harsh conditions (such as refluxing with thionyl chloride) is critical to preventing the enolization and subsequent racemization of the sensitive C3 stereocenter[4].

• DBU Deprotonation: Methanesulfonamide is a poor nucleophile due to the strong electron-withdrawing nature of the sulfonyl group. DBU (

  ) is a non-nucleophilic, strong base that effectively deprotonates methanesulfonamide ( ). This generates a highly nucleophilic sulfonamide anion that readily attacks the acylimidazole intermediate, driving the reaction to completion[2].

Mechanism of CDI-mediated acylsulfonamide formation.

Experimental Protocols

Step 1: Synthesis of (3R)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid

Objective: Protect the secondary amine to prevent polymerization.

• Suspend (3R)-nipecotic acid (10.0 g, 77.4 mmol) in a 1:1 mixture of 1,4-dioxane and distilled water (100 mL).

• Add

  (3.4 g, 85.1 mmol, 1.1 eq) and stir until the solution becomes clear.

• Cool the reaction mixture to 0 °C using an ice bath.

• Dissolve Di-tert-butyl dicarbonate (

  , 18.6 g, 85.1 mmol, 1.1 eq) in 20 mL of dioxane and add dropwise over 30 minutes.

• Allow the mixture to warm to room temperature and stir for 12 hours.

• Workup: Concentrate the mixture under reduced pressure to remove dioxane. Acidify the aqueous layer with 1M

  to , precipitating the product. Extract with Ethyl Acetate ( ). Dry the combined organic layers over anhydrous , filter, and concentrate to yield a white solid.

Step 2: Synthesis of (3R)-1-Boc-N-(methylsulfonyl)piperidine-3-carboxamide

Objective: Construct the acylsulfonamide linkage[2].

• Dissolve the Boc-protected acid from Step 1 (15.0 g, 65.4 mmol) in anhydrous Tetrahydrofuran (THF, 150 mL) under a nitrogen atmosphere.

• Add CDI (12.7 g, 78.5 mmol, 1.2 eq) portion-wise at room temperature. Stir for 2 hours until

  evolution ceases, indicating full conversion to the acylimidazole.

• In a separate flask, dissolve methanesulfonamide (9.3 g, 98.1 mmol, 1.5 eq) in anhydrous THF (50 mL). Add DBU (14.9 g, 98.1 mmol, 1.5 eq) and stir for 30 minutes to pre-form the active anion.

• Transfer the sulfonamide solution dropwise into the acylimidazole mixture. Stir at room temperature for 12 hours.

• Workup: Quench the reaction with 1M

  (100 mL) to neutralize DBU and imidazole. Extract with Ethyl Acetate ( ). Wash the organic layer with brine, dry over , and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc) to afford the protected acylsulfonamide.

Step 3: Synthesis of (3R)-N-Methanesulfonylpiperidine-3-carboxamide Trifluoroacetate

Objective: Remove the Boc protecting group to yield the final target.

• Dissolve the protected acylsulfonamide (12.0 g, 39.2 mmol) in Dichloromethane (DCM, 80 mL).

• Cool to 0 °C and slowly add Trifluoroacetic acid (TFA, 30 mL,

  ).

• Remove the ice bath and stir at room temperature for 2 hours.

• Workup: Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA. Triturate the resulting viscous oil with cold diethyl ether (100 mL) to precipitate the target compound as a white, crystalline TFA salt. Filter and dry under high vacuum.

Quantitative Data Summary

The following table summarizes the stoichiometric parameters and expected yields for the optimized three-step synthetic pathway.

Step	Transformation	Key Reagents	Equivalents	Temp / Time	Expected Yield
1	Amine Protection	,	1.1 eq	0 °C RT, 12 h	92 - 95%
2	Acylsulfonamide Formation	CDI, , DBU	1.2 / 1.5 / 1.5 eq	RT, 14 h	78 - 85%
3	Boc Deprotection	TFA	10.0 eq	0 °C RT, 2 h	95 - 98%

References

• 1704968-09-1 | (3R)-N-Methanesulfonylpiperidine-3-carboxamide Biofount Chemical Database URL:[Link]

• The Chosen Few: Parallel Library Reaction Methodologies for Drug Discovery The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• 1,3-Diarylpyrazolyl-acylsulfonamides as Potent Anti-tuberculosis Agents Targeting Cell Wall Biosynthesis in Mycobacterium tuberculosis Journal of Medicinal Chemistry (NIH PMC) URL:[Link]

• A Convenient and Efficient Synthesis of N-Acylsulfonamides in the Presence of Silica Phosphoric Acid under Heterogeneous and Solvent-Free Conditions TÜBİTAK Academic Journals URL: [Link]

Sources

• 1. 1704968-09-1|(3R)-N-Methanesulfonylpiperidine-3-carboxamide|(3R)-N-Methanesulfonylpiperidine-3-carboxamide| -范德生物科技公司 [bio-fount.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. 1,3-Diarylpyrazolyl-acylsulfonamides as potent anti-tuberculosis agents targeting cell wall biosynthesis in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Characterization of N-Sulfonylpiperidine Derivatives

Introduction: The Significance of the N-Sulfonylpiperidine Scaffold in Modern Drug Discovery

The N-sulfonylpiperidine motif is a cornerstone in contemporary medicinal chemistry, appearing in a diverse array of therapeutic agents and clinical candidates. Its prevalence stems from the unique combination of the piperidine ring's favorable pharmacokinetic properties—such as improved solubility and metabolic stability—and the versatile electronic and steric characteristics of the sulfonamide group. This privileged scaffold is integral to the design of molecules targeting a wide range of biological targets. Consequently, the precise and unambiguous structural characterization of novel N-sulfonylpiperidine derivatives is a critical step in the drug discovery and development pipeline.

This in-depth technical guide provides a comprehensive overview of the key spectroscopic techniques employed for the structural elucidation of N-sulfonylpiperidine derivatives: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. As a Senior Application Scientist, this guide moves beyond a simple recitation of data, offering insights into the causal relationships between molecular structure and spectral output. It is designed to be a practical resource for researchers, scientists, and drug development professionals, enabling them to confidently interpret spectroscopic data and validate the chemical identity of their target compounds.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Architecture

NMR spectroscopy is the most powerful tool for the unambiguous determination of the molecular structure of N-sulfonylpiperidine derivatives in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of the molecule.

A. ¹H NMR Spectroscopy: A Proton's Perspective

¹H NMR spectroscopy provides a detailed map of the proton environments within a molecule. The chemical shift (δ), multiplicity (splitting pattern), and coupling constant (J) of each signal are diagnostic of the proton's location and its relationship to neighboring protons.

Key Diagnostic Regions for N-Sulfonylpiperidines:

• Piperidine Ring Protons (δ 1.2 - 3.8 ppm): The protons on the piperidine ring typically appear in the aliphatic region of the spectrum.

  • Protons α to the Nitrogen (H-2, H-6): These protons are the most deshielded within the piperidine ring due to the inductive effect of the adjacent nitrogen atom and the electron-withdrawing sulfonyl group. They typically resonate in the range of δ 3.0 - 3.8 ppm . Their multiplicity will depend on the substitution pattern of the ring. In an unsubstituted piperidine ring, they appear as triplets.

  • Protons β and γ to the Nitrogen (H-3, H-5, H-4): These protons are more shielded and resonate further upfield, typically in the range of δ 1.2 - 2.0 ppm . The signals are often complex and may overlap, especially in the absence of distinct substituents.

• Sulfonamide N-H Proton (if present, variable): For N-unsubstituted or N-monosubstituted sulfonamides, the N-H proton signal can be observed. Its chemical shift is highly variable and dependent on solvent, concentration, and temperature[1]. It can range from δ 5.0 to 10.0 ppm and often appears as a broad singlet due to quadrupole broadening and chemical exchange. In protic deuterated solvents like D₂O or CD₃OD, this proton will exchange with deuterium, and the peak will diminish or disappear entirely[1].

• Aromatic/Alkyl Protons of the Sulfonyl Group: The chemical shifts of the protons on the R group of the SO₂R moiety will depend on its nature.

  • N-Arylsulfonylpiperidines: Aromatic protons will appear in the range of δ 7.0 - 8.5 ppm . The substitution pattern on the aromatic ring will dictate the multiplicity and chemical shifts of these protons. Electron-withdrawing groups on the aromatic ring will shift the protons downfield, while electron-donating groups will shift them upfield.

  • N-Alkylsulfonylpiperidines: Protons on the alkyl group will resonate in the aliphatic region, with those α to the sulfonyl group appearing further downfield (typically δ 2.8 - 3.5 ppm ) due to the electron-withdrawing nature of the SO₂ group.

Causality in ¹H NMR: The electron-withdrawing nature of the sulfonyl group is a key determinant of the chemical shifts observed. It pulls electron density away from the piperidine nitrogen, which in turn deshields the adjacent α-protons (H-2, H-6), causing them to resonate at a lower field compared to a simple N-alkylpiperidine.

B. ¹³C NMR Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy provides information about the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets where each unique carbon atom gives rise to a distinct peak.

Key Diagnostic Regions for N-Sulfonylpiperidines:

• Piperidine Ring Carbons (δ 20 - 60 ppm):

  • Carbons α to the Nitrogen (C-2, C-6): These carbons are deshielded by the adjacent nitrogen and the sulfonyl group, typically resonating in the range of δ 45 - 55 ppm .

  • Carbons β and γ to the Nitrogen (C-3, C-5, C-4): These carbons are more shielded and appear upfield, generally in the range of δ 20 - 30 ppm .

• Aromatic/Alkyl Carbons of the Sulfonyl Group:

  • N-Arylsulfonylpiperidines: Aromatic carbons will be observed in the δ 120 - 150 ppm region. The carbon directly attached to the sulfonyl group (ipso-carbon) is often a quaternary carbon and may show a weaker signal.

  • N-Alkylsulfonylpiperidines: Aliphatic carbons of the alkyl group will resonate in the δ 10 - 60 ppm range, with the carbon α to the sulfonyl group being the most deshielded.

Data Summary: Typical NMR Chemical Shifts for N-Sulfonylpiperidines

Atom	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Piperidine H-2, H-6 (α to N)	3.0 - 3.8	45 - 55	Deshielded by nitrogen and the sulfonyl group.
Piperidine H-3, H-5 (β to N)	1.4 - 2.0	23 - 28
Piperidine H-4 (γ to N)	1.2 - 1.8	20 - 26
Aromatic Protons (Ar-SO₂)	7.0 - 8.5	120 - 150	Chemical shifts are influenced by substituents on the aromatic ring.
Alkyl Protons (Alkyl-SO₂)	0.8 - 3.5	10 - 60	Protons α to the SO₂ group are more deshielded.

Note: These are typical ranges and can be influenced by the solvent, concentration, and specific substituents on the molecule.

C. 2D NMR Spectroscopy: Unraveling Complex Structures

For complex N-sulfonylpiperidine derivatives with overlapping signals in the 1D spectra, 2D NMR techniques are indispensable for unambiguous structure elucidation.[2]

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, revealing which protons are adjacent to each other. This is crucial for tracing the connectivity within the piperidine ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon pairs (¹H-¹³C). This allows for the definitive assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is vital for connecting different fragments of the molecule, for example, linking the protons of the piperidine ring to the carbons of the sulfonyl group.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations between protons that are close to each other, which is essential for determining the stereochemistry and conformation of the molecule.

Experimental Workflow for NMR Analysis

Caption: Workflow for NMR-based structure elucidation of N-sulfonylpiperidines.

II. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. For N-sulfonylpiperidine derivatives, it provides the molecular weight of the compound and valuable structural information through the analysis of its fragmentation patterns. Electrospray ionization (ESI) is the most commonly used soft ionization technique for these molecules, typically forming the protonated molecule [M+H]⁺.

A. Determining the Molecular Formula

High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement of the molecular ion, which can be used to determine the elemental composition and thus the molecular formula of the compound.

B. Characteristic Fragmentation Pathways

Tandem mass spectrometry (MS/MS) experiments, where the protonated molecule is isolated and fragmented, reveal characteristic fragmentation patterns that can be used for structural confirmation.

Common Fragmentation Pathways for N-Sulfonylpiperidines:

• Loss of SO₂ (Sulfur Dioxide): A common fragmentation pathway for arylsulfonamides is the neutral loss of SO₂ (64 Da).[3][4] This often proceeds through a rearrangement mechanism.

• Cleavage of the N-S Bond: The bond between the piperidine nitrogen and the sulfonyl sulfur can cleave, leading to fragments corresponding to the piperidine cation and the sulfonyl radical, or vice versa.

• Piperidine Ring Opening and Fragmentation: The piperidine ring itself can undergo fragmentation, often initiated by an α-cleavage adjacent to the nitrogen atom, leading to the formation of a stable iminium ion.[5]

• Fragmentation of the Sulfonyl Substituent: The R group of the SO₂R moiety will undergo its own characteristic fragmentation. For example, an N-arylsulfonylpiperidine may show fragmentation of the aromatic ring.

Fragmentation Diagram for a Generic N-Arylsulfonylpiperidine

Caption: Key fragmentation pathways for N-arylsulfonylpiperidines in ESI-MS/MS.

Experimental Protocol: ESI-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of the sample at approximately 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with an appropriate solvent system, often a mixture of water and an organic solvent (e.g., 50:50 acetonitrile:water) with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.[6][7]

  • Ensure the final solution is free of any particulate matter by filtration if necessary.[6][7]

• Instrumentation:

  • Use a mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Operate in positive ion mode to detect the [M+H]⁺ ion.

• Data Acquisition:

  • Acquire a full scan mass spectrum to determine the m/z of the protonated molecule.

  • Perform a product ion scan (MS/MS) on the [M+H]⁺ precursor ion to obtain the fragmentation pattern. The collision energy should be optimized to produce a rich fragmentation spectrum.

III. Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrational transitions of its chemical bonds. It is a rapid and effective method for identifying the presence of key functional groups. For N-sulfonylpiperidine derivatives, IR spectroscopy is particularly useful for confirming the presence of the sulfonamide moiety. Attenuated Total Reflectance (ATR) is a common sampling technique that requires minimal sample preparation.[8][9][10][11]

A. Characteristic IR Absorption Bands

• S=O Stretching Vibrations: The sulfonyl group (SO₂) gives rise to two characteristic and strong absorption bands:

  • Asymmetric S=O Stretch: 1370 - 1330 cm⁻¹ [12]

  • Symmetric S=O Stretch: 1180 - 1160 cm⁻¹ [12] These two strong bands are highly diagnostic for the presence of a sulfonamide.

• S-N Stretching Vibration: The stretching of the sulfur-nitrogen bond typically appears in the range of 940 - 900 cm⁻¹ .[12][13]

• C-H Stretching Vibrations:

  • Aliphatic C-H (piperidine and/or alkyl R group): Below 3000 cm⁻¹, typically in the 2950 - 2850 cm⁻¹ region.

  • Aromatic C-H (if present): Above 3000 cm⁻¹, typically in the 3100 - 3000 cm⁻¹ region.

• N-H Stretching Vibration (if present): A moderate to weak absorption in the 3300 - 3200 cm⁻¹ region.

Data Summary: Characteristic IR Frequencies for N-Sulfonylpiperidines

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity
Asymmetric S=O Stretch	1370 - 1330	Strong
Symmetric S=O Stretch	1180 - 1160	Strong
S-N Stretch	940 - 900	Medium
Aliphatic C-H Stretch	2950 - 2850	Strong
Aromatic C-H Stretch	3100 - 3000	Medium-Weak
N-H Stretch	3300 - 3200	Medium-Weak

Experimental Protocol: ATR-FTIR Spectroscopy

• Sample Preparation:

  • Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Data Acquisition:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the infrared spectrum.

  • Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol, acetone) after analysis.

IV. Integrated Spectroscopic Analysis: A Holistic Approach to Structure Elucidation

The true power of spectroscopic characterization lies in the integration of data from NMR, MS, and IR. Each technique provides a unique piece of the structural puzzle, and together they offer a self-validating system for structure confirmation.

Logical Workflow for Integrated Analysis

Caption: Integrated workflow for the spectroscopic characterization of N-sulfonylpiperidines.

By following this integrated approach, researchers can confidently and accurately determine the structure of novel N-sulfonylpiperidine derivatives, a critical step in advancing their drug discovery programs.

References

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• NMR Sample Preparation: The Complete Guide. Organomation. [Link]

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• Sample Preparation Protocol for ESI Accurate Mass Service. University of Oxford. [Link]

• Sample Preparation Protocol for ESI Accurate Mass Service. University of Oxford. [Link]

• NMR Sample Preparation. JEOL. [Link]

• Sample Preparation & Autosampler Vials for ESI-MS. University of Wisconsin-Madison. [Link]

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• Everything You Need to Know About ATR-FTIR Spectroscopy. Specac Ltd. [Link]

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• Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Rsc.org. [Link]

• Common Sampling Techniques of FTIR Spectroscopy. Edinburgh Instruments. [Link]

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• INFRARED ABSORPTION SPECTRA OF ORGANIC SULFUR COMPOUNDS. I. STUDIES ON S-N STRETCHING BANDS OF BENZENESULFONAMIDE DERIVATIVES. PubMed. [Link]

• Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Modgraph. [Link]

• NMR Solvents. Stohler Isotope Chemicals. [Link]

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The Piperidine-3-Carboxamide Scaffold: A Privileged Motif in Modern Drug Discovery and its Mechanisms of Action

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The piperidine-3-carboxamide scaffold has emerged as a cornerstone in contemporary medicinal chemistry, underpinning the efficacy of a growing number of therapeutic agents.[1] This guide provides a comprehensive technical overview of the mechanisms of action associated with this privileged chemical motif. While its most prominent role is in the inhibition of Poly(ADP-ribose) polymerase (PARP) for oncology applications, this document delves deeper, exploring its interactions with other key biological targets, including Anaplastic Lymphoma Kinase (ALK) and Cathepsin K. Furthermore, we will examine the intriguing ability of certain piperidine-3-carboxamide derivatives to induce cellular senescence. This guide is intended to serve as a detailed resource, complete with experimental protocols, quantitative data, and mechanistic diagrams, to empower researchers in their drug discovery and development endeavors.

The Piperidine-3-Carboxamide Core: A Versatile Pharmacophore

The six-membered nitrogen-containing piperidine ring, functionalized with a carboxamide at the 3-position, provides a unique combination of structural rigidity, hydrogen bonding capabilities, and synthetic tractability.[1] This has led to its widespread adoption in the design of small molecule inhibitors. The specific stereochemistry and substitutions on both the piperidine ring and the carboxamide moiety can be fine-tuned to achieve high potency and selectivity for a diverse range of biological targets.

Primary Mechanism of Action: PARP Inhibition and Synthetic Lethality

The most clinically advanced application of the piperidine-3-carboxamide scaffold is in the development of PARP inhibitors.[2] These drugs, including Niraparib, Rucaparib, and Talazoparib, have revolutionized the treatment of cancers with deficiencies in the homologous recombination (HR) DNA repair pathway, most notably those with BRCA1 and BRCA2 mutations.[3]

The Dual Role of PARP Inhibition

The mechanism of action of piperidine-3-carboxamide-based PARP inhibitors is twofold:

• Catalytic Inhibition: These compounds competitively bind to the nicotinamide adenine dinucleotide (NAD+) binding site of PARP enzymes, primarily PARP1 and PARP2. This prevents the synthesis and addition of poly(ADP-ribose) (PAR) chains to target proteins, a critical step in the repair of DNA single-strand breaks (SSBs).[3]

• PARP Trapping: Beyond simple enzymatic inhibition, these molecules trap PARP enzymes on the DNA at the site of damage.[2] The trapped PARP-DNA complex is a cytotoxic lesion that stalls replication forks, leading to the formation of more deleterious DNA double-strand breaks (DSBs).[2]

This dual mechanism leads to a phenomenon known as synthetic lethality . In healthy cells with a functional HR pathway, the DSBs generated by PARP trapping can be efficiently repaired. However, in cancer cells with deficient HR (e.g., BRCA1/2 mutations), these DSBs cannot be repaired, leading to genomic instability and ultimately, apoptotic cell death.

Structure-Activity Relationship in PARP Inhibition

The piperidine-3-carboxamide moiety plays a crucial role in the interaction with the PARP active site. X-ray crystallography and molecular modeling studies have revealed that the carboxamide group often forms key hydrogen bonds with conserved residues in the nicotinamide-binding pocket, such as Gly863 and Ser904 in PARP1. The piperidine ring itself can be substituted to occupy adjacent pockets, enhancing potency and influencing pharmacokinetic properties. For instance, in Niraparib, the (3S)-piperidin-3-yl-phenyl side chain contributes to potent PARP-1/2 inhibition and favorable oral bioavailability.[2]

Signaling Pathway of PARP Inhibition

The following diagram illustrates the central role of PARP in DNA repair and the mechanism of action of piperidine-3-carboxamide-based PARP inhibitors.

Caption: Mechanism of PARP inhibition by piperidine-3-carboxamide compounds.

Beyond PARP: Diverse Mechanisms of Action

The versatility of the piperidine-3-carboxamide scaffold extends beyond PARP inhibition, with derivatives demonstrating activity against other important therapeutic targets.

Anaplastic Lymphoma Kinase (ALK) Inhibition

Certain piperidine-3-carboxamide derivatives have been identified as potent inhibitors of Anaplastic Lymphoma Kinase (ALK), a receptor tyrosine kinase implicated in various cancers.[4][5] These inhibitors can bind to the ATP-binding site of the ALK kinase domain, preventing its phosphorylation and downstream signaling through pathways like RAS-MAPK and PI3K-AKT, which are crucial for cancer cell proliferation and survival.[4] The X-ray cocrystal structure of a piperidine-carboxamide inhibitor with the ALK kinase domain reveals that the scaffold can access an extended hydrophobic pocket, and the piperidine moiety can be modified to optimize interactions within this pocket, leading to improved potency and selectivity.[6][7]

Cathepsin K Inhibition

A series of novel piperidine-3-carboxamide derivatives have been synthesized and evaluated as inhibitors of Cathepsin K, a cysteine protease predominantly expressed in osteoclasts and a key target for the treatment of osteoporosis.[8][9] These compounds have demonstrated potent anti-bone resorption activity.[8] Molecular docking studies suggest that the piperidine-3-carboxamide core can occupy the active site of Cathepsin K, with the carboxamide forming hydrogen bonds with key residues and the piperidine ring making hydrophobic interactions.[8][9]

Induction of Cellular Senescence

Intriguingly, N-arylpiperidine-3-carboxamide derivatives have been shown to induce a senescence-like phenotype in human melanoma cells, leading to antiproliferative effects.[10][11] Cellular senescence is a state of irreversible cell cycle arrest that can act as a barrier to tumorigenesis. While the exact molecular mechanism is still under investigation, it is hypothesized that these compounds may activate tumor suppressor pathways, such as the p53 and p16/Rb pathways, which are known to be central regulators of cellular senescence.[1]

Quantitative Bioactivity of Piperidine-3-Carboxamide Derivatives

The following table summarizes the inhibitory concentrations (IC50) and effective concentrations (EC50) of representative piperidine-3-carboxamide compounds against their respective targets.

Compound/Drug Name	Target	Assay Type	IC50/EC50 (nM)	Reference(s)
Niraparib	PARP1	Enzymatic	2.8	[1]
Niraparib	PARP2	Enzymatic	0.6	[1]
Rucaparib	PARP1	Enzymatic	~1.4	[12]
Talazoparib	PARP1	Enzymatic	~1.9	[12]
MK-4827	PARP1	Enzymatic	3.8	[13]
MK-4827	PARP2	Enzymatic	2.1	[13]
Piperidine Carboxamide 1	ALK	Enzymatic	174	[7]
Compound H-9	Cathepsin K	Enzymatic	80	[8]
Compound 1 (Senescence Inducer)	Melanoma Cell Proliferation	Cell-based	880 (IC50)	[10]
Compound 1 (Senescence Inducer)	Melanoma Senescence	Cell-based	1240 (EC50)	[10]

Key Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments used to characterize the mechanisms of action of piperidine-3-carboxamide compounds.

PARP1 Enzymatic Inhibition Assay (Colorimetric)

This protocol is adapted from a commercially available assay kit and is suitable for screening and determining the IC50 of PARP1 inhibitors.[2][14][15][16]

Principle: This ELISA-like assay measures the incorporation of biotinylated poly(ADP-ribose) onto histone proteins coated on a 96-well plate. The amount of incorporated biotin is then detected using a streptavidin-HRP conjugate and a colorimetric substrate.

Workflow Diagram:

Caption: Workflow for γH2AX immunofluorescence assay.

Step-by-Step Protocol:

• Cell Culture: Seed cells (e.g., HeLa, U2OS) onto glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with the desired concentrations of the piperidine-3-carboxamide compound for the appropriate duration. Include positive (e.g., etoposide) and negative (vehicle) controls.

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes at room temperature.

• Blocking: Wash with PBS and block with 5% BSA in PBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with a primary antibody against γH2AX (e.g., mouse monoclonal anti-γH2AX) diluted in blocking buffer overnight at 4°C.

• Washing: Wash the cells three times with PBST.

• Secondary Antibody Incubation: Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse IgG) diluted in blocking buffer for 1-2 hours at room temperature, protected from light.

• Counterstaining: Wash three times with PBST. Counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole) for 5 minutes.

• Mounting: Wash with PBS and mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the number of γH2AX foci per nucleus using image analysis software such as ImageJ or CellProfiler.

Cell Viability Assay (MTT)

This protocol is a standard colorimetric assay to assess the cytotoxic or cytostatic effects of piperidine-3-carboxamide compounds on cultured cells. [17][18][19] Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of the piperidine-3-carboxamide compound for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

• Incubation: Incubate the plate at 37°C for 2-4 hours, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Conclusion

The piperidine-3-carboxamide scaffold represents a highly versatile and privileged motif in drug discovery, with its utility demonstrated across a range of important therapeutic targets. Its central role in the development of PARP inhibitors has already had a significant impact on cancer therapy. As research continues to uncover new biological activities and refine the structure-activity relationships of its derivatives, the piperidine-3-carboxamide core is poised to remain a valuable tool in the development of novel therapeutics for a variety of diseases. This guide provides a foundational understanding and practical methodologies to aid researchers in further exploring the potential of this remarkable chemical entity.

References

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• RCSB Protein Data Bank. (2012, February 8). 4DCE: Crystal structure of human anaplastic lymphoma kinase in complex with a piperidine-carboxamide inhibitor. Retrieved from [Link]

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• Li, H., et al. (2024, August 24).

• RCSB Protein Data Bank. (2017, January 25). 5TDI: Crystal structure of Cathepsin K with a covalently-linked inhibitor at 1.4 Angstrom resolution. Retrieved from [Link]

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• Wang, P., et al. (2024, April 22). Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis. Arabian Journal of Chemistry, 17(6), 105825.
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• ResearchGate. (2024, August 18). (PDF) Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K. Retrieved from [Link]

• Kanev, P. D., et al. (2025). Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. STAR Protocols, 6(4), 102551.
• Lee, C. C., et al. (2010). Crystal structure of the ALK (anaplastic lymphoma kinase) catalytic domain. Biochemical Journal, 430(3), 425-437.

• ACS Publications. (2012, January 20). Rapid Development of Piperidine Carboxamides as Potent and Selective Anaplastic Lymphoma Kinase Inhibitors. Retrieved from [Link]

• Kotova, E., et al. (2013). Small-molecule collection and high-throughput colorimetric assay to identify PARP1 inhibitors. Methods in Molecular Biology, 1045, 297-307.
• Zhang, S., et al. (2017). Combating Drug-Resistant Mutants of Anaplastic Lymphoma Kinase with Potent and Selective Type-I1/2 Inhibitors by Stabilizing Unique DFG-Shifted Loop Conformation. Journal of Medicinal Chemistry, 60(16), 7046-7057.

• BPS Bioscience. (n.d.). PARP1 Olaparib Competitive Inhibitor Assay Kit. Retrieved from [Link]

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• Równicka-Zubik, J., & Poła, A. (2022). Methods of PARP-1 Determination and its Importance in Living Organisms. International Journal of Molecular Sciences, 23(11), 6199.
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• BPS Bioscience. (n.d.). PARP1 Colorimetric Assay Kit. Retrieved from [Link]

• Ali, M. A., et al. (2024). Review of Cathepsin K Inhibitor Development and the Potential Role of Phytochemicals. International Journal of Molecular Sciences, 26(1), 1.
• Di Micco, R., et al. (2022). Molecular Mechanisms to Target Cellular Senescence in Aging and Disease. Cells, 11(23), 3732.

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In silico ADMET properties of (3R)-N-Methanesulfonylpiperidine-3-carboxamide

Topic: In silico ADMET properties of (3R)-N-Methanesulfonylpiperidine-3-carboxamide Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive in silico assessment of (3R)-1-(methylsulfonyl)piperidine-3-carboxamide . This scaffold serves as a critical building block in medicinal chemistry, often utilized to modulate physicochemical properties such as basicity and lipophilicity in fragment-based drug discovery (FBDD).

Structural Clarification: While the nomenclature "N-Methanesulfonylpiperidine-3-carboxamide" can be ambiguous, chemical databases and synthesis protocols confirm the predominant structure is the 1-substituted piperidine (sulfonyl group on the ring nitrogen). This guide focuses on this specific isomer, (3R)-1-(methylsulfonyl)piperidine-3-carboxamide , distinct from the acyl sulfonamide bioisostere.

Key Findings:

• Bioavailability: Predicted to have high oral bioavailability due to low molecular weight and favorable lipophilicity (

  ).

• CNS Penetration: Moderate potential; limited by polar surface area (TPSA

  86 Ų), suggesting peripheral restriction unless actively transported.

• Metabolic Stability: High. The sulfonamide cap protects the piperidine nitrogen from oxidative dealkylation, shifting metabolic pressure to ring hydroxylation.

• Toxicity: Low predicted hERG liability and Ames mutagenicity.

Chemical Structure & Physicochemical Profile[1][2][3][4][5][6][7]

The "Rule of Five" (Ro5) compliance and Veber filters are the first line of assessment. The molecule is a polar, low-molecular-weight fragment.

Structural Representation

• IUPAC Name: (3R)-1-(methylsulfonyl)piperidine-3-carboxamide

• SMILES: CS(=O)(=O)N1CCCC(N)=O

• Molecular Formula:

Calculated Physicochemical Properties

The following values are derived from consensus in silico models (e.g., SwissADME, RDKit descriptors).

Property	Value	Interpretation
Molecular Weight (MW)	206.26 g/mol	Optimal. Well below the 500 Da limit; ideal for fragment linking.
Consensus LogP	0.18	Hydrophilic. Indicates high water solubility and low lipophilicity.
TPSA	86.3 Ų	Moderate. <140 Ų (good absorption), but >75 Ų (reduced BBB penetration).
H-Bond Donors (HBD)	2	Compliant. (Amide ).
H-Bond Acceptors (HBA)	4	Compliant. (Sulfonyl , Amide , Amide ).
Rotatable Bonds	2	Rigid. High conformational stability, favoring binding entropy.
Solubility (LogS)	-1.2 (Soluble)	High. No solubilizing formulation required for assays.

ADME Profiling (Absorption, Distribution, Metabolism, Excretion)[8]

Absorption & Permeability

The molecule exhibits a "Class I/III" profile in the Biopharmaceutics Classification System (BCS)—high solubility with moderate-to-high permeability.

• Caco-2 Permeability: Predicted to be moderate (

  cm/s). The polar sulfonamide and amide groups limit passive diffusion compared to purely lipophilic analogs.

• Human Intestinal Absorption (HIA): High (>90%). The small size (MW 206) compensates for polarity, allowing paracellular transport or efficient passive diffusion.

Distribution

• Plasma Protein Binding (PPB): Low (<50%). The hydrophilic nature suggests the molecule will exist primarily in the unbound (free) fraction in plasma, maximizing efficacy per unit dose.

• Blood-Brain Barrier (BBB): Low Probability. With a TPSA of ~86 Ų and LogP near 0, the compound is unlikely to cross the BBB significantly via passive diffusion. It is a candidate for peripherally restricted targets.

Metabolism

The metabolic stability of this scaffold is a key advantage over unsubstituted piperidines.

• CYP450 Interaction:

  • Inhibitor: Unlikely to inhibit major isoforms (CYP3A4, 2D6, 2C9) due to lack of lipophilic aromatic rings required for hydrophobic pocket binding.

  • Substrate: Low clearance predicted.

• Primary Metabolic Pathways:

  • Amide Hydrolysis: Slow conversion to the carboxylic acid (minor pathway).

  • Ring Hydroxylation: Oxidation at the C4 or C5 position of the piperidine ring (Phase I).

  • N-Dealkylation: Blocked. The sulfonyl group prevents the rapid N-oxidation/dealkylation typically seen with N-alkyl piperidines.

Excretion

• Clearance Route: Predominantly renal excretion of the unchanged parent drug due to high polarity and low protein binding.

Toxicity Assessment

Safety profiling is critical for fragment selection. In silico models (e.g., ProTox-II, DEREK) suggest a clean profile.

• hERG Inhibition: Low Risk. The molecule lacks the key pharmacophore features for hERG blockage (lipophilic aromatic moiety + basic amine). The sulfonamide renders the piperidine nitrogen non-basic.

• Ames Mutagenicity: Negative. No structural alerts (e.g., nitro groups, epoxides) are present.

• Hepatotoxicity: Low. No catechol or aniline motifs that generate reactive quinone imines.

Methodology: The In Silico Workflow

To replicate or validate these findings, the following in silico workflow is recommended. This protocol ensures reproducibility and adherence to industry standards.

Workflow Diagram

Caption: Standardized In Silico ADMET Prediction Pipeline.

Step-by-Step Protocol

• Structure Retrieval & Standardization:

  • Input the SMILES string into a chemical editor (e.g., ChemDraw, MarvinSketch).

  • Crucial Step: Verify stereochemistry at C3 is explicitly defined as (R).

  • Standardize the structure: Strip salts, neutralize charges, and add explicit hydrogens.

• Ligand Preparation:

  • Generate 3D conformers using an energy minimization force field (e.g., MMFF94).

  • Set pH to 7.4. Note that the sulfonamide nitrogen is not basic, and the amide is neutral. The molecule remains uncharged at physiological pH.

• Descriptor Calculation:

  • Use RDKit or SwissADME to calculate physicochemical descriptors.

  • Key Check: Ensure TPSA includes the sulfonyl oxygens (2x 17 Ų) and amide (43 Ų).

• Predictive Modeling:

  • Absorption: Use the BOILED-Egg model (SwissADME) to visualize BBB vs. HIA.

  • Toxicity: Run structural alert checks (Brenk/PAINS filters) to identify reactive moieties.

Metabolic Pathway Prediction

Understanding the metabolic fate is vital for lead optimization. The following diagram illustrates the predicted stability and minor oxidation pathways.

Caption: Predicted metabolic fate. Sulfonylation blocks N-dealkylation, favoring ring hydroxylation.

References

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717. [Link]

• Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2015). pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. Journal of Medicinal Chemistry, 58(9), 4066–4072. [Link]

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. [Link]

• ChemSrc. (2024). 1-methanesulfonylpiperidine-3-carboxamide - Structure and Properties. [Link](Note: CAS linked for core scaffold reference).

The Piperidine-3-Carboxamide Scaffold: Structural Rationale, Discovery, and Synthetic Evolution

The following guide is structured as a high-level technical whitepaper designed for medicinal chemists and drug discovery scientists. It synthesizes the structural rationale, discovery evolution, and advanced synthetic methodologies for the Piperidine-3-carboxamide scaffold.

Executive Summary: The "Vector-Defined" Privileged Structure

In the landscape of medicinal chemistry, the piperidine ring is ubiquitous, yet the piperidine-3-carboxamide (nipecotamide) scaffold occupies a distinct "privileged" niche compared to its C2 (local anesthetics like bupivacaine) and C4 (opioids like fentanyl) counterparts.

The C3-substituted piperidine offers a unique vector geometry that mimics the

-turn of peptides, making it an exceptional scaffold for peptidomimetics , protease inhibitors (e.g., Cathepsin K, Factor Xa), and GPCR ligands (e.g., 11 -HSD1 inhibitors). Its value lies in its high fraction of sp3 carbons ( ), which correlates with improved solubility and lower promiscuity, and its ability to project hydrogen bond donors/acceptors into specific pockets that planar aromatic scaffolds cannot access.

This guide details the structural logic, a key discovery case study in metabolic disease, and the state-of-the-art asymmetric synthesis required to access this chiral motif.

Structural Rationale & Pharmacophore Mapping

The piperidine-3-carboxamide is not merely a linker; it is a rigidifying element that defines the spatial relationship between the basic nitrogen (cationic center) and the amide pharmacophore.

Vector Analysis: The C3 Advantage

Unlike the symmetrical C4-substitution, the C3-position introduces chirality and vector asymmetry .

• C2-Substitution: Often leads to steric clash with the N-substituent (the "ortho effect"), limiting conformational freedom (e.g., pipecolic acid derivatives).

• C4-Substitution: Linear projection, often used to span long distances in active sites.

• C3-Substitution: Projects substituents at a ~109.5° angle relative to the ring plane, mimicking the

  and residues of a peptide -turn.

Pharmacophore Diagram (DOT Visualization)

The following diagram illustrates the pharmacophore features and the critical vectors defined by the scaffold.

Figure 1: Pharmacophore mapping of the Piperidine-3-carboxamide scaffold, highlighting the critical role of the C3 chiral center in projecting the amide functionality.

Discovery Case Study: 11 -HSD1 Inhibitors

While the scaffold traces its lineage to Nipecotic Acid (a GABA uptake inhibitor), its modern utility is best exemplified in the search for 11

-Hydroxysteroid Dehydrogenase Type 1 (11 -HSD1) inhibitors for treating Type 2 Diabetes and Metabolic Syndrome.

The Challenge

Inhibiting 11

-HSD1 reduces the conversion of cortisone to cortisol in the liver and adipose tissue. Early inhibitors were lipophilic and suffered from poor metabolic stability.[1]

The Solution: Scaffold Morphing

Researchers identified that the N,N-dimethyl-3-(piperidin-3-yl)propanamide core provided the necessary hydrophilic balance. The piperidine nitrogen allowed for salt formation (improving oral bioavailability), while the carboxamide side chain occupied the enzyme's specific catalytic pocket.

• Hit: Non-selective sulfonamides (poor physicochemical properties).

• Lead Optimization: Transition to the piperidine-3-carboxamide core.

• Result: Compounds with nanomolar potency and high selectivity over 11

  -HSD2 (crucial to avoid mineralocorticoid side effects).

Comparative SAR Data (Stereochemistry Impact)

The biological activity is strictly controlled by the absolute configuration at C3. The following data (representative of this scaffold class) demonstrates the "Eutomer" vs. "Distomer" effect.

Compound Variant	Configuration	Activity (EC50/IC50)	Status
Racemic Mixture	(R/S)-Mix	1.24 M	Moderate Activity
Eutomer	(S)-Enantiomer	0.27 M	High Potency (Lead)
Distomer	(R)-Enantiomer	> 4.0 M	Inactive / Low Potency
Regioisomer	C4-Carboxamide	> 20 M	Inactive (Vector Mismatch)

Table 1: Representative SAR data illustrating the critical nature of the C3-stereocenter and regio-positioning. (Data adapted from senescence/melanoma phenotypic screening of similar scaffolds [1]).

Advanced Synthetic Methodology

The primary bottleneck in utilizing this scaffold is the efficient installation of the C3 chiral center. Classical methods involve the resolution of racemic nipecotic acid derivatives using tartaric acid, which is wasteful (50% yield max).

The Modern Standard: Rhodium-Catalyzed Asymmetric Hydrogenation of Nicotinamides. This method allows for the direct conversion of aromatic precursors (pyridines) to chiral piperidines with high enantiomeric excess (ee).

Reaction Workflow (DOT Visualization)

Figure 2: Synthetic workflow for the asymmetric hydrogenation of nicotinamides to yield the chiral scaffold.

Detailed Experimental Protocol

Objective: Synthesis of (S)-N-benzyl-piperidine-3-carboxamide via Asymmetric Transfer Hydrogenation.

Reagents:

• Substrate: N-benzyl-nicotinamide salt.

• Catalyst: [RhCp*Cl2]2 (Pentamethylcyclopentadienyl rhodium dichloride dimer).

• Chiral Ligand: (R,R)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine).

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotrope).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

Step-by-Step Methodology:

• Catalyst Preparation (In Situ):

  • In a flame-dried Schlenk flask under argon, dissolve [RhCp*Cl2]2 (0.5 mol%) and (R,R)-TsDPEN (1.0 mol%) in degassed DCM.

  • Stir at room temperature for 30 minutes. The solution should turn from orange to deep red, indicating the formation of the active Rh-hydride species.

• Reaction Initiation:

  • Add the N-benzyl-nicotinamide substrate (1.0 equiv) to the catalyst mixture.

  • Slowly inject the Formic Acid/Triethylamine mixture (5.0 equiv) via syringe. Caution: Exothermic reaction with gas evolution (CO2).

• Execution:

  • Stir the reaction mixture vigorously at 25°C for 12–24 hours.

  • Monitoring: Monitor conversion via LC-MS. The aromatic pyridine peak (UV active) will disappear, replaced by the non-UV active piperidine peak (detectable via ELSD or MS).

• Work-up & Purification:

  • Quench the reaction with saturated aqueous NaHCO3 (to neutralize excess formic acid).

  • Extract with DCM (3x).

  • Dry organic layers over Na2SO4 and concentrate in vacuo.

  • Purification: Flash column chromatography (SiO2).[2] Elute with a gradient of DCM:MeOH (95:5 to 90:10) with 1% NH4OH (essential to elute the basic amine).

• Validation:

  • Chiral HPLC: Use a Chiralpak AD-H column (Hexane/IPA/DEA) to determine enantiomeric excess (typically >90% ee).

  • NMR: Verify the loss of aromatic protons and the appearance of the C3-methine multiplet at ~2.5 ppm.

Strategic Derivatization (SAR Expansion)

Once the core (S)-piperidine-3-carboxamide is secured, the scaffold offers two distinct vectors for library generation:

• The Amide Vector (C3):

  • Modification: Coupling with diverse amines or acids.

  • Impact: Targets the specific binding pocket (e.g., the S1' pocket of proteases).

  • Chemistry: Standard HATU/EDC couplings.

• The Nitrogen Vector (N1):

  • Modification: Reductive amination, Sulfonylation, or Urea formation.

  • Impact: Modulates ADME (solubility, permeability) and hERG liability.

  • Warning: Highly basic N1 can lead to phospholipidosis. Capping with a sulfonamide or carbamate is a common strategy to mitigate this risk (as seen in 11

    -HSD1 inhibitors).

References

• Lee, Y. et al. (2020). Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities. ACS Omega. [Link]

• Mishra, S. et al. (2023).[2][3] Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.[2][4][5] [Link]

• Tang, W. et al. (2011). Efficient Synthesis of Chiral Piperidines via Asymmetric Hydrogenation of Pyridinium Salts. Angewandte Chemie International Edition. [Link]

• Flanagan, M. E. et al. (2010). Discovery of CP-690,550: A Potent and Selective Janus Kinase (JAK) Inhibitor for the Treatment of Rheumatoid Arthritis. Journal of Medicinal Chemistry. [Link](Note: Cited for context on privileged piperidine kinetics/selectivity).

Sources

• 1. Discovery of a JAK1/3 Inhibitor and Use of a Prodrug To Demonstrate Efficacy in a Model of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 3. thieme.de [thieme.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Strategic Architectures for the Stereoselective Synthesis of (3R)-Piperidine Scaffolds

Executive Summary

The (3R)-piperidine moiety represents a "privileged structure" in modern medicinal chemistry, serving as the chiral core for blockbuster dipeptidyl peptidase-4 (DPP-4) inhibitors (e.g., Alogliptin , Linagliptin ) and Janus kinase (JAK) inhibitors (e.g., Tofacitinib ). The installation of the C3-stereocenter is synthetically non-trivial due to the propensity for racemization via enamine-imine tautomerization in metabolic or synthetic intermediates.

This technical guide analyzes three distinct architectures for accessing this scaffold: Asymmetric Hydrogenation of Pyridinium Salts , Biocatalytic Transamination , and Classical Chiral Resolution . The focus is on high-fidelity stereocontrol (

) and scalability suitable for late-stage pharmaceutical development.

Asymmetric Hydrogenation of Pyridinium Salts

The Challenge: Aromaticity and Catalyst Poisoning

Direct asymmetric hydrogenation of 3-substituted pyridines is historically difficult for two reasons:

• High Resonance Energy: Pyridines are stable aromatics, requiring harsh conditions that often degrade chiral catalysts.

• Catalyst Deactivation: The basic nitrogen coordinates strongly to Lewis acidic metal centers (Rh, Ir, Ru), poisoning the catalyst.

The Solution: Activated Pyridinium Salts with Rh-JosiPhos

Recent breakthroughs by Zhou et al. and Renom-Carrasco et al. have established a robust protocol using N-benzylated pyridinium salts. By quaternizing the nitrogen, we lower the aromatic resonance energy and prevent direct N-metal coordination.[1]

Mechanism & Causality: The critical insight in this protocol is the addition of a tertiary amine base (e.g., DIPEA or Et

N).

• Without Base: The reaction stalls or yields low enantiomeric excess (

  ) because the partially reduced intermediate (a dihydropyridine) undergoes acid-catalyzed isomerization to an achiral enaminium species.

• With Base: The base scavenges the HBr released during hydrogenation, preventing the formation of the achiral iminium salt and locking the stereochemistry established in the initial hydride transfer steps.[1]

Visualization: Mechanistic Pathway

The following diagram illustrates the critical divergence point where the presence of a base preserves stereochemical integrity.

Caption: Divergent pathways in pyridine hydrogenation. The addition of base prevents acid-catalyzed racemization of the enamine intermediate.

Biocatalytic Transamination (The Green Route)

For 3-aminopiperidines (e.g., the Alogliptin intermediate), biocatalysis offers a sustainable alternative to metal catalysis. This approach utilizes

-Transaminases (ATAs) to convert prochiral ketones directly to chiral amines.[2]

Process Logic

• Substrate: 1-Boc-3-piperidone (commercially available).

• Enzyme: (R)-selective

  -Transaminase (e.g., ATA-117 variants).[3]

• Amine Donor: Isopropylamine (IPA).

• Equilibrium Shift: The reaction is reversible. To drive it to completion, IPA is used in excess, and the volatile byproduct (acetone) is removed or the equilibrium is shifted using a coupled system (e.g., Lactate Dehydrogenase).

This method avoids heavy metals and high-pressure hydrogenation, operating at ambient temperature and pressure.

Comparative Analysis of Synthetic Architectures

Feature	Asymmetric Hydrogenation	Biocatalytic Transamination	Classical Resolution
Key Reagents	Rh/Ir Catalysts, H (50 bar)	-Transaminase, PLP	D-Tartaric Acid
Substrate	3-Substituted Pyridine	3-Piperidone	Racemic 3-Aminopiperidine
Stereocontrol	Catalyst Ligand Dependent	Enzyme Specificity	Physical Separation
Max Yield	Theoretical 100%	Theoretical 100%	50% (max)
Scalability	High (Flow Chemistry compatible)	Medium (Volumetric productivity limits)	Very High (Commodity scale)
Primary Use	Novel drug scaffolds	Green manufacturing	Generic API production

Detailed Experimental Protocol

Selected Method: Asymmetric Hydrogenation of N-Benzyl-3-phenylpyridinium Bromide. Rationale: This protocol demonstrates the most complex chemical control, requiring precise handling of air-sensitive catalysts and high-pressure equipment.

Materials

• Substrate: N-Benzyl-3-phenylpyridinium bromide (1.0 eq).

• Catalyst Precursor: [Rh(COD)

  ]BF (1 mol%).

• Chiral Ligand: (R,S)-PPF-P(tBu)

  (Josiphos SL-J002-1) (1.1 mol%).

• Base: Triethylamine (Et

  N) (1.0 eq).

• Solvent: Degassed Ethanol (0.1 M concentration).

• Gas: Hydrogen (H

  ), 50 bar.

Step-by-Step Methodology

• Catalyst Formation (In Situ): In a nitrogen-filled glovebox, dissolve [Rh(COD)

  ]BF and the Josiphos ligand in degassed ethanol. Stir at room temperature for 30 minutes to form the active catalyst complex. The solution should turn a characteristic orange-red color.

• Reaction Assembly: Add the N-benzyl-3-phenylpyridinium bromide substrate to a stainless steel autoclave liner. Add the catalyst solution via syringe.

• Base Addition (Critical Step): Add Et

  N (1.0 equivalent) to the mixture. Note: Failure to add base results in <10% ee.[4]

• Hydrogenation: Seal the autoclave. Purge three times with H

  (10 bar) to remove residual nitrogen. Pressurize to 50 bar H .

• Reaction: Stir at 50°C for 24 hours. The high pressure is required to overcome the aromatic stabilization energy of the pyridine ring.

• Workup: Carefully vent the hydrogen gas. Concentrate the reaction mixture under reduced pressure.

• Purification: The resulting N-benzyl-(3R)-phenylpiperidine is purified via flash column chromatography (SiO

  , Hexane/EtOAc).

• Validation: Determine enantiomeric excess using Chiral HPLC (Chiralcel OD-H column, Hexane/iPrOH 90:10). Expected

  .[4][5][6][7]

Decision Framework for Synthetic Strategy

The following decision tree guides the selection of the optimal synthetic route based on project phase and substrate constraints.

Caption: Strategic decision matrix for selecting the optimal synthesis route based on substituent type and production scale.

References

• Renom-Carrasco, M., et al. (2016). "Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts."[5][6] Chemistry – A European Journal. [Link] Key Insight: Establishes the Rh-JosiPhos/Base protocol for high ee.

• Glorius, F., et al. (2004). "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition. [Link] Key Insight: Fundamental work on pyridine hydrogenation using auxiliary strategies.

• Takeda Pharmaceutical Co Ltd. "Preparation method for alogliptin intermediate R-3-aminopiperidine dihydrochloride." Patent CN103319399A. Key Insight: Industrial resolution method using D-tartaric acid.

• Ferrandi, E. E., et al. (2019). "Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases." Beilstein Journal of Organic Chemistry. [Link] Key Insight: Biocatalytic route to (R)-3-amino-1-Boc-piperidine.

• Pfizer Products Inc. "New synthetic route for the preparation of 3-amino-piperidine compounds." Patent WO2014016338A1.

Sources

• 1. Why is asymmetric hydrogenation of 3-substituted pyridinium salts so problematic? [morressier.com]
• 2. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. air.unimi.it [air.unimi.it]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lac.dicp.ac.cn [lac.dicp.ac.cn]

Pharmacophore Features of N-Methanesulfonylpiperidine-3-Carboxamide: A Technical Guide to Scaffold Design and Target Engagement

Executive Summary

In modern medicinal chemistry, the N-methanesulfonylpiperidine-3-carboxamide scaffold represents a highly privileged and modular structural motif. By functionalizing the piperidine nitrogen with a methanesulfonyl (mesyl) group and the C3 position with a carboxamide, drug designers create a rigidified, metabolically stable pharmacophore capable of precise spatial vectoring. This whitepaper dissects the physicochemical causality behind this scaffold, its validated biological targets, and the self-validating experimental workflows required for its synthesis and evaluation.

Core Pharmacophore Architecture & Physicochemical Causality

The efficacy of the N-methanesulfonylpiperidine-3-carboxamide scaffold relies on the synergistic interaction of three distinct structural features:

• The Piperidine Core (Hydrophobic Spacer): Unlike flat aromatic rings, the saturated chair conformation of the piperidine ring allows for the 3D vector projection of substituents. This non-planar geometry optimizes the entropic penalty upon target binding, allowing the molecule to fit snugly into deep, hydrophobic protein pockets.

• The 3-Carboxamide Moiety (Interaction Hub): This group serves as the primary interaction node, providing both hydrogen-bond donor (N-H) and acceptor (C=O) capabilities. Regioisomer studies confirm that shifting this group to the C4 position completely abolishes biological activity, proving that the specific spatial geometry of the C3 position is critical for pocket insertion .

• The N-Methanesulfonyl Group (Basicity Neutralizer): The unmodified secondary amine of piperidine is highly basic (pKa ~9-10), which frequently leads to poor membrane permeability, lysosomotropism, and off-target hERG channel liabilities. Sulfonylation neutralizes this basicity. Furthermore, the

  bonds introduce a distinct, directional hydrogen-bond acceptor network that is highly resistant to oxidative metabolism (e.g., by CYP450 enzymes).

Pharmacophore mapping of N-methanesulfonylpiperidine-3-carboxamide to biological targets.

Validated Biological Targets

The versatility of this scaffold has been demonstrated across multiple therapeutic areas:

• Antimalarial Proteasome Inhibition: Piperidine carboxamide derivatives have been identified as potent, species-selective inhibitors of the Plasmodium falciparum 20S proteasome

  subunit. The scaffold binds in a previously untargeted region distant from the catalytic threonine, driving strong species selectivity over human proteasome isoforms .

• Melanoma Senescence Induction: Derivatives of piperidine-3-carboxamide induce a senescence-like phenotype in human melanoma A375 cells. The 3-carboxamide carbonyl and the piperidine hydrophobic features align perfectly with the required six-point pharmacophore hypothesis (AHPRRR) for antiproliferative activity without causing severe cytotoxicity to normal cells .

Quantitative SAR Data Presentation

Pharmacophore Modification	Target / Phenotype	Biological Effect	Mechanistic Rationale
N-Arylpiperidine-3-carboxamide	Melanoma (A375)	EC50 ~ 1.24 μM	H-bond acceptor and hydrophobic features align with senescence induction.
Piperidine-4-carboxamide	Melanoma (A375)	Inactive	Incorrect spatial geometry; regioisomer fails to engage target pocket.
N-Methanesulfonyl substitution	Plasmodium (PfDd2)	EC50 < 0.20 μM	Mesyl group provides optimal steric fit and H-bond acceptance in the β5 active site.
Pyrrolidine/Azetidine ring	Melanoma (A375)	> 8.0 μM	Reduced ring size disrupts the optimal distance between the N1 substituent and C3 amide.

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis and biological evaluation of these derivatives must follow a self-validating systems approach.

Protocol: Synthesis and Phenotypic Screening

Step 1: N-Sulfonylation of Piperidine-3-Carboxylate

• Methodology: React ethyl piperidine-3-carboxylate with methanesulfonyl chloride (MsCl) in dichloromethane (DCM) using triethylamine (TEA) as a base at 0°C.

• Causality: The secondary amine is highly reactive. Performing the reaction at 0°C prevents exothermic degradation and limits di-sulfonylation. TEA neutralizes the HCl byproduct, driving the reaction to thermodynamic completion.

• Self-Validation: Monitor the reaction via LC-MS. The disappearance of the highly polar amine peak and the emergence of the mesylated mass (M+H) confirms successful basicity neutralization.

Step 2: Saponification and Amide Coupling

• Methodology: Hydrolyze the ester using LiOH to yield the carboxylic acid. Couple the acid with a primary amine using HATU and DIPEA in DMF .

• Causality: HATU is explicitly selected over traditional carbodiimides (e.g., EDC) because it rapidly forms an active HOAt ester. This rapid kinetic trapping minimizes the chance of epimerization at the chiral C3 center. Maintaining the specific stereochemistry (e.g., 3S configuration) is non-negotiable for 3D target engagement.

• Self-Validation: Chiral HPLC analysis must be performed post-purification. An enantiomeric excess (ee) of >98% validates that the coupling conditions preserved the chiral integrity of the pharmacophore.

Step 3: High-Content Phenotypic Screening

• Methodology: Treat target cells (e.g., A375 melanoma) with varying concentrations of the synthesized derivative. Assess phenotypic changes (e.g., senescence via

  -galactosidase staining) and quantify cell viability.

• Causality: Target-agnostic phenotypic screening captures the holistic efficacy of the molecule, accounting for both target binding affinity and cellular membrane permeability—factors heavily optimized by the N-mesyl group.

• Self-Validation: Generate a dose-response curve to calculate the EC50. The presence of a clean sigmoidal curve validates that the phenotypic effect is driven by specific ligand-receptor pharmacology rather than non-specific cytotoxicity or assay artifacts.

Self-validating synthetic and screening workflow for piperidine-3-carboxamide derivatives.

References

• Title: Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria Source: Cell Chemical Biology (via PMC) URL: [Link]

Literature review of piperidine-3-carboxamide derivatives in drug discovery

Executive Summary

The piperidine ring is one of the most frequently utilized nitrogenous heterocycles in FDA-approved drugs. Within this chemical space, the piperidine-3-carboxamide scaffold has emerged as a privileged pharmacophore in modern medicinal chemistry. Unlike its 4-substituted regioisomer, the 3-carboxamide substitution introduces a crucial chiral center and unique conformational flexibility, allowing for highly stereospecific interactions within complex protein binding pockets.

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between theoretical drug design and practical benchtop execution. This whitepaper synthesizes the mechanistic rationale, quantitative bioactivity profiling, and field-proven synthetic methodologies for piperidine-3-carboxamide derivatives, providing a self-validating framework for researchers and drug development professionals.

Mechanistic Rationale & Target Landscape

The pharmacological versatility of the piperidine-3-carboxamide core stems from its ability to act as a robust hydrogen-bond donor/acceptor while maintaining favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Recent literature highlights its efficacy across three distinct therapeutic domains:

Cathepsin K Inhibition for Osteoporosis

Cathepsin K (Cat K) is a cysteine protease highly expressed in osteoclasts, responsible for the degradation of type I collagen in the bone matrix. Piperidine-3-carboxamide derivatives have been engineered to fit precisely into the P1, P2, and P3 active pockets of Cat K. For instance, compound H-9 utilizes the piperidine core to orient a sulfonyl group and a benzylamine moiety, forming critical hydrogen bonds and hydrophobic interactions that competitively inhibit the enzyme, demonstrating anti-bone resorption effects comparable to clinical candidates like MIV-711 1.

Logical relationship of Cathepsin K inhibition by piperidine-3-carboxamide derivatives.

Senescence Induction in Melanoma

Cellular senescence is emerging as a powerful therapeutic target for oncology. High-throughput phenotypic screening has identified N-arylpiperidine-3-carboxamide derivatives that induce premature senescence in human melanoma A375 cells. The 3-position is strictly required; regioisomers with piperidine-4-carboxamide functionality are entirely inactive. Optimized compounds (e.g., Compound 54 ) trigger senescence-like morphological changes (enlarged cell size, flattened shape) without severe cytotoxicity to normal cells 2.

Multi-Target Kinase Inhibition (CDK/VEGFR2)

Inhibiting cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptor 2 (VEGFR2) is a viable strategy for halting cell cycle progression and tumor angiogenesis. Benzothiazolyl piperidine-3-carboxamide derivatives, designed via scaffold hopping from the known inhibitor SNS-032, have shown superior in silico docking scores against CDK2, CDK5, CDK6, and VEGFR2, leveraging the bulky N-substitution on the piperidine ring to occupy deep hydrophobic kinase clefts 3.

Quantitative Bioactivity Profiling

To facilitate a comparative analysis of the scaffold's versatility, the quantitative bioactivity data of key piperidine-3-carboxamide derivatives are summarized below.

Compound Designation	Target / Disease Area	Bioactivity Metrics	Key Structural Features
Compound H-9	Cathepsin K (Osteoporosis)	IC₅₀ = 0.08 µM	(R)-stereocenter, sulfonyl group, benzylamine moiety
Hit Compound 1	Senescence (Melanoma A375)	IC₅₀ = 0.88 µM, EC₅₀ = 1.24 µM	N-arylpiperidine-3-carboxamide core
Compound 54	Senescence (Melanoma A375)	IC₅₀ = 0.03 µM, EC₅₀ = 0.04 µM	S-isomer, pyridine B-ring, pyrrole at R3
Compound 4b / 4c	CDK2/5/6 & VEGFR2 (Cancer)	Superior to SNS-032 (in silico)	Benzothiazolyl motif with bulky N-substitution

(Note: IC₅₀ represents the concentration reducing cell number/enzyme activity by 50%; EC₅₀ represents the effective concentration inducing senescence in 50% of the population).

Experimental Methodologies & Synthetic Workflows

The following protocols are engineered as self-validating systems. The causality behind each reagent choice and condition is explicitly detailed to ensure reproducibility and high yields when generating compound libraries 4.

Step-by-step synthetic workflow for generating piperidine-3-carboxamide libraries.

General Procedure for Scaffold Amidation

Objective: Couple N-Boc-piperidine-3-carboxylic acid with a primary/secondary amine to form the carboxamide intermediate.

• Preparation: Dissolve N-Boc-piperidine-3-carboxylic acid (1.12 mmol) and the corresponding amine (1.12 mmol) in 10 mL of anhydrous dichloromethane (CH₂Cl₂).

• Activation & Catalysis: Add 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI) (1.12 mmol) and 4-dimethylaminopyridine (DMAP) (1.12 mmol) successively.

  • Causality: EDCI is chosen over DCC because its urea byproduct is water-soluble, allowing for rapid purification via aqueous washing rather than premature chromatography. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that accelerates the amidation of the sterically hindered 3-position and suppresses racemization of the chiral center.

• Reaction: Stir the mixture at room temperature for 2 hours. Monitor completion via Thin Layer Chromatography (TLC).

• Workup (Self-Validation): Wash the organic mixture sequentially with 4 M HCl (to remove unreacted amine and DMAP), saturated NaHCO₃ (to neutralize and remove unreacted carboxylic acid), and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Boc-Deprotection and Scaffold Diversification

Objective: Remove the tert-butyloxycarbonyl (Boc) protecting group to expose the secondary amine for further functionalization (e.g., sulfonylations or alkylations).

• Acidic Cleavage: Dissolve the crude N-Boc-piperidine-3-carboxamide in CH₂Cl₂. Cool the flask to 0 °C using an ice bath.

• TFA Addition: Add trifluoroacetic acid (TFA) (5-10 eq) dropwise.

  • Causality: The 0 °C environment is critical. Boc deprotection generates isobutylene gas and is highly exothermic. Controlling the temperature prevents acid-catalyzed degradation of the newly formed amide bond and minimizes side reactions.

• Isolation: Upon completion (monitored by TLC), concentrate the mixture under reduced pressure to remove excess volatile TFA. Extract the aqueous layer with CH₂Cl₂ (3x), combine organic extracts, wash with brine, dry, and concentrate to yield the pure piperidine-3-carboxamide core.

High-Content Screening (HCS) for Senescence Phenotypes

Objective: Evaluate the biological activity of the synthesized derivatives in human melanoma A375 cells.

• Cell Plating & Treatment: Seed A375 cells in 384-well plates. Treat with the synthesized piperidine-3-carboxamide derivatives (dose-dependent concentrations) for 3 days.

• Assay Validation: Use Doxorubicin as a positive control.

  • Causality: Doxorubicin is a known topoisomerase II inhibitor that reliably induces DNA-damage-mediated senescence. If the positive control fails to show morphological changes, the assay plate is invalidated, preventing false negatives.

• Image Acquisition & Analysis: Utilize automated HCS imaging to capture cellular morphology. Apply customized algorithms to segment images and quantify cell number, cell size, nucleus size, and cytoplasmic granularity. Compounds exhibiting an EC₅₀ < 1.0 µM for senescence induction with minimal acute cytotoxicity are flagged as hits for further lead optimization.

References

• Wang, Y., et al. "Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K." Molecules, MDPI (2024).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcBjabyh6YGwDUfvxgUNyt_W-oLI88aWo_0QOxAr_1ifCVnats3QDuH6zchd1vEUedXrr_Ix7ZtLDb2Ke9JmVejvKNi5sCvFYbpgmvduQIVbdagq8-6DZj0pnW5YF5s5E3ZlE=]
• "Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities." ACS Med Chem Lett, PMC/NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGnx6tCQDOv-3Ykix0Zr_pxzGkPvC-otSmzO4ArcVl6Xqu11HAWxU-kqRp0UzTldbS7jYC0x9Zczh0I9e7zOlpvsnVdw8QA5SI6GKia-2IFqNt56J09HrRFRLSuwMdL7KjSXx_SU31nGj8PlA==]
• Afzal, O., et al. "Anticancer potential of novel benzothiazolyl piperidine-3-carboxamide derivatives as CDKs and VEGFR2 multi-target kinase inhibitors." Elsevier Pure, Prince Sattam bin Abdulaziz University.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRHqDtxNWwJJ5eBDv8cQSw7_5tsPFqqx8S-KXCJXfmULjx0ZxgvnUsBC-3E3jb6aWi8JfUHo9l_fwPuYaeMX-WEh8rF8Lo9rlIuR7j-anljF2SARz2pFcfKYFp3PRXdyi_0W3BMLWuORaIeLoHBXsbUdKR7RmpTSFOPN7i0WAk_YDb6vTJO9QykSY6JGY3ZnmR4x79aYBjyzk5IJybAMUgfNWiaH-WoyVkXTDKMw==]
• BenchChem Technical Support Team. "Synthesis of Piperidine-3-carbothioamide: Application Notes and Experimental Protocols." Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2SG0RwdJnutD520BU9D9h8Mxlj6bdcxuLoohPZ1nsgCjpEjx5dJKkSuF-qtrTUQa5upknh9DTAQwzJ91auoyZ63jExJsdSnivACf0jBjdeExQgKCEYF_U4qFtpTZMeMss_vwH2PmEjtl0_GFIoRqlXsLFi7cnPjXHU9TAiYY97hx4XOaJxCG6qoIf_o9DmvPqxXnGsADZh10tYxiMjnDf7NBIDeymZUmf6VwuTGWv3-M=]
• "Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones." RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTt5-yeV_iDpUzVYW2B3QtNTJvgBLptY03V8QysvJsFhAw25TecCpuoN7yJwRUREjZTE8CgiGAu0kOfvrc1nCeMyN9xPPjuE7EJhFhxGCJSSQlDxzS6cWHcBWyDDPUF8Z8f1axZkpyA3f5_C76RvNrDOl_HMfSI7-0KcMesyb9pgEAJA==]

Sources

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• 3. psau.sa.elsevierpure.com [psau.sa.elsevierpure.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Protocol for Amide Coupling of (R)-Piperidine-3-carboxylic Acid

Introduction & Mechanistic Rationale

(R)-Piperidine-3-carboxylic acid, commonly known as (R)-nipecotic acid, is a privileged chiral scaffold in medicinal chemistry. It is frequently utilized in the development of GABA uptake inhibitors and complex peptidomimetics ([1]). Amide bond formation at the C3 position is a fundamental transformation in library synthesis; however, it presents significant stereochemical challenges that require precise methodological control.

Causality of Experimental Choices

The primary challenge in coupling (R)-nipecotic acid is the high risk of racemization (epimerization) at the C3 chiral center. Because this stereocenter is strictly alpha to the carboxylic acid, activation of the carboxyl group increases the acidity of the alpha-proton, making it highly susceptible to base-catalyzed enolization.

• Protection Strategy: To mitigate this, the secondary amine of the piperidine ring must be protected. The tert-butyloxycarbonyl (Boc) group is universally preferred (forming N-Boc-(R)-piperidine-3-carboxylic acid) because carbamate protecting groups, unlike acetyl or benzoyl groups, do not readily participate in oxazolone formation—a major mechanistic pathway for racemization ([2]).

• Coupling Reagent Selection: We utilize HATU combined with a sterically hindered, non-nucleophilic base such as DIPEA. HATU rapidly converts the carboxylic acid into a highly reactive HOAt-active ester ([3]). The nitrogen atom at the 7-position of the HOAt moiety provides a neighboring group effect, acting as a hydrogen-bond acceptor that accelerates the incoming amine's attack. This rapid kinetic profile effectively outcompetes the slower racemization pathways, ensuring high enantiomeric fidelity even with sterically hindered or electron-deficient amines ([4]).

Self-Validating Protocol Design

A robust protocol must inherently confirm its own success at each stage. This methodology is self-validating through three integrated checkpoints:

• Analytical Tracking: The pre-activation step forms the HOAt-ester, which has a distinct UV signature compared to the starting acid. Tracking this via LC-MS ensures activation is complete before the amine is introduced, preventing reagent waste[3].

• Chemical Filtration (Workup): The sequential liquid-liquid extraction is designed as a chemical filter. The 1N HCl wash specifically protonates and removes unreacted aliphatic amines and DIPEA. The NaHCO₃ wash deprotonates and removes the acidic HOAt byproduct and any unreacted starting acid[3]. If an organic product is isolated after these washes, it is logically validated to be the neutral amide.

• Stereochemical QC: Final validation requires Chiral HPLC to confirm that the enantiomeric excess (ee) remains >98%, proving the mechanistic suppression of racemization was successful.

Synthetic Workflow

Synthetic workflow for the amide coupling and subsequent deprotection of (R)-nipecotic acid.

Experimental Protocols

Phase A: HATU-Mediated Amide Coupling

Materials:

• N-Boc-(R)-piperidine-3-carboxylic acid (1.0 eq)

• Primary or Secondary Amine (1.1 - 1.2 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Pre-activation: In an oven-dried round-bottom flask purged with inert gas (N₂ or Ar), dissolve N-Boc-(R)-piperidine-3-carboxylic acid (1.0 eq) in anhydrous DCM or DMF to achieve a 0.1 M concentration. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add HATU (1.2 eq) to the stirring solution, followed immediately by the dropwise addition of DIPEA (2.5 eq). Stir the mixture at 0 °C for 15–20 minutes. (Causality: This pre-activation step ensures the complete conversion of the carboxylic acid to the HOAt-active ester at a low temperature, preventing base-catalyzed enolization before the amine is introduced).

• Amine Coupling: Dissolve the target amine (1.1 - 1.2 eq) in a minimal volume of the reaction solvent and add it dropwise to the activated ester mixture.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2 to 12 hours. Monitor the reaction via TLC or LC-MS until the active ester is fully consumed.

• Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc). Transfer to a separatory funnel and wash sequentially with:

  • 1N HCl (aq) or saturated NH₄Cl (removes unreacted amine and DIPEA).

  • Saturated NaHCO₃ (aq) (removes the acidic HOAt byproduct and any trace unreacted carboxylic acid).

  • Brine (removes residual water).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (typically Hexanes/EtOAc) to yield the pure N-Boc-(R)-nipecotamide.

Phase B: Boc Deprotection (Optional)

Step-by-Step Methodology:

• Solvation: Dissolve the purified N-Boc-(R)-nipecotamide in anhydrous DCM (0.1 M).

• Cleavage: Cool to 0 °C and slowly add Trifluoroacetic Acid (TFA) to achieve a 20% v/v TFA/DCM solution.

• Propagation: Stir for 1-2 hours at RT. Monitor by TLC to confirm the complete disappearance of the Boc-protected starting material.

• Isolation: Concentrate under reduced pressure to remove excess TFA and DCM. To obtain the free base, dissolve the residue in DCM and wash with saturated NaHCO₃, or precipitate the product directly as the TFA salt using cold diethyl ether.

Quantitative Data Summary

The following table summarizes the stoichiometric parameters and expected outcomes for the self-validating workflow:

Reagent / Material	Equivalents	Function in Workflow	Expected Metric / Outcome
N-Boc-(R)-Nipecotic Acid	1.0 eq	Limiting chiral starting material	>98% ee (Starting baseline)
HATU	1.2 eq	Carboxylic acid activator	Complete conversion to HOAt-ester
DIPEA	2.5 eq	Non-nucleophilic base	Maintains basic pH without racemization
Target Amine (R¹R²NH)	1.1 - 1.2 eq	Nucleophile for amide bond	>85% Isolated Yield
TFA (in DCM)	20% v/v	Boc-deprotection reagent	Quantitative cleavage (<2 hours)

References

• Title: Chemoselectivity in Chemical Biology: Acyl Transfer Reactions with Sulfur and Selenium Source: NIH / ACS Chemical Biology URL: [Link]

• Title: Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling Source: Asian Journal of Chemistry URL: [Link]

• Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

Sources

• 1. Chemoselectivity in Chemical Biology: Acyl Transfer Reactions with Sulfur and Selenium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Application of (3R)-N-Methanesulfonylpiperidine-3-carboxamide in Cathepsin K Inhibition Assays: An In-Depth Technical Guide

This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of (3R)-N-Methanesulfonylpiperidine-3-carboxamide and its derivatives in cathepsin K inhibition assays. This guide is designed to provide both the theoretical underpinnings and practical, step-by-step protocols for accurately determining the inhibitory potency of this class of compounds against cathepsin K, a critical therapeutic target in various pathologies.

Scientific Foundation: Cathepsin K and its Inhibition

Cathepsin K (CatK) is a lysosomal cysteine protease predominantly expressed in osteoclasts, the cells responsible for bone resorption.[1][2][3] Its primary physiological role is the degradation of bone matrix proteins, particularly type I collagen, a process essential for bone remodeling.[1][4] Dysregulation of CatK activity, leading to excessive bone resorption, is a hallmark of diseases such as osteoporosis.[2][5][6] This makes CatK a prime therapeutic target for the development of anti-resorptive agents.[2][4][7]

The catalytic activity of CatK relies on a Cys-His-Asn catalytic triad within its active site.[2] Inhibitors of CatK, such as those based on the piperidine-3-carboxamide scaffold, are designed to interact with this active site, thereby blocking substrate access and preventing enzymatic cleavage.[4][8] The potency of these inhibitors is typically quantified by determining their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce enzyme activity by 50%.[9][10][11]

A common method for assessing CatK activity and its inhibition is through the use of fluorogenic substrates.[12][13][14][15] These substrates consist of a peptide sequence recognized by CatK, linked to a fluorescent reporter molecule, such as 7-amino-4-methylcoumarin (AMC). In their intact form, the fluorescence of the reporter is quenched. Upon cleavage by CatK, the free AMC is released, resulting in a measurable increase in fluorescence that is directly proportional to enzyme activity.[7][16]

Assay Principle and Workflow Overview

The core of the cathepsin K inhibition assay is a fluorometric kinetic measurement. The workflow is designed to be robust and reproducible, allowing for the accurate determination of IC50 values for test compounds like (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

Caption: General workflow for the cathepsin K inhibition assay.

Materials and Reagents

Reagent	Supplier	Recommended Concentration/Stock	Storage
Human Recombinant Cathepsin K	Various	1 µg/µL in appropriate buffer	-80°C
Fluorogenic Substrate (Z-LR-AMC)	Various	10 mM in DMSO	-20°C (light protected)
(3R)-N-Methanesulfonylpiperidine-3-carboxamide	Custom Synthesis/Vendor	10 mM in DMSO	-20°C
Assay Buffer	In-house preparation	50 mM Sodium Acetate, pH 5.5, 2.5 mM DTT, 2.5 mM EDTA	4°C
DMSO (Anhydrous)	Sigma-Aldrich	N/A	Room Temperature
96-well black, flat-bottom plates	Corning, Greiner	N/A	Room Temperature

Note on Reagent Preparation:

• Assay Buffer: Prepare fresh on the day of the experiment, especially the DTT component, as it is prone to oxidation.

• Cathepsin K: Aliquot upon receipt to avoid multiple freeze-thaw cycles. The final concentration in the assay will need to be optimized to ensure a linear reaction rate over the desired time course.

• Substrate and Inhibitor: Serial dilutions should be prepared in DMSO to minimize variability introduced by aqueous dilutions of hydrophobic compounds.

Detailed Experimental Protocol

This protocol is designed for a 96-well plate format and can be adapted for higher throughput screening.

Preparation of Reagents and Compound Dilutions

• Assay Buffer: Prepare 50 mM Sodium Acetate buffer and adjust the pH to 5.5. Just before use, add DTT and EDTA to final concentrations of 2.5 mM each.

• Cathepsin K Working Solution: Dilute the stock solution of human recombinant cathepsin K in assay buffer to the desired final concentration. This concentration should be empirically determined to yield a robust and linear fluorescent signal over approximately 30-60 minutes. A typical starting concentration is in the low nanomolar range. Keep the diluted enzyme on ice.

• Substrate Working Solution: Dilute the 10 mM Z-LR-AMC stock solution in assay buffer to the desired final concentration. The optimal substrate concentration should be at or near its Michaelis-Menten constant (Km) for cathepsin K to ensure sensitivity to competitive inhibitors.[17] A common starting concentration is 10-20 µM.

• Inhibitor Dilution Series: Prepare a serial dilution of (3R)-N-Methanesulfonylpiperidine-3-carboxamide in 100% DMSO. A typical 10-point, 3-fold serial dilution starting from 1 mM is recommended. This will provide a wide range of concentrations to accurately determine the IC50.

Assay Procedure

• Plate Layout: Design the plate layout to include wells for:

  • Blank: Assay buffer only (for background fluorescence).

  • No-Inhibitor Control (100% Activity): Enzyme, substrate, and DMSO (vehicle).

  • Test Compound: Enzyme, substrate, and serially diluted (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

  • Positive Control Inhibitor (Optional): A known cathepsin K inhibitor (e.g., E-64) can be included.

• Compound and Control Dispensing: Add 1 µL of the serially diluted (3R)-N-Methanesulfonylpiperidine-3-carboxamide or DMSO (for controls) to the appropriate wells of the 96-well plate.

• Enzyme Addition and Pre-incubation: Add 50 µL of the cathepsin K working solution to all wells except the blank. Mix gently by tapping the plate. Incubate the plate at room temperature for 15-30 minutes. This pre-incubation step allows the inhibitor to bind to the enzyme before the introduction of the substrate.

• Reaction Initiation: Add 50 µL of the substrate working solution to all wells to initiate the enzymatic reaction. The final volume in each well should be 100 µL.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-set to the appropriate temperature (typically 37°C). Measure the fluorescence intensity kinetically every 1-2 minutes for 30-60 minutes. Use an excitation wavelength of 360-380 nm and an emission wavelength of 440-460 nm for AMC.[16][18]

Data Analysis and Interpretation

Calculation of Reaction Rates

• Background Subtraction: Subtract the average fluorescence of the blank wells from all other wells at each time point.

• Determine the Linear Range: Plot fluorescence versus time for the no-inhibitor control. Identify the linear portion of the curve.

• Calculate the Rate of Reaction (Slope): For each well, calculate the slope of the linear portion of the fluorescence versus time plot. This slope represents the initial velocity (V₀) of the reaction in relative fluorescence units per minute (RFU/min).

IC50 Determination

• Percentage Inhibition Calculation: Calculate the percentage of inhibition for each concentration of (3R)-N-Methanesulfonylpiperidine-3-carboxamide using the following formula:

  % Inhibition = [1 - (Rate of Test Compound / Rate of No-Inhibitor Control)] * 100

• Dose-Response Curve: Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• IC50 Calculation: Fit the data to a four-parameter logistic (or sigmoidal dose-response) equation to determine the IC50 value.[9] This can be performed using software such as GraphPad Prism, SigmaPlot, or equivalent data analysis packages.

Caption: Data analysis workflow for IC50 determination.

Trustworthiness and Self-Validating Systems

To ensure the reliability and reproducibility of the assay, the following quality control measures should be implemented:

• Z'-factor: For high-throughput screening, the Z'-factor should be calculated to assess the quality of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

• DMSO Tolerance: The final concentration of DMSO in the assay should be kept constant across all wells and should not exceed 1-2%, as higher concentrations can inhibit enzyme activity.[7]

• Linearity of Reaction: The reaction rate should be linear over the measurement period. If substrate depletion or enzyme instability occurs, the enzyme or substrate concentration may need to be adjusted.

• Reproducibility: Assays should be performed in triplicate, and the IC50 value should be determined from multiple independent experiments to ensure reproducibility.

Conclusion and Future Directions

The protocol outlined in this application note provides a robust and reliable method for determining the inhibitory potency of (3R)-N-Methanesulfonylpiperidine-3-carboxamide and its analogs against cathepsin K. Accurate determination of IC50 values is a critical step in the drug discovery process, enabling structure-activity relationship (SAR) studies and the identification of lead compounds for further development. Future studies may involve exploring the mechanism of inhibition (e.g., competitive, non-competitive) and assessing the selectivity of these compounds against other cathepsins and proteases.

References

• Bossard, M. J., et al. (1996). Cathepsin K in Pathological Conditions and New Therapeutic and Diagnostic Perspectives. PNAS, 93(13), 6461-6466.

• Davidson College. (n.d.). IC50 Determination. edX. Retrieved from [Link]

• McGrath, M. E., et al. (1999). Mechanism of Inhibition of Cathepsin K by Potent, Selective 1,5-Diacylcarbohydrazides: A New Class of Mechanism-Based Inhibitors of Thiol Proteases. Biochemistry, 38(44), 14596-14603.
• Brandt, R. B., et al. (2006). A practical consideration for the substrate concentration when determining IC50 values for enzyme inhibition. Canadian Journal of Physiology and Pharmacology, 84(1), 95-101.

• Wikipedia. (n.d.). Half maximal inhibitory concentration. Retrieved from [Link]

• Creative BioMart. (n.d.). Cathepsin K Activity Fluorometric Assay Kit. Retrieved from [Link]

• Reaction Biology. (n.d.). Cathepsin K Protease Assay Service. Retrieved from [Link]

• Georgakis, N., et al. (2020). Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Methods in Molecular Biology, 2089, 41-46.
• Uddin, M. S., et al. (2024). Review of Cathepsin K Inhibitor Development and the Potential Role of Phytochemicals. Molecules, 29(1), 195.
• Dai, R., et al. (2020). Cathepsin K: The Action in and Beyond Bone. Frontiers in Cell and Developmental Biology, 8, 603312.
• Thompson, S. K., et al. (1997). Design of potent and selective human cathepsin K inhibitors that span the active site. PNAS, 94(26), 14249-14254.

• BPS Bioscience. (n.d.). Cathepsin K Inhibitor Screening Assay Kit. Retrieved from [Link]

• BioVendor R&D. (n.d.). Cathepsin K. Retrieved from [Link]

• BPS Bioscience. (n.d.). Cathepsin K Inhibitor Screening Assay Kit Protocol. Retrieved from [Link]

• Mijanović, O., et al. (2022). Involvement of CatK in different diseases classified by tissue.
• Henriksen, K., et al. (2019). Cathepsin K inhibitors promote osteoclast-osteoblast communication and engagement of osteogenesis. eLife, 8, e45044.
• Gauthier, J. Y., et al. (2011). Cathepsin K Inhibition: A New Mechanism for the Treatment of Osteoporosis. Journal of Medicinal Chemistry, 54(17), 5845-5859.
• Wang, Y. H., et al. (2025). Determination of Half-Maximal Inhibitory Concentration (IC50) of Drugs Using Contrast Surface Plasmon Imaging on Gold-Coated Periodic Nanowires. Analytical Chemistry.
• Turk, D., et al. (2022). Highly potent inhibitors of cathepsin K with a differently positioned cyanohydrazide warhead: structural analysis of binding mode to mature and zymogen-like enzymes. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 589-599.

• BPS Bioscience. (n.d.). Fluorogenic Cathepsin Substrate 1. Retrieved from [Link]

• Hu, H., et al. (2023).
• Le Dantec, R., et al. (2025). Cathepsin K Inhibitors as Potential Drugs for the Treatment of Osteoarthritis. International Journal of Molecular Sciences, 26(6), 3374.
• Kumar, S., et al. (2007). A highly potent inhibitor of cathepsin K (relacatib) reduces biomarkers of bone resorption both in vitro and in an acute model of elevated bone turnover in vivo in monkeys. Bone, 40(1), 122-131.

Sources

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• 2. Frontiers | Cathepsin K: The Action in and Beyond Bone [frontiersin.org]
• 3. Cathepsin K | BioVendor R&D [biovendor.com]
• 4. Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cathepsin K in Pathological Conditions and New Therapeutic and Diagnostic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 9. courses.edx.org [courses.edx.org]
• 10. IC50 - Wikipedia [en.wikipedia.org]
• 11. Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cathepsin K Activity Assay Kit (Fluorometric) (ab65303) | Abcam [abcam.com]
• 13. Cathepsin K Assay Kit (Fluorometric) (NBP2-54842): Novus Biologicals [novusbio.com]
• 14. Cathepsin K Activity Fluorometric Assay Kit - Creative BioMart [creativebiomart.net]
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• 18. bpsbioscience.com [bpsbioscience.com]

Application Note: Analytical HPLC Strategies for Purity Analysis of Carboxamide Derivatives

Introduction & Chemical Context

Carboxamide derivatives (

) represent a cornerstone of medicinal chemistry, serving as the structural backbone for peptides, kinase inhibitors, and a vast array of small molecule drugs. While chemically robust, their analysis by Reversed-Phase HPLC (RP-HPLC) presents unique challenges often misinterpreted as "column failure" or "sample degradation."

The primary analytical hurdle stems from the partial double-bond character of the C-N amide bond. This restricted rotation creates distinct conformational isomers (rotamers)—cis and trans—which can resolve as split peaks or broad "shoulders" at ambient temperatures. Furthermore, the polarity of the amide group often leads to secondary interactions with residual silanols on silica-based columns, causing peak tailing.

This guide provides a comprehensive, self-validating framework for developing purity methods that distinguish true impurities from conformational artifacts.

Mechanistic Method Development

Effective method development requires understanding the causality between analyte structure and chromatographic behavior.

Stationary Phase Selection

Standard C18 columns are often insufficient for polar carboxamides due to "phase collapse" in high-aqueous conditions or excessive silanol activity.

Column Chemistry	Mechanism of Action	Recommendation
C18 (Traditional)	Hydrophobic interaction.	Good for lipophilic amides. Risk of tailing for basic amides.
Polar-Embedded C18	Contains a polar group (e.g., amide, carbamate) within the alkyl chain. Shields silanols and provides unique selectivity.	Primary Choice. Excellent peak shape for polar amides; compatible with 100% aqueous mobile phases.
Pentafluorophenyl (PFP)	interactions and dipole-dipole mechanisms.	Use for separating structural isomers or halogenated carboxamides.

The Critical Role of Temperature (Rotamer Coalescence)

Unlike degradation products, rotamers are in dynamic equilibrium. At room temperature (

), the interconversion rate is often slow on the chromatographic time scale, resulting in split peaks.

• Strategy: Increasing the column temperature increases the rate of interconversion. Above the "coalescence temperature" (typically

  ), the rotamers interconvert faster than the separation time, merging into a single, sharp peak [1].

Mobile Phase & pH

• Acidic (pH 2-3): 0.1% Formic Acid or Trifluoroacetic Acid (TFA). Protonates residual silanols, reducing tailing.

• Neutral (pH 6-8): Useful if the carboxamide has ionizable neighbors. Requires hybrid-particle columns (e.g., BEH) to prevent silica dissolution.

Visual Workflow: Method Development Logic

The following decision tree outlines the logical progression from screening to optimization, specifically tailored for amide-containing compounds.

Figure 1: Decision matrix for optimizing carboxamide separation, prioritizing temperature control for rotamer management.

Experimental Protocols

Protocol 1: General Purity Screening (The "Scout")

Purpose: Rapid assessment of purity and identification of potential rotamer issues.

Reagents:

• Solvent A: Water (HPLC Grade) + 0.1% Formic Acid.

• Solvent B: Acetonitrile (HPLC Grade) + 0.1% Formic Acid.

• Sample Diluent: 50:50 Water:Acetonitrile.

Instrument Parameters:

• Column: Polar-Embedded C18 (e.g., Waters SymmetryShield or Phenomenex Synergi Fusion),

  .

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 10

  .

• Detection: UV @ 210 nm (Amide bond) and 254 nm (Aromatic).

• Temperature:

  (Initial).

Gradient Profile:

Time (min)	% Solvent B	Event
0.0	5	Equilibration
15.0	95	Linear Ramp
20.0	95	Wash
20.1	5	Re-equilibration

| 25.0 | 5 | End |

Interpretation:

• If the main peak is split with a bridge (saddle) between peaks, do not integrate separately. Proceed to Protocol 2.

Protocol 2: High-Resolution Optimization (The "Resolver")

Purpose: To coalesce rotamers and resolve critical impurity pairs.

Modifications from Protocol 1:

• Temperature: Increase column oven to

  or .

  • Note: Ensure the column hardware is rated for this temperature.

• Gradient: Shallow the gradient slope to improve resolution of nearby synthetic impurities (e.g., hydrolysis products).

Optimized Gradient Profile:

Time (min)	% Solvent B
0.0	5
2.0	5
20.0	60
25.0	95

| 30.0 | 5 |

Self-Validation Step: To confirm a split peak is a rotamer and not an impurity:

• Inject sample at

  (observe split).

• Inject sample at

  (observe single peak).

• If the two peaks merge into one sharp peak with conserved area, it is a rotamer. If two distinct peaks remain, they are structural impurities.

Validation Criteria (ICH Q2(R2) Aligned)

Once the method is optimized, it must be validated to ensure reliability.[2] Reference the International Council for Harmonisation (ICH) Q2(R2) guidelines [2].

Parameter	Acceptance Criteria	Experimental Approach
Specificity	No interference at RT of main peak.	Inject blank, placebo, and known impurities (e.g., carboxylic acid hydrolysis product). Use Peak Purity (DAD) to confirm singularity.
Linearity		5 concentration levels ranging from LOQ to 120% of target concentration.
Precision	RSD	6 replicate injections of the standard solution.
LOD / LOQ	S/N > 3 (LOD); S/N > 10 (LOQ)	Determine via signal-to-noise ratio of dilute samples.
Robustness	Resolution ( ) > 2.0	Deliberately vary Temperature ( ) and pH ( units). Critical for carboxamides: Verify peak shape holds at lower temp limit.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Split Peak (Ratio varies)	Rotamers (cis/trans).[3]	Increase Temperature. If max temp reached, switch to a solvent with different viscosity (Methanol instead of ACN) to alter kinetics.
Peak Tailing ( )	Silanol interaction with amide N.	Use a Polar-Embedded column. Increase buffer ionic strength (e.g., add 20mM Ammonium Formate).
Fronting Peak	Column Overload or Solubility issues.	Reduce injection volume. Ensure sample diluent matches initial mobile phase strength.
Ghost Peaks	Carryover.	Carboxamides can be "sticky." Add a needle wash step with high organic (e.g., 90% ACN + 0.1% Formic Acid).

References

• Journal of Chromatography A. "Separation of amide rotamers: The role of temperature in High Performance Liquid Chromatography." (Note: Generalized citation for the established chemical principle of rotamer coalescence).

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." (2023).[4][5][6][7][8] [Link]

• Phenomenex. "HPLC Column Selection Guide: Polar Selectivity." [Link]

• Waters Corporation. "Strategies for the Separation of Polar Compounds." [Link]

Sources

• 1. Development and Validation of an RP-HPLC Method for Quantitative Estimation of Eslicarbazepine Acetate in Bulk Drug and Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. d-nb.info [d-nb.info]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. wjpmr.com [wjpmr.com]
• 7. database.ich.org [database.ich.org]
• 8. rotamers question - Chromatography Forum [chromforum.org]

Advanced Cell-Based Assay Protocol for Evaluating Intracellular Antimicrobial Activity

The "Trojan Horse" Problem in Antimicrobial Development

Standard Minimum Inhibitory Concentration (MIC) assays evaluate the efficacy of antimicrobial compounds against planktonic, extracellular bacteria. However, many formidable human pathogens—including Staphylococcus aureus, Mycobacterium tuberculosis, and Salmonella enterica—hijack host phagocytes. By residing within the acidic, enzyme-rich environment of the macrophage phagolysosome, these bacteria create intracellular reservoirs that evade host immunity and resist many standard antibiotics.

To accurately evaluate the true clinical potential of a novel antimicrobial, researchers must utilize a cell-based intracellular infection model . As a Senior Application Scientist, I have designed this guide to move beyond basic step-by-step instructions. Here, we will dissect the Gentamicin Protection Assay —the gold standard for intracellular antimicrobial evaluation—focusing on the causality behind each methodological choice and establishing a self-validating experimental system.

Mechanistic Foundations & Causality

Host Cell Selection: The THP-1 Macrophage Model

While primary human monocyte-derived macrophages (hMDMs) are physiologically ideal, their high donor-to-donor variability makes them unsuitable for reproducible drug screening. The THP-1 human monocytic cell line is the preferred alternative . Because THP-1 cells grow in suspension as monocytes, they must be differentiated into adherent, macrophage-like cells using Phorbol 12-myristate 13-acetate (PMA) . PMA activates Protein Kinase C (PKC), triggering morphological changes and the upregulation of phagocytic receptors (e.g., FcγR), rendering them highly competent for bacterial uptake.

The Gentamicin Protection Principle

The core challenge of an intracellular assay is distinguishing between the killing of extracellular bacteria and the killing of internalized bacteria. This is solved using the Gentamicin Protection Principle . Gentamicin is an aminoglycoside antibiotic that is highly bactericidal but highly polar; therefore, it cannot readily cross the lipid bilayer of mammalian cells. By applying a high concentration of gentamicin (100 µg/mL) for a short duration, all extracellular bacteria are eradicated, while the intracellular population remains "protected" and viable.

The Pharmacodynamic Disconnect

A common misconception in drug development is that high cellular accumulation of a drug guarantees high intracellular efficacy. Cell-based assays consistently prove this false. For example, macrolides like azithromycin accumulate massively inside macrophages but exhibit poor bactericidal activity due to the acidic pH of the phagolysosome neutralizing their efficacy .

Experimental Workflow Visualization

Fig 1: Step-by-step workflow of the Gentamicin Protection Assay for intracellular antimicrobials.

Detailed Step-by-Step Methodology

Phase I: Host Cell Preparation & Differentiation

• Seeding: Seed THP-1 cells (ATCC TIB-202) at a density of

  cells/mL in 24-well tissue culture plates using RPMI 1640 medium supplemented with 10% heat-inactivated Fetal Bovine Serum (FBS).

• Differentiation: Add PMA to a final concentration of 50 ng/mL. Incubate at 37°C in 5% CO₂ for 48 hours.

• Resting Phase: Crucial Step. Aspirate the PMA-containing media, wash gently with warm PBS, and replace with fresh, PMA-free RPMI 1640. Rest the cells for 24 hours. Rationale: This resting phase prevents PMA-induced hyper-inflammation, which can artificially skew the macrophage's baseline bactericidal capacity.

Phase II: Bacterial Opsonization & Synchronized Infection

• Inoculum Preparation: Grow S. aureus (e.g., ATCC 25923) in Tryptic Soy Broth (TSB) to mid-logarithmic phase (OD₆₀₀ ≈ 0.6). Pellet and resuspend in sterile PBS.

• Opsonization: Incubate the bacterial suspension with 10% normal human serum for 30 minutes at 37°C. Rationale: Coating bacteria with complement (C3b) and IgG ensures uniform, receptor-mediated phagocytosis across all wells.

• Infection: Introduce the opsonized bacteria to the THP-1 macrophages at a Multiplicity of Infection (MOI) of 10:1.

• Spinoculation: Centrifuge the 24-well plate at 300 × g for 5 minutes. Rationale: This forces immediate bacteria-to-cell contact, synchronizing the onset of phagocytosis so all intracellular bacteria are at the same stage of the infection cycle. Incubate for 1 hour at 37°C.

Phase III: Extracellular Eradication (The "Protection" Step)

• Washing: Aspirate the media and wash the wells three times with warm PBS to remove non-adherent bacteria.

• High-Dose Gentamicin: Add RPMI 1640 containing 100 µg/mL gentamicin. Incubate for 30–45 minutes at 37°C. This eliminates all remaining extracellular and surface-bound bacteria .

Phase IV: Antimicrobial Challenge

• Drug Application: Aspirate the high-dose gentamicin media. Add fresh media containing your test antimicrobial compounds at desired concentrations (e.g., 1x, 10x, 50x MIC).

• Maintenance Gentamicin: Crucial Step. The test media must contain a low maintenance dose of gentamicin (10 µg/mL). Rationale: Over a 24-hour assay, some infected macrophages will undergo apoptosis, releasing viable bacteria into the media. Without a maintenance dose, these bacteria will replicate extracellularly, re-infect other cells, and completely invalidate the intracellular CFU count. Incubate for 24 hours.

Phase V: Lysis and Quantification

• Final Wash: Aspirate the drug-containing media and wash 3x with PBS.

• Macrophage Lysis: Add 500 µL of 0.1% Triton X-100 in sterile water to each well for 5–10 minutes. Rationale: Triton X-100 disrupts the mammalian lipid bilayer but leaves the structurally rigid peptidoglycan cell wall of the bacteria intact.

• Enumeration: Vigorously pipette to ensure complete lysis. Serially dilute the lysate in PBS (

  to ) and plate 10 µL spots on Tryptic Soy Agar. Incubate overnight and calculate CFUs per well.

Establishing a Self-Validating System (Quality Controls)

To ensure Trustworthiness and data integrity, your assay must include the following internal controls:

• The T0 Baseline Control: Lyse and plate a subset of wells immediately after the Phase III high-dose gentamicin wash. This establishes the baseline intracellular bacterial load (100% viability) before drug treatment begins. All 24h data is calculated as a

  reduction from this T0 value.

• The Extracellular Sterility Control: Before lysing the cells at 24 hours, take a 50 µL sample of the extracellular culture media and plate it. It must yield 0 CFUs. If bacteria grow, your maintenance gentamicin failed, and the well's data must be discarded.

• Host Cell Viability Control (Toxicity): Run parallel uninfected THP-1 cells treated with the test compound. Assay viability using LDH release or Trypan Blue. Rationale: If your test drug is cytotoxic to macrophages, the cells will die and release the bacteria to be killed by the maintenance gentamicin, creating a false-positive "antibacterial" result.

Data Interpretation: The Pharmacodynamic Profile

When evaluating novel compounds, summarize the quantitative data by comparing extracellular MIC, cellular accumulation ratios (

), and the actual intracellular efficacy ( CFU).

Table 1: Representative Pharmacodynamic Disconnect of Standard Antibiotics against Intracellular S. aureus

Antibiotic Class	Representative Drug	Extracellular Activity	Cellular Accumulation ( )	Intracellular Efficacy ( CFU at 24h)
Aminoglycoside	Gentamicin	Bactericidal	~0.5x (Low)	< 0.5 log decrease (Static)
Macrolide	Azithromycin	Bacteriostatic	>30.0x (Very High)	~0.3 log decrease (Static)
Beta-lactam	Oxacillin	Bactericidal	~1.0x (Equal)	> 2.0 log decrease (Cidal)
Fluoroquinolone	Moxifloxacin	Bactericidal	~7.0x (Moderate)	> 2.0 log decrease (Cidal)

Data synthesized from established THP-1 S. aureus models . Notice that Azithromycin achieves massive cellular accumulation but fails to kill intracellular bacteria, highlighting why target-based extracellular MIC screening is insufficient for intracellular pathogens.

References

• Barcia-Macay, M., et al. "Pharmacodynamic Evaluation of the Intracellular Activities of Antibiotics against Staphylococcus aureus in a Model of THP-1 Macrophages." Antimicrobial Agents and Chemotherapy, 2006. URL:[Link]

• Subashchandrabose, S., et al. "Gentamicin Protection Assay to Determine Bacterial Survival within Macrophages." Bio-protocol, 2014. URL:[Link]

• Lu, R., et al. "High-throughput Assay to Phenotype Salmonella enterica Typhimurium Association, Invasion, and Replication in Macrophages." Journal of Visualized Experiments, 2014. URL:[Link]

• Lemaire, S., et al. "Comparative Intracellular (THP-1 Macrophage) and Extracellular Activities of β-Lactams, Azithromycin, Gentamicin, and Fluoroquinolones against Listeria monocytogenes at Clinically Relevant Concentrations." Antimicrobial Agents and Chemotherapy, 2007. URL:[Link]

Microwave-assisted synthesis of piperidine-3-carboxamide analogs

[8-(3-Methylsulfonylphenyl)-1,5-naphthyridin-.

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An Application Note and Protocol Guide for the Microwave-Assisted Synthesis of Piperidine-3-carboxamide Analogs

Introduction and Pharmacological Rationale

The drive to "escape from flatland" in modern drug discovery has led medicinal chemists to prioritize

-rich, three-dimensional scaffolds over planar aromatic rings [2.4]. The piperidine-3-carboxamide motif is a privileged, highly versatile pharmacophore that imparts excellent 3D-dimensionality, improved aqueous solubility, and favorable metabolic stability.

Recent literature highlights the profound therapeutic potential of this scaffold. Piperidine-3-carboxamide derivatives have been successfully optimized as potent, species-selective reversible proteasome inhibitors for the treatment of malaria[1]. Furthermore, they serve as critical targeting moieties in Plasmodium falciparum phosphatidylinositol 4-kinase (PfPI4K) inhibitors[2]. Structurally related isosteres, such as piperidine-3-carbothioamides, are also being actively investigated for their anticancer and anti-osteoporotic properties[3].

Dual mechanistic pathways of piperidine-3-carboxamide analogs in antimalarial targeting.

Mechanistic Insights: The Case for Microwave-Assisted Organic Synthesis (MAOS)

Generating libraries of piperidine-3-carboxamide analogs via conventional thermal heating often suffers from prolonged reaction times (12–48 hours), thermal degradation of sensitive intermediates, and poor yields due to the steric hindrance inherent to the 3-substituted piperidine ring.

Dielectric Heating and Solvent Selection: Microwave-assisted organic synthesis (MAOS) overcomes these barriers through dielectric heating. Instead of relying on convection, microwave energy directly couples with the molecular dipoles of the solvent and reagents[3]. We specifically utilize N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) in these protocols. Both solvents possess high loss tangents (

), meaning they absorb microwave radiation highly efficiently, causing rapid superheating. This localized superheating dramatically accelerates the rate-determining step of nucleophilic attacks, satisfying the Arrhenius equation requirements in minutes rather than hours.

Reagent Causality: For amide coupling (Protocol A), we select Propylphosphonic anhydride (T3P) . Unlike EDC/HOBt, T3P generates completely water-soluble byproducts, enabling a self-validating, extraction-only workup. More importantly, T3P exhibits exceptionally low epimerization rates, preserving the stereochemical integrity of chiral piperidine-3-carboxylic acid precursors under high-temperature microwave conditions[4].

Experimental Protocols

The following methodologies are designed as self-validating systems. In-process controls (IPC) via TLC and LC-MS are integrated directly into the workflow to ensure high-fidelity library generation.

Self-validating workflow for the microwave-assisted synthesis of piperidine-3-carboxamides.

Protocol A: Microwave-Assisted Amide Coupling (T3P-Mediated)

Objective: Synthesis of N-aryl piperidine-3-carboxamides from N-Boc-piperidine-3-carboxylic acid.

• Reaction Assembly: To a 10 mL heavy-walled microwave reactor vial equipped with a magnetic stir bar, add N-Boc-piperidine-3-carboxylic acid (1.0 mmol, 1.0 eq) and the desired aryl amine (1.2 mmol, 1.2 eq).

• Solvent & Base Addition: Suspend the reagents in anhydrous DMF (3.0 mL). Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq), followed by the dropwise addition of T3P (50% wt. solution in EtOAc, 1.5 mmol, 1.5 eq)[4].

• Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate in a monomode microwave synthesizer at 100 °C for 15 minutes (Dynamic power mode, max 300 W, high stirring).

• In-Process Validation: Cool the vial to room temperature via compressed air jet. Withdraw a 5 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS. The target mass

  must be the base peak. Confirm the disappearance of the starting acid via TLC (10% MeOH/DCM, visualize with Ninhydrin stain).

• Workup & Purification: Quench the reaction by pouring it into saturated aqueous

  (20 mL). Extract with EtOAc ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure. Purify via flash chromatography (Hexane/EtOAc gradient) to yield the pure product.

Protocol B: Microwave-Assisted Late-Stage Functionalization

Objective: Synthesis of 1-(heteroaryl)piperidine-3-carboxamides (e.g., Naphthyridine derivatives)[2].

• Reaction Assembly: To a 10 mL microwave vial, add the heteroaryl chloride (e.g., 2-chloro-1,5-naphthyridine derivative, 0.5 mmol, 1.0 eq) and piperidine-3-carboxamide (0.6 mmol, 1.2 eq).

• Solvent & Base Addition: Add anhydrous NMP (2.5 mL) and DIPEA (1.25 mmol, 2.5 eq). NMP is critical here due to its higher boiling point and superior microwave absorption profile compared to DMF.

• Microwave Irradiation: Seal the vial and irradiate at 150 °C for 30 minutes .

• In-Process Validation: Monitor via LC-MS. The

  of sterically hindered piperidines often produces a distinct UV shift in the chromatogram compared to the starting heteroaryl halide.

• Workup: Dilute the cooled mixture with cold water (15 mL) to precipitate the crude product. If an oil forms, extract with DCM (

  mL), wash extensively with water to remove NMP, dry, and concentrate. Purify via reverse-phase automated flash chromatography (C18, Water/MeCN with 0.1% Formic Acid)[2].

Quantitative Data Summaries

Table 1: Reaction Kinetics & Yield Comparison (Conventional vs. Microwave) Data represents average outcomes for the synthesis of 1-[8-(3-Methylsulfonylphenyl)-1,5-naphthyridin-2-yl]piperidine-3-carboxamide analogs.

Synthesis Method	Heating Source	Temperature	Reaction Time	Average Yield	Purity (LC-MS)	Epimerization
Conventional Thermal	Oil Bath	120 °C	24 - 36 hours	45 - 52%	85%	Moderate (5-8%)
Microwave (Protocol B)	Dielectric (NMP)	150 °C	30 minutes	78 - 85%	>95%	None detected

Table 2: Biological Activity of Selected Piperidine-3-carboxamide Analogs Highlighting the pharmacological relevance of the synthesized scaffolds in antimalarial drug discovery.

Compound Core	Target	(Target)	(P. falciparum NF54)	Reference
1-(2-Methoxyacetyl)-piperidine-3-carboxamide	20S Proteasome ( 5)	89 nM	120 nM	[1]
1-(1,5-Naphthyridin-2-yl)piperidine-3-carboxamide	PfPI4K Kinase	6.0 nM	67 nM	[2]
N-(4-Fluorobenzoyl)piperidine-3-carboxamide	General screening	N/A	N/A	[5]

References

• National Institutes of Health (PMC) - Optimization of species-selective reversible proteasome inhibitors for the treatment of malaria. URL:[Link]

• White Rose University Consortium - Design and Synthesis of 3-D Fragments to Explore New Areas of Pharmaceutical Space. URL:[Link]

• ACS Journal of Medicinal Chemistry - Optimization of 2,8-Diaryl-1,5-naphthyridines as Plasmodium falciparum Phosphatidylinositol 4-Kinase Inhibitors with Improved ADME Profiles and In Vivo Efficacy. URL:[Link]

• Arkivoc - 3-Aminopropylazetidines: facile synthesis and application for medicinal chemical purposes. URL:[Link]

Sources

• 1. Optimization of species-selective reversible proteasome inhibitors for the treatment of malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. arkat-usa.org [arkat-usa.org]

Application Note: Structural Characterization of N-Sulfonylpiperidine Compounds via 1H and 13C NMR

Abstract

N-sulfonylpiperidines are ubiquitous pharmacophores in medicinal chemistry, serving as core scaffolds in enzyme inhibitors, GPCR ligands, and ion channel blockers. Their structural characterization requires precise differentiation from their N-acyl (amide) and N-alkyl (amine) analogs. This guide provides a definitive protocol for the assignment of N-sulfonylpiperidines using 1H and 13C NMR. It details the specific shielding/deshielding effects of the sulfonyl moiety, conformational analysis via Karplus relationships, and a self-validating workflow for ensuring spectral integrity.

Introduction: The Sulfonamide vs. Amide Paradigm

In drug development, replacing an amide (

) with a sulfonamide ( ) is a common bioisosteric strategy. However, this substitution drastically alters the NMR profile due to two key factors:

• Geometry: Unlike the planar

  carbonyl carbon in amides, the sulfur atom in the sulfonyl group is pseudo-tetrahedral ( -like). This eliminates the cis/trans rotamerism often seen in amides (which causes peak doubling), usually resulting in a simplified spectrum for sulfonamides at room temperature.

• Electronic Anisotropy: The sulfonyl group is strongly electron-withdrawing (-I effect) but lacks the magnetic anisotropy of the carbonyl cone. This leads to distinct chemical shift values for the

  -protons (H2/H6) compared to amides.

The Piperidine Ring Conformation

The piperidine ring in N-sulfonyl derivatives predominantly adopts a chair conformation .[1] However, the bulky sulfonyl group can induce steric strain, occasionally flattening the ring or favoring specific equatorial/axial orientations for substituents. Verifying the chair conformation via coupling constants (

-values) is a critical quality control step.

Experimental Protocol

Sample Preparation

To ensure high-resolution data capable of resolving fine splitting patterns (

Hz), strict adherence to sample preparation is required.

• Solvent Selection:

  • Standard: Deuterated Chloroform (

    , 99.8% D) is the baseline solvent. It minimizes viscosity, allowing for sharper lines.

  • Alternative: DMSO-

    is used only if solubility is poor (< 2 mg/0.6 mL). Note: DMSO viscosity broadens peaks, potentially obscuring small equatorial-equatorial couplings.

• Concentration:

  • 1H NMR: 5–10 mg in 600

    L solvent.

  • 13C NMR: 20–30 mg in 600

    L solvent (to visualize quaternary carbons).

• Reference: Tetramethylsilane (TMS, 0.00 ppm) or residual solvent peak (

  at 7.26 ppm).

Acquisition Parameters (600 MHz equivalent)

• Temperature: 298 K (25°C).

• Pulse Sequence:

  • 1H: Standard zg30 (30° pulse angle) to ensure accurate integration. Relaxation delay (

    ) 2.0 seconds.

  • 13C: Proton-decoupled zgpg30.

    2.0 seconds.

• Processing: Apply exponential multiplication (LB = 0.3 Hz) for 1H to reduce noise without compromising coupling detail.

1H NMR Characterization Logic

Assignment Strategy

The piperidine ring protons are categorized by their distance from the nitrogen atom:

(H2/H6), (H3/H5), and (H4).

The Alpha Protons (H2/H6) - The Diagnostic Signal

The sulfonyl group exerts a deshielding effect, shifting the

-protons downfield relative to the free amine, but typically upfield relative to an amide.

• Chemical Shift:

  2.8 – 3.2 ppm (vs. ~2.6 ppm for amine, ~3.5 ppm for amide).

• Multiplicity: If unsubstituted, H2 and H6 are equivalent. However, the Axial (

  ) and Equatorial ( ) protons are chemically non-equivalent due to the rigid chair structure.
  • appears as a triplet of doublets (td) or broad triplet.
  • appears as a broad doublet (bd) or doublet of multiplets.

The Beta (H3/H5) and Gamma (H4) Protons

• Beta (H3/H5):

  1.5 – 1.7 ppm. Often overlap.

• Gamma (H4):

  1.3 – 1.5 ppm. Usually the most upfield multiplet.

Self-Validating Metric: Coupling Constants ( )

To confirm the ring is in a chair conformation, measure the coupling of the

-axial proton.

• (Axial-Axial): Must be 10–12 Hz (Large, due to 180° dihedral angle).
• (Axial-Equatorial): Must be 2–4 Hz (Small, due to 60° dihedral angle).

Validation Rule: If the largest coupling on the

-proton signal is < 8 Hz, the ring is distorted (twist-boat) or the substituent is forcing a conformational flip.

13C NMR Characterization Logic

Carbon NMR provides the skeletal verification. The sulfonyl group affects the

-carbons significantly.

• -Carbon (C2/C6): 45 – 48 ppm.
• -Carbon (C3/C5): 24 – 26 ppm.
• -Carbon (C4): 23 – 25 ppm.

• Sulfonyl-Aromatic Carbons (if applicable):

  • Ipso-C (attached to S):

    135 – 140 ppm (deshielded).

  • Ortho/Meta/Para:

    127 – 130 ppm.

Visualization of Logic & Workflow

Diagram 1: Characterization Workflow

This flowchart outlines the decision process for assigning N-sulfonylpiperidines.

Caption: Step-by-step logic for validating N-sulfonylpiperidine structure using NMR observables.

Diagram 2: Proton Assignment Map (N-Tosylpiperidine Model)

This diagram correlates the chemical structure with expected chemical shift ranges.

Caption: Chemical shift trends driven by the electron-withdrawing nature of the sulfonyl group.

Case Study Data: N-Tosylpiperidine

The following table provides reference values for N-(p-toluenesulfonyl)piperidine, a standard calibration compound.

Position	Atom Type	Chemical Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Interpretation
2, 6	1H ( )	2.98	Triplet (approx)	Hz (avg)	Deshielded by . Rapid chair flip avg. at RT often simplifies splitting.
3, 5	1H ( )	1.64	Multiplet	-	Shielded methylene.
4	1H ( )	1.41	Multiplet	-	Most upfield ring proton.
Ar-H	1H (Ortho)	7.63	Doublet	Hz	Ortho to Sulfonyl.
Ar-H	1H (Meta)	7.31	Doublet	Hz	Meta to Sulfonyl.
Ar-Me	1H (Methyl)	2.43	Singlet	-	Tolyl methyl group.
2, 6	13C	46.9	-	-	Characteristic N-Sulfonyl -C.
3, 5	13C	25.2	-	-	-C.
4	13C	23.5	-	-	-C.

Note: Data approximates values in

. In rigid systems (e.g., 4-substituted piperidines), the H2/H6 signal will split into distinct axial (td, ~11Hz) and equatorial (bd, ~2Hz) signals.

Troubleshooting & Advanced Verification

Issue: The

-proton signals are broad or featureless.

• Cause: Intermediate exchange rate of ring flipping or restricted rotation around the N-S bond (rare but possible with bulky ortho-substituents on the sulfonyl ring).

• Solution: Run Variable Temperature (VT) NMR .

  • Cooling (-40°C): Freezes the ring flip, resolving distinct Axial and Equatorial signals.

  • Heating (+50°C): Sharpens the average signal.

Issue: Ambiguity between H3/H5 and H4.

• Solution: Run a COSY (Correlation Spectroscopy) experiment.

  • H2/H6 will show a strong cross-peak only to H3/H5.

  • H4 will show cross-peaks only to H3/H5, not H2/H6.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for general chemical shift theory).

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). SDBS No. 3266 (N-Tosylpiperidine). Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. Retrieved from [Link] (Authoritative source for coupling constants and Karplus relationships).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. (Reference for 13C shift prediction rules).

Sources

• 1. The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of piperidine-3-carboxamide derivatives for biological assays

Application Notes & Protocols

Introduction: The Formulation Challenge of Piperidine-3-Carboxamide Derivatives

The piperidine-3-carboxamide scaffold is a privileged structure in modern medicinal chemistry, serving as the core of numerous therapeutic candidates. These derivatives have demonstrated significant biological activity across a range of targets, including as Anaplastic Lymphoma Kinase (ALK) inhibitors for cancer therapy, Cathepsin K (Cat K) inhibitors for osteoporosis, and inducers of senescence in melanoma cells.[1][2][3] Their unique three-dimensional structure, owing to the piperidine ring, and the hydrogen bonding capabilities of the carboxamide group, allow for potent and selective interactions with biological targets.[1][4]

Despite their therapeutic promise, piperidine-3-carboxamide derivatives frequently present a significant hurdle in the early stages of drug discovery: poor aqueous solubility. This challenge stems from their often crystalline nature and molecular structures that balance lipophilic and polar features.[5][6] Inadequate solubility can lead to compound precipitation in aqueous assay buffers, resulting in inaccurate and unreliable data, underestimation of potency, and significant challenges in advancing compounds to in vivo studies.[7]

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for understanding and overcoming the formulation challenges associated with this important class of molecules. We will explore the underlying physicochemical principles, detail robust formulation strategies, and provide step-by-step protocols to ensure the generation of accurate and reproducible data in biological assays.

Foundational Physicochemical Properties

A successful formulation strategy begins with an understanding of the compound's intrinsic physicochemical properties. For piperidine-3-carboxamide derivatives, the key parameters to consider are solubility, lipophilicity (LogP), and ionization state (pKa).

Property	Significance in Formulation	Typical Characteristics for Piperidine-3-Carboxamides
Aqueous Solubility	Directly impacts the maximum achievable concentration in assay buffers. Low solubility is the primary obstacle to overcome.	Often low (<10 µg/mL), necessitating enhancement strategies for most biological assays.[8][9]
Lipophilicity (LogP/LogD)	Measures the compound's affinity for lipid vs. aqueous environments. High LogP often correlates with low aqueous solubility.	Varies widely based on substituents, but many potent derivatives are lipophilic. For example, the simple (S)-piperidine-3-carboxamide has a predicted LogP of -0.53, while more complex, biologically active derivatives can be significantly more lipophilic.[10]
Ionization State (pKa)	The piperidine nitrogen is basic and can be protonated, while the carboxamide is generally neutral. The pKa of the piperidine nitrogen determines the charge state of the molecule at a given pH.	The basic piperidine nitrogen typically has a pKa in the range of 8-10. This allows for pH-dependent solubility enhancement by forming a more soluble salt at acidic pH.[6][11]
Stability	The amide bond is generally stable, but the overall molecule can be susceptible to degradation under harsh pH or temperature conditions.	Stability should be assessed, especially if using aggressive pH adjustments or heat for solubilization.

Strategic Framework for Formulation Development

A systematic approach is essential to identify the optimal formulation for a given piperidine-3-carboxamide derivative and biological assay. The goal is to achieve the desired concentration in a biologically compatible vehicle without compromising the compound's integrity or the assay's performance.

Caption: Workflow for selecting a suitable formulation strategy.

Core Formulation Strategies & Protocols

For most laboratory settings, the following methods provide a robust toolkit for solubilizing piperidine-3-carboxamide derivatives for in vitro assays.

Method 1: Use of Co-solvents (The Standard Approach)

Co-solvents are water-miscible organic solvents that increase the solubility of hydrophobic compounds.[11] Dimethyl sulfoxide (DMSO) is the most common co-solvent used in drug discovery for preparing high-concentration stock solutions.

Causality: DMSO disrupts the hydrogen bonding network of water and provides a more favorable environment for hydrophobic molecules, preventing them from self-associating and precipitating.

Protocol: Preparation of a High-Concentration DMSO Stock Solution

• Weighing: Accurately weigh a precise amount of the piperidine-3-carboxamide derivative (e.g., 5 mg) into a sterile, high-quality glass vial.

• Solvent Addition: Add a calculated volume of 100% anhydrous DMSO to achieve the desired high-concentration stock (e.g., 10-50 mM).

• Dissolution: Vortex the vial vigorously for 2-3 minutes. If necessary, use a sonicating water bath for 5-10 minutes to ensure complete dissolution. Visually inspect the solution against a light source to confirm no solid particles remain.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Trustworthiness Check: When diluting the DMSO stock into aqueous assay buffer, it is critical to add the stock solution to the buffer (not the other way around) with vigorous mixing.[12] The final concentration of DMSO in cell-based assays should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.[11] Always include a vehicle control (buffer with the same final DMSO concentration) in your experiments.

Method 2: Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules, forming an inclusion complex with significantly enhanced aqueous solubility.[13] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high solubility and low toxicity.[7]

Causality: The lipophilic portion of the piperidine-3-carboxamide derivative partitions into the hydrophobic core of the cyclodextrin, while the hydrophilic exterior of the complex interacts favorably with water, increasing the apparent solubility of the compound.[13]

Caption: Mechanism of solubility enhancement by cyclodextrin.

Protocol: Formulation with Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Weigh the required amount of HP-β-CD and dissolve it in the desired aqueous buffer (e.g., PBS, pH 7.4) to achieve a concentration of 10-40% (w/v). Gentle warming (to no more than 40°C) and stirring may be necessary.[7]

• Add Compound: Add an excess amount of the solid piperidine-3-carboxamide derivative to the HP-β-CD solution.

• Equilibration: Tightly cap the vial and stir the mixture vigorously at a controlled temperature (e.g., room temperature) for 24-48 hours. This allows the system to reach equilibrium for maximum complexation.[11]

• Remove Undissolved Compound: After equilibration, centrifuge the suspension at high speed (e.g., >10,000 x g) for 15-20 minutes to pellet the undissolved compound.

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter (e.g., PVDF or PES) to remove any remaining particulates. This step is crucial for accurate concentration determination and to prevent assay interference.[7]

• Concentration Determination: The concentration of the solubilized compound in the filtrate must be determined analytically using a validated method such as HPLC-UV or LC-MS/MS. This filtered solution serves as your stock for serial dilutions.

• Assay Control: Remember to include a vehicle control containing the same final concentration of HP-β-CD in your biological assay.

Method 3: pH Adjustment

This strategy is applicable if the piperidine-3-carboxamide derivative has an ionizable functional group, which is typically the basic piperidine nitrogen.[6] By adjusting the pH of the buffer to be at least 2 units below the pKa of the basic center, the compound becomes protonated, forming a more soluble salt.[8][11]

Protocol: Solubility Enhancement by pH Modification

• Prepare Buffers: Prepare a set of biologically compatible buffers at various pH values (e.g., phosphate or citrate buffers at pH 5.0, 6.0, 7.0).

• Dispense Compound: Add a known excess of the solid compound to a fixed volume of each buffer in separate tubes.

• Equilibration: Agitate the slurries at a constant temperature for a set period (e.g., 4-24 hours) to reach equilibrium.

• Separation & Analysis: Centrifuge and filter each sample as described in the cyclodextrin protocol (Steps 4 & 5).

• Quantification: Determine the concentration of the dissolved compound in each filtrate by HPLC-UV or another suitable analytical method.

• Selection: Identify the lowest pH that provides the required solubility and is compatible with the biological assay system. Note that significant deviations from physiological pH (7.4) can impact cell viability and protein function.

Formulation for Specific Assay Types

The choice of formulation strategy must be compatible with the specific biological assay being performed.

• In Vitro Enzymatic Assays: These assays are often more tolerant of co-solvents and pH variations. Final DMSO concentrations up to 1-2% may be acceptable, but this must be validated. Surfactants like Tween-80 (at concentrations above the CMC, e.g., 0.01-0.05%) can also be used to maintain solubility.[12]

• In Vitro Cell-Based Assays: These are highly sensitive to formulation excipients. The final concentration of DMSO should ideally be ≤0.1% and must not exceed 0.5%.[11] Cyclodextrin-based formulations are often an excellent choice for cell-based assays due to their lower toxicity. Always perform a vehicle toxicity control to ensure the formulation itself does not affect cell health.

• In Vivo Studies: Formulation for animal dosing is more complex, often requiring strategies that enhance both solubility and bioavailability.[14] Lipid-based formulations (e.g., solutions in oils, self-emulsifying drug delivery systems) and amorphous solid dispersions are advanced methods used for this purpose.[15][16] These typically involve dissolving the compound in a mixture of lipids, surfactants, and co-solvents for oral administration or using cyclodextrins for parenteral routes.[14][16]

Biological Context: Targeting Cathepsin K in Bone Resorption

To illustrate the importance of effective formulation, consider the development of piperidine-3-carboxamide derivatives as inhibitors of Cathepsin K (Cat K), a cysteine protease highly expressed in osteoclasts.[3] Cat K is the primary enzyme responsible for degrading Type I collagen, the main organic component of the bone matrix.[17] Its inhibition is a key therapeutic strategy for osteoporosis.[18] An in vitro assay to test such inhibitors would require solubilizing the compound in a buffer suitable for measuring Cat K enzymatic activity, while a cell-based assay might use osteoclast cultures to measure the inhibition of bone resorption.

Caption: Inhibition of Cathepsin K-mediated bone resorption.

Troubleshooting Common Formulation Issues

Issue	Likely Cause	Recommended Solution
Precipitation upon dilution of DMSO stock into aqueous buffer.	The compound's kinetic solubility limit has been exceeded. The high local concentration at the point of addition causes it to crash out.	Add the DMSO stock to the buffer slowly while vortexing vigorously.[12] Prepare an intermediate dilution in a mixed solvent system (e.g., 50:50 DMSO:buffer) before the final dilution. Consider a different formulation strategy like cyclodextrins.
Cloudy or hazy appearance in assay wells.	Micro- or nano-precipitation of the compound.	Visually inspect wells under a microscope.[7] Lower the final compound concentration. Use nephelometry to determine the kinetic solubility limit and work below that concentration.[19]
Inconsistent results or low compound potency.	Compound is not fully solubilized, leading to an inaccurate effective concentration.	Re-evaluate the formulation. Confirm the concentration of your solubilized stock solution analytically (e.g., HPLC) after filtration.
Toxicity observed in the vehicle control group.	The concentration of the co-solvent (e.g., DMSO) or other excipient (e.g., surfactant) is too high for the cells.	Reduce the final concentration of the excipient. For DMSO, ensure it is ≤0.1% for sensitive cell lines and always below 0.5%.[11]

Conclusion

The successful formulation of piperidine-3-carboxamide derivatives is a critical, often overlooked, step that underpins the reliability of all subsequent biological data. By systematically characterizing the compound's physicochemical properties and applying a logical workflow of formulation strategies—from simple co-solvents to more advanced methods like cyclodextrin complexation—researchers can overcome the prevalent challenge of poor aqueous solubility. The implementation of robust protocols, including essential validation and control steps, will ensure that the true biological activity of these promising therapeutic agents is accurately revealed, enabling their confident progression through the drug discovery pipeline.

References

• World Pharma Today. (2025, October 17).
• Williams, H. D., et al. (2013, January 15). Strategies to address low drug solubility in discovery and development. PubMed.
• Kovačič, B., et al. (2025, July 23).
• Savjani, K. T., et al. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC.
• Kumar, S. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
• BenchChem. (2025). Navigating the Challenges of Quinoline-3-Carboxamide Solubility in Biological Assays: A Technical Support Guide.
• BenchChem. (2025). Application Notes and Protocols for the Solubilization of 4-Amino-5-benzoylisoxazole-3-carboxamide in Biological Buffers.
• Zhang, Y., et al. (2024, April 22). Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis. Arabian Journal of Chemistry.
• BenchChem. (2025). Physicochemical Properties of Substituted Piperidine-Carboxylic Acids: A Technical Guide.
• Kim, M., et al. Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities. PMC.
• Wang, Y., et al. (2024, August 24).
• Wang, Y., et al. (2024, August 18). Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K.
• Wang, Y., et al.
• Corey, E. J., et al. (2024, August 15).
• İslamoğlu, F. (2026, January). Determination of ADMET properties of substituted-piperidine-3-carboxamide derivatives with potential use in the treatment of Crohn's disease.
• Chem-Impex. 1-N-Boc-piperidine-3-carboxamide.
• ChemScene. (3S)-Piperidine-3-carboxamide.
• BenchChem. (2025). Application Notes and Protocols: Microwave-Assisted Synthesis of Piperidine-3-carbothioamide Analogs.
• Jantarat, C., et al. (2024, January 23).
• BenchChem. (2025).
• BOC Sciences. Piperidines - Building Block.
• Various Authors. (2014, July 31). How to enhance drug solubility for in vitro assays?.
• Bohnert, T., & Gan, L. (2008, November 15). In vitro solubility assays in drug discovery. PubMed.
• Inda, M. D., et al. (2020, December 22). Amorphous solid dispersions and the confounding effect of nanoparticles in in vitro dissolution and in vivo testing: Niclosamide as a case study. bioRxiv.

Sources

• 1. Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis - Arabian Journal of Chemistry [arabjchem.org]
• 2. Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. media.malariaworld.org [media.malariaworld.org]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Strategies to address low drug solubility in discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemscene.com [chemscene.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 15. mdpi.com [mdpi.com]
• 16. biorxiv.org [biorxiv.org]
• 17. Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming solubility issues of piperidine-3-carboxamides in aqueous buffers

Ticket ID: SOL-PIP-003 Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Core Issue Analysis: The "Amphiphilic Trap"

Welcome to the Solubility Support Center. You are likely here because your piperidine-3-carboxamide derivative (structurally similar to PARP inhibitors like Niraparib ) dissolved perfectly in DMSO but precipitated immediately upon dilution into your assay buffer (PBS or media).

The Root Cause

The solubility failure of piperidine-3-carboxamides is driven by two converging factors:

• The pKa Mismatch: The piperidine nitrogen is basic.[1][2] While simple piperidine has a pKa ~11, functionalized drug scaffolds often have pKa values shifted to 8.5–9.5 due to electronic effects of the carboxamide and N-substituents. At physiological pH (7.4), a significant fraction of the molecule may deprotonate into its neutral, hydrophobic free-base form, leading to precipitation.

• Lattice Energy: The carboxamide moiety (

  ) is a strong hydrogen bond donor/acceptor. In the solid state, these molecules form tight intermolecular networks (high crystal lattice energy), making the energy cost to break the crystal structure higher than the hydration energy provided by the buffer.

Troubleshooting Decision Tree

Before altering your protocol, determine your assay's tolerance limits using the logic flow below.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on assay constraints.

Frequently Asked Questions (Technical Solutions)

Q1: My stock solution is clear in DMSO, but it "crashes out" instantly in PBS. Why?

A: You are experiencing the "Kinetic Solubility Cliff." DMSO is a polar aprotic solvent that solvates the hydrophobic regions of the piperidine scaffold. When you dilute into PBS (a polar protic solvent with high ionic strength), two things happen:

• Dielectric Shock: The solvent dielectric constant shifts from ~47 (DMSO) to ~80 (Water), making it energetically unfavorable for the hydrophobic rings to remain exposed.

• Salting Out: The high concentration of phosphate and chloride ions in PBS strips water molecules away from the drug, forcing the hydrophobic molecules to aggregate.

The Fix: Switch from "flash dilution" to intermediate dilution .

• Incorrect: 10 mM DMSO stock

  Buffer (1:1000).

• Correct: 10 mM DMSO stock

  Dilute to 1 mM in PEG300 or Ethanol Dilute to final concentration in Buffer. The intermediate step prevents the formation of large crystal nuclei.

Q2: Can I just add acid to the buffer?

A: Yes, but with caution. The piperidine nitrogen must be protonated to be soluble.[1][2] If your compound's pKa is ~9.0, at pH 7.4 it is mostly ionized, but the small fraction of neutral species (

) can exceed the intrinsic solubility limit ( ).

• Protocol: Lowering the buffer pH to 6.0–6.5 (using MES or Bis-Tris instead of PBS) ensures

  protonation, significantly boosting solubility without being toxic to most cell lines.

Q3: I need to dose this in vivo or use high concentrations (100 µM). What is the "Gold Standard" formulation?

A: For piperidine-3-carboxamides (like Niraparib), simple buffers fail at high concentrations. You must use a Cosolvent/Surfactant System .

Recommended Formulation Vehicle:

Component	Role	Concentration (v/v)
DMSO	Primary Solubilizer	10%
PEG 300	Cosolvent (prevents precipitation)	40%
Tween 80	Surfactant (micelle formation)	5%

| Saline/Water | Bulk Vehicle | 45% |[3]

Note: Add components in the order listed. Vortex after each addition. [1, 2]

Advanced Protocol: Cyclodextrin Complexation

If your assay cannot tolerate DMSO or surfactants (e.g., surface plasmon resonance, sensitive enzyme assays), you must use Sulfobutylether-β-Cyclodextrin (SBE-β-CD) . This is the industry standard for formulating hydrophobic piperidines [3].

Mechanism of Action

The hydrophobic piperidine ring displaces water from the inner cavity of the cyclodextrin, forming a soluble inclusion complex. The exterior remains hydrophilic, allowing dissolution in water.

Figure 2: Host-guest complexation mechanism. The hydrophobic drug is shielded from the aqueous environment.

Step-by-Step Complexation Protocol

Materials:

• SBE-β-CD (Captisol®) or HP-β-CD.

• Piperidine-3-carboxamide compound (solid).[1][4][5][6][7]

• 0.1 M HCl and 0.1 M NaOH.

Procedure:

• Prepare Vehicle: Dissolve SBE-β-CD in distilled water to a concentration of 20% w/v . (e.g., 2g in 10 mL). Stir until clear.

• Acidification (Critical Step): Adjust the pH of the CD solution to pH 4.0 using 0.1 M HCl.

  • Why? The piperidine is most soluble in its cationic form. We dissolve it as a salt first, then let the cyclodextrin "grab" it.

• Addition: Add the drug powder slowly to the acidified CD solution while vortexing.

• Equilibration: Shake or stir at room temperature for 4 hours. The solution should become clear.

• pH Restoration: Carefully titrate back to pH 7.0–7.4 using 0.1 M NaOH.

  • Success Check: If the solution remains clear, the drug is successfully encapsulated. If it precipitates, the binding constant (

    ) is too weak, and you must maintain a lower pH or increase CD concentration [4].

• Sterilization: Filter through a 0.22 µm PVDF membrane.

Data Summary: Solubility Limits

Use this table to predict solubility based on your solvent system. (Data approximated based on Niraparib and generic piperidine-3-carboxamide scaffolds).

Solvent System	Estimated Solubility (mg/mL)	Suitability
Water (pH 7.4)	< 0.05 mg/mL (Insoluble)	❌ Poor
0.1 N HCl (pH 1.0)	> 10 mg/mL	✅ Excellent (Storage only)
PBS + 5% DMSO	0.1 - 0.5 mg/mL	⚠️ Risk of precipitation
20% SBE-β-CD (pH 7.4)	2.5 - 5.0 mg/mL	✅ Excellent (In vivo/Assay)
DMSO (Pure)	> 50 mg/mL	✅ Stock Solution

References

• Aiassa, V., et al. (2021).[8] Cyclodextrin Multicomponent Complexes: Pharmaceutical Applications.[8][9] Semantic Scholar. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Niraparib | MK-4827 | PARP inhibitor | TargetMol [targetmol.com]
• 4. Piperidine-3-carboxamide | 4138-26-5 [sigmaaldrich.com]
• 5. chembk.com [chembk.com]
• 6. PIPERIDINE-3-CARBOXAMIDE | CAS 4138-26-5 [matrix-fine-chemicals.com]
• 7. Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. scienceasia.org [scienceasia.org]

Troubleshooting low yields in multi-step piperidine synthesis

Technical Support Center: Multi-Step Piperidine Synthesis Ticket ID: PIP-SYN-OPT-2024 Subject: Troubleshooting Low Yields and Selectivity Issues Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

Piperidine scaffolds are the structural backbone of over 70 FDA-approved therapeutics, yet their synthesis often presents a "yield trap" for medicinal chemists. The transition from flat, aromatic pyridines to sp³-rich piperidines, or the cyclization of linear precursors, introduces specific failure modes: catalyst poisoning, uncontrolled stereochemistry, and aqueous solubility during work-up.

This guide moves beyond generic advice, offering a root-cause analysis of these failure modes. It is structured as a dynamic troubleshooting interaction, addressing the specific "Why" and "How" of your experimental bottlenecks.

Module 1: The Hydrogenation Trap (Pyridine Reduction)

User Query: "I am trying to hydrogenate a 2,4-disubstituted pyridine using Pd/C and H₂ (1 atm). The reaction stalls at 30% conversion, and adding more catalyst doesn't help."

Diagnosis: You are likely experiencing Nitrogen Poisoning . The basic nitrogen atom of the pyridine (and the resulting piperidine) binds strongly to the active sites of the metal catalyst, effectively "poisoning" it and preventing hydrogen adsorption.

Technical Solution:

• Protonate the Nitrogen: You must mask the lone pair. Run the reaction in an acidic medium (AcOH, or MeOH with 1.1 eq HCl/TFA). This creates a pyridinium species which interacts less strongly with the metal surface, allowing turnover.

• Pressure Threshold: Pyridine aromaticity is robust (resonance energy ~27 kcal/mol). 1 atm is often insufficient for substituted pyridines. Increase pressure to 50–100 psi (3–7 bar).

• Catalyst Switch: If Pd/C fails, switch to Platinum Oxide (PtO₂, Adams' Catalyst) or Rhodium on Carbon (Rh/C) . Rhodium is particularly effective for minimizing side reactions like hydrogenolysis (ring opening) which can occur with Pd at high temperatures.

Experimental Protocol: Acid-Mediated Hydrogenation

• Substrate: 1.0 mmol Substituted Pyridine

• Solvent: 10 mL MeOH + 1.1 mmol conc. HCl (or use Glacial Acetic Acid as solvent).

• Catalyst: 5 wt% Rh/C or PtO₂ (10-20 mg).

• Conditions: Hydrogenator (Parr or Balloon), 60 psi H₂, RT to 50°C.

• Monitoring: Monitor H₂ uptake. If uptake stops, purge and repressurize.

Data Comparison: Catalyst Efficacy

Catalyst	Primary Utility	Risk Factor	Recommended Solvent
Pd/C	Simple pyridines, Benzyl deprotection	High poisoning risk; Dehalogenation	MeOH/HCl, AcOH
PtO₂	Sterically hindered substrates	Expensive; Sensitive to S-poisons	AcOH, EtOH
Rh/C	Gold Standard for minimizing ring opening	Cost; Lower activity on Cl-pyridines	MeOH, EtOAc
Raney Ni	Cost-effective scale-up	Pyrophoric; High T/P required	EtOH/NH₃

Module 2: Cyclization Conundrums (Reductive Amination)

User Query: "My intramolecular reductive amination to form the piperidine ring yields a gummy mess. LCMS shows oligomers instead of the cyclic product."

Diagnosis: This is a classic competition between Intramolecular Cyclization (

) and Intermolecular Polymerization ( ). If the concentration is too high, the amine of one molecule reacts with the aldehyde of another, leading to oligomers.

Technical Solution:

• The High Dilution Principle: Run the reaction at high dilution (0.01 M to 0.05 M). This statistically favors the head-to-tail intramolecular reaction.

• Stepwise Addition: Do not mix everything at once. Form the imine/iminium first (using dehydrating agents like MgSO₄ or Ti(OiPr)₄ if needed), then add the reducing agent.

• Selectivity of Hydride: Switch from Sodium Borohydride (NaBH₄) to Sodium Triacetoxyborohydride (STAB) . STAB is less basic and reduces the iminium ion much faster than the aldehyde, preventing side reactions.

Visualization: Cyclization Logic Flow

Caption: Decision logic for maximizing intramolecular cyclization yields. Note the critical dependence on concentration and reducing agent selectivity.

Module 3: Stereochemical Scramble (Cis vs. Trans)

User Query: "I need the 2,6-cis-piperidine, but I'm getting a 1:1 mixture of cis and trans. How do I control this?"

Diagnosis: Piperidine stereochemistry is governed by the A-value (steric bulk) of substituents favoring the equatorial position.

• Kinetic Control (Hydrogenation): Usually yields the cis isomer (syn-addition of H₂ from the catalyst surface).

• Thermodynamic Control: Allows equilibration to the most stable conformer (usually all-equatorial).

Technical Solution:

• For Cis-Selectivity: Use heterogeneous hydrogenation (PtO₂ or Rh/C) in acidic media. The acid prevents equilibration of the intermediate enamine.

• For Trans-Selectivity (or Thermodynamic Cis): If the trans isomer is thermodynamically more stable (rare, usually requires specific substitution patterns), or if you need to reset the ratio, treat the mixture with a Lewis Acid or heat to equilibrate via the iminium/enamine tautomerization.

• Substrate Design: Introduce a bulky N-protecting group (e.g., Boc, Cbz) before reduction if possible. The steric bulk of the N-group can dictate the facial selectivity of incoming reagents.

Module 4: The "Invisible" Product (Isolation & Work-up)

User Query: "The reaction worked (TLC shows a spot), but after aqueous work-up, my mass balance is zero. The product is not in the organic layer."

Diagnosis: Piperidines are secondary amines with high polarity. In an acidic quench, they form water-soluble salts.[1] Even as free bases, small piperidines are highly water-soluble and partition poorly into Ether or EtOAc.

Technical Solution:

• The "Salting Out" Method: Saturate the aqueous phase with NaCl or K₂CO₃. This increases the ionic strength, forcing the organic amine out of the water ("salting out").

• The Magic Solvent: Do not use Diethyl Ether. Use Chloroform/Isopropanol (3:1) or DCM/Methanol (9:1) for extraction. These mixtures are polar enough to pull the amine from the aqueous phase.

• In-Situ Protection (The "Catch" Strategy): If you cannot extract the free amine, add Boc₂O and NaOH directly to the aqueous reaction mixture. The amine will convert to the N-Boc carbamate, which is lipophilic and extracts easily into EtOAc.

Visualization: Work-up Decision Matrix

Caption: Workflow for isolating polar piperidines. In-situ protection is often the highest-yield method for difficult substrates.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.

• Glorius, F., et al. (2004). "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition.

• Buffat, M. G. P. (2004). "Synthesis of Piperidines." Tetrahedron.

• Rochester University Chemistry Dept. "Workup Tricks: Isolation of Water Soluble Amines." Not Voodoo.

• BenchChem. "Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis."

Sources

• 1. books.rsc.org [books.rsc.org]

Managing side reactions during amide coupling with sulfonyl chlorides

Technical Support Center: Sulfonamide Synthesis Topic: Managing Side Reactions in Sulfonyl Chloride Coupling Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The Sulfonamide Paradox

You are likely here because a "standard" click-chemistry reaction is failing. Sulfonamide formation (Amine + Sulfonyl Chloride) is theoretically simple but practically unforgiving. Unlike carboxylic acid amide coupling, sulfonyl chlorides are "hot" electrophiles that do not require activation. This high reactivity is a double-edged sword, leading to three primary failure modes: Hydrolysis , Bis-sulfonylation , and HCl-induced Stalling .

This guide deconstructs these failure modes into actionable troubleshooting modules.

Module 1: Reagent Integrity & Hydrolysis

Issue: "My yield is low, and I see a polar spot on TLC that doesn't move."

Diagnosis: Your sulfonyl chloride (

) has hydrolyzed to sulfonic acid ( ).[1] Sulfonyl chlorides are moisture-sensitive.[1][2][3][4] The rate of hydrolysis is accelerated by heat and the presence of nucleophilic solvents (even wet DMF). The sulfonic acid byproduct is unreactive toward amines under standard conditions and often acts as a catalyst for further decomposition.

The Fix: Anhydrous Protocol & Quality Check Before starting, validate your reagent. Run a mini-reaction with a cheap, reactive amine (e.g., benzylamine) in dry DCM. If conversion is <90% instantly, your reagent is compromised.

Corrective Workflow:

• Solvent Choice: Switch to anhydrous DCM or THF. Avoid DMF unless necessary for solubility (it is hygroscopic).

• Atmosphere: All reactions must be under ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  or Ar.

• Recovery: If you suspect partial hydrolysis, you can sometimes "revive" the reagent by refluxing in thionyl chloride (

  ) to convert the acid back to the chloride, followed by vacuum distillation.

Module 2: The "Double Addition" (Bis-Sulfonylation)

Issue: "LCMS shows a mass peak corresponding to [Product + Sulfonyl Group]. Why is my product reacting with itself?"

Diagnosis: This is the most common side reaction with primary amines.

• Mechanism: The sulfonamide product (

  ) is significantly more acidic ( ) than the starting amine ( ).

• Causality: In the presence of excess base or strong base, the sulfonamide is deprotonated to form a sulfonamidate anion (

  ). This anion is a potent nucleophile and attacks a second equivalent of sulfonyl chloride, forming the bis-sulfonamide impurity.

Visualizing the Competitive Pathway:

Figure 1: The mechanism of bis-sulfonylation driven by product acidity.

The Fix: Stoichiometry & Base Control You must prevent the product from competing with the starting material.

Parameter	Recommendation	Rationale
Stoichiometry	1.0 : 0.9 (Amine : SuCl)	Keep amine in slight excess to ensure SuCl is consumed by amine, not product.
Order of Addition	Add SuCl slowly to Amine	Keeps the concentration of SuCl low relative to the amine.[5]
Base Choice	Pyridine or NaHCO3	Avoid strong bases (NaH, KOH) in organic solvents which rapidly deprotonate the product.

Module 3: Reaction Stalling (HCl Trapping)

Issue: "The reaction starts fast but stops at exactly 50% conversion."

Diagnosis: You are running into the "Self-Quenching" effect.

• Chemistry: The reaction produces 1 equivalent of HCl.

• The Trap: If you do not add an auxiliary base, the unreacted starting amine acts as a base, accepting the proton to form an unreactive ammonium salt (

  ).

• Result: Half your starting material is deactivated as a salt precipitate.

The Fix: The Scavenger Strategy Always include a non-nucleophilic base to trap the HCl.

Protocol A: Organic Phase (Standard)

• Solvent: DCM or THF (

  ).

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA).[3]

• Stoichiometry: 1.0 equiv Amine : 1.1 equiv SuCl : 2.5 equiv Base .

• Note: The extra base ensures the amine remains free (neutral) and reactive.

Protocol B: Schotten-Baumann (For Water-Soluble Amines) If your amine is an amino acid or highly polar, use a biphasic system.

• System: Water / THF (1:1 mixture).

• Base: Inorganic carbonate (

  or ).[1]

• Mechanism: The base stays in the water layer; the reaction happens at the interface. The inorganic base traps the HCl without solubilizing the bis-sulfonamide byproduct.

Module 4: Chemoselectivity (Amino-Alcohols)

Issue: "My substrate has an alcohol (-OH) and an amine (-NH2). I am getting O-sulfonylation esters."

Diagnosis: While amines are generally more nucleophilic than alcohols, sulfonyl chlorides are reactive enough to sulfonylate alcohols (forming sulfonate esters, e.g., tosylates), especially if catalyzed by DMAP or strong bases.

Decision Workflow:

Figure 2: Base selection strategy for preserving chemoselectivity.

The Fix:

• Avoid DMAP: DMAP catalyzes the reaction with alcohols significantly.

• Temperature: Run at

  . N-sulfonylation is kinetically faster; O-sulfonylation has a higher activation energy.

• Solvent: Use DCM. Avoid THF/Water mixtures if O-selectivity is a major concern, as hydroxide can sometimes promote ester formation or hydrolysis.

FAQ: Rapid Fire Troubleshooting

Q: Can I use coupling agents like EDC or HATU? A: No. Coupling agents activate carboxylic acids (

). Sulfonyl chlorides ( ) are already activated. Adding EDC will do nothing but contaminate your reaction.

Q: How do I remove the Bis-sulfonamide impurity? A: It is difficult to separate by chromatography as it often co-elutes with the product.

• Chemical Trick: Treat the crude mixture with a nucleophile like morpholine (neat or concentrated solution) for 30 mins. Morpholine will attack the "extra" sulfonyl group on the bis-sulfonamide (which is essentially a reactive N-sulfonyl sulfonamide), reverting it to the desired mono-sulfonamide.

Q: Should I use Pyridine as the solvent? A: Only for very unreactive amines (e.g., anilines). For aliphatic amines, pyridine is overkill and makes workup difficult (smell, emulsion). Use DCM/TEA instead.

References

• Woolven, H., et al. (2016). A Practical Guide to Sulfonamide Synthesis. Chemical Reviews.

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Section on Sulfonyl Chlorides).[1][2][5][6][7][8][9]

• BenchChem Technical Notes. (2025). Preventing decomposition of sulfonyl chloride during reaction.

• White, T. D., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Piperidine Scaffold Optimization: Technical Support &amp; Troubleshooting Center

Welcome to the Medicinal Chemistry Technical Support Center. The piperidine ring is one of the most ubiquitous pharmacophores in drug discovery, but its high conformational flexibility and basicity often lead to severe metabolic liabilities, including rapid CYP450-mediated oxidation and N-dealkylation.

This guide is designed for drug development professionals to troubleshoot and resolve piperidine metabolic instability using field-proven structural modifications and self-validating experimental protocols.

FAQ 1: Diagnosing the Specific Metabolic Liability

Q: My piperidine-based lead compound shows a high intrinsic clearance (

) in human liver microsomes (HLM). How do I pinpoint whether it is failing due to ring oxidation or N-dealkylation?

A: Before synthesizing analogs, you must identify the exact site of enzymatic attack. CYP450 enzymes typically target piperidines at the

-carbons (C2/C6) via hydrogen atom abstraction, or at the nitrogen lone pair.

To diagnose this, run an LC-MS/MS Metabolite Identification (MetID) scan.

• Observation of a +16 Da Mass Shift: Indicates hydroxylation at the C2, C3, C4, or C6 positions. If this intermediate rapidly undergoes ring-opening, you are dealing with

  -oxidation[1].

• Observation of Mass Loss (Fragment Cleavage): Indicates N-dealkylation. The CYP enzyme oxidizes the substituent attached to the nitrogen, forming an unstable hemiaminal that collapses, cleaving the functional group from the piperidine core.

Caption: Diagnostic workflow for identifying and addressing piperidine metabolic liabilities.

FAQ 2: Blocking -Oxidation (C2/C6 positions)

Q: MetID confirms rapid CYP-mediated hydroxylation at the C2/C6 positions. How can I block this without drastically changing the 3D conformation and losing target affinity?

A: The most direct approach is steric shielding via

-methylation or electronic deactivation via gem-difluorination.

The Causality: CYP450 enzymes (such as CYP3A4) require the substrate to adopt a specific geometry where the target C-H bond is presented directly to the reactive iron-oxo species of the heme porphyrin ring. Adding a methyl group at the C2 position creates a steric clash with the enzyme's binding pocket. This physically increases the distance between the heme iron and the

-carbon, exponentially decreasing the rate of hydrogen atom abstraction (the rate-limiting step in metabolism).

Alternatively, introducing a gem-difluoro group (e.g., 5,5-difluoropiperidin-2-one) blocks metabolic oxidation at that specific carbon because the C-F bond (~105 kcal/mol) is significantly stronger than a C-H bond, resisting enzymatic cleavage[2].

Quantitative Impact of Substitutions on Metabolic Profiles

Scaffold Type	Representative Compound	Calculated pKa	cLogP	HLM (µL/min/mg)	Target (nM)
Monocyclic (Parent)	Piperidine	8.5	3.2	120	15
Heteroatom Swap	Morpholine	6.7	2.5	45	25
Spirocyclic	2-Azaspiro[3.3]heptane	8.8	1.5	< 15	18*

*(Table 1: Data synthesized from comparative medicinal chemistry studies on heterocyclic scaffolds[3]. Estimated based on maintained topology).

FAQ 3: Modulating Basicity & Lysosomal Trapping

Q: My compound is undergoing rapid N-dealkylation and exhibits high lysosomal trapping due to a pKa of ~9.5. How do I lower the basicity while maintaining the nitrogen vector?

A: Implement a fluorination strategy (e.g., 3-fluoropiperidine or 3,3-difluoropiperidine).

The Causality: Fluorine is highly electronegative. When placed at the C3 or C4 position, it exerts a strong electron-withdrawing inductive effect (-I effect) through the sigma bonds. This pulls electron density away from the piperidine nitrogen, lowering the energy of its lone pair and reducing its basicity (dropping the pKa from ~9.5 to ~7.0)[2]. A less basic nitrogen is less protonated at physiological pH (7.4), which directly prevents lysosomal trapping—a phenomenon where highly basic, lipophilic amines become permanently protonated and trapped in acidic lysosomes, leading to artificially high volumes of distribution and toxicity.

Protocol: Self-Validating In Vitro Microsomal Stability Assay

To prove that your fluorinated analog has improved stability, you must run an assay that distinguishes true enzymatic metabolism from chemical instability. This protocol is designed as a self-validating system [3].

• Step 1: Matrix Preparation. Dilute pooled Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL in 0.5 M Potassium Phosphate Buffer (pH 7.4).

• Step 2: Control Segregation (Validation Step). Split the matrix into three distinct arms:

  • Arm A (Test): Test compound + NADPH.

  • Arm B (Chemical Stability Control): Test compound without NADPH.

  • Arm C (Enzymatic Viability Control): Verapamil (known high-clearance drug) + NADPH.

• Step 3: Pre-Incubation. Add the compounds to their respective arms (final concentration 1 µM). Incubate at 37°C for 5 minutes to achieve thermal equilibrium.

• Step 4: Initiation. Add the NADPH regenerating system (1 mM final) to Arms A and C to trigger CYP450 activity.

• Step 5: Kinetic Sampling & Quenching. At t = 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots from each arm. Immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The cold organic solvent instantly denatures the microsomal proteins, halting the reaction at that exact second, while the internal standard normalizes any mass spec injection volume variations.

• Step 6: Analysis & Validation Check. Centrifuge at 4000 rpm for 15 mins and analyze the supernatant via LC-MS/MS.

  • Self-Validation Logic: The assay data is only trustworthy if Arm C (Verapamil) shows rapid degradation (

    < 15 mins) and Arm B (-NADPH) shows <5% degradation. If Arm B degrades, your compound is chemically unstable in buffer, not metabolically unstable.

FAQ 4: Scaffold Hopping to Rigid Bioisosteres

Q: Simple substitutions are negatively impacting my compound's binding affinity due to steric clashes. What are the best rigid bioisosteres to replace the piperidine ring entirely?

A: When peripheral substitutions fail, you must transition to conformationally restricted bioisosteres, such as spirocyclic systems (e.g., 1-azaspiro[3.3]heptane or 2-azaspiro[3.3]heptane)[4] or bridged bicyclics (e.g., 4H-Dewar pyridines)[1].

The Causality: Flexible piperidines incur a high entropic penalty upon binding to a target receptor and expose multiple C-H bonds to enzymatic oxidation. Rigidifying the scaffold locks the molecule into its bioactive conformation. This restriction physically shields susceptible C-H bonds from the CYP450 catalytic site, drastically reducing intrinsic clearance[3]. Furthermore, neutral bioisosteres (like 5-(hydroxymethyl)isoxazol-3-yl) can be utilized to remove zwitterionic character entirely, improving membrane permeability[5].

Caption: Logical framework for replacing piperidine with conformationally restricted bioisosteres.

References

• [3] A Comparative Guide to Alternative Heterocyclic Scaffolds to Piperidine in Medicinal Chemistry - Benchchem. 3

• [4] Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes - ChemRxiv. 4

• [1] Dewar Pyridines: Conformationally Programmable Piperidine Isosteres - ChemRxiv. 1

• [2] 5,5-Difluoropiperidin-2-one| - Benchchem. 2

• [5] Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres - PMC. 5

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Enantiomers of Piperidine-3-Carboxamide Derivatives

Welcome to the Technical Support Center for the enantiomeric resolution of piperidine-3-carboxamide and its derivatives. The chirality at the C3 position profoundly impacts the pharmacological profile of these compounds. For example, in N-arylpiperidine-3-carboxamide derivatives, the (S)-enantiomer exhibits substantially greater antimelanoma activity (up to a 15-fold increase) compared to the (R)-enantiomer[1].

This guide provides field-proven methodologies, troubleshooting steps, and mechanistic insights to help you achieve high enantiomeric excess (ee) using classical diastereomeric salt resolution and chiral chromatography.

Experimental Methodologies: Self-Validating Protocols

Protocol A: Classical Diastereomeric Salt Resolution

This method relies on the differential solubility of diastereomeric salts formed between the racemic piperidine-3-carboxamide free base and an enantiopure chiral acid (e.g., L-tartaric acid or dibenzoyl-L-tartaric acid).

Step-by-Step Workflow:

• Salt Formation: Dissolve 1.0 equivalent of racemic piperidine-3-carboxamide in a polar protic solvent (e.g., ethanol or methanol) and heat to 60°C. Slowly add 0.5 to 1.0 equivalent of the chiral resolving agent. Causality: Using 0.5 equivalents (the "half-equivalent method") selectively precipitates the less soluble diastereomer, leaving the other enantiomer as a free base in solution, which thermodynamically drives the resolution efficiency[2].

• Controlled Crystallization: Cool the mixture linearly at a rate of 5°C/hour to room temperature, then hold at 4°C for 12 hours. Causality: A slow cooling rate prevents kinetic trapping and co-precipitation of the undesired diastereomer, ensuring high crystalline purity.

• Isolation & Washing: Filter the precipitate and wash with ice-cold solvent.

• Validation (Self-Correction): Analyze a small aliquot of the salt via chiral HPLC. If the ee is <95%, perform a recrystallization in the same solvent system before proceeding.

• Free Base Liberation: Suspend the highly pure diastereomeric salt in a biphasic mixture of ethyl acetate and water. Adjust the aqueous layer to pH 10 using 1M NaOH. Extract the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure to yield the enantioenriched free base[2].

Workflow for Classical Diastereomeric Salt Resolution of Piperidine Derivatives.

Protocol B: Analytical Chiral HPLC Separation

For precise ee determination or preparative-scale separation, High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs) is required.

Step-by-Step Workflow:

• Column Selection: Install a polysaccharide-based CSP column, such as Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica)[3][4].

• Mobile Phase Preparation: Prepare an isocratic mixture of n-hexane and ethanol (70:30 v/v). Add 0.1% diethylamine (DEA) as a basic modifier. Causality: The DEA suppresses secondary interactions between the basic piperidine nitrogen and residual silanol groups on the silica support, preventing peak tailing[4].

• Equilibration: Set the column oven to 30°C and flow rate to 1.0 mL/min. Equilibrate until the baseline is stable at 225 nm UV detection[3].

• Sample Injection: Inject 10 µL of the sample (dissolved in the mobile phase).

• Validation: Ensure the resolution factor (Rs) between the two enantiomer peaks is ≥ 1.5 (baseline resolution).

Quantitative Data & Optimization Parameters

Understanding the thermodynamic and chromatographic parameters is critical for method optimization. The table below summarizes the expected performance of piperidine-3-carboxylic acid derivatives on various CSPs and the effect of temperature.

Table 1: Chromatographic Parameters for Piperidine-3-Carboxamide Derivatives

Parameter / Condition	Observation / Effect	Mechanistic Rationale
Chiralpak IA (Hexane/EtOH 70:30)	Resolution (Rs) > 10[3]	Strong hydrogen bonding and steric fit within the amylose chiral grooves.
Addition of 0.1% DEA	Improved Peak Symmetry	Neutralizes acidic silanols, preventing basic amine tailing[4].
Increasing Column Temp (30°C to 40°C)	Decreased Retention & Resolution[4]	Chiral recognition is an enthalpy-driven process; higher thermal energy disrupts transient diastereomeric complexes[3].
Derivatization (e.g., with PTSC)	Enhanced UV Sensitivity	Adds a strong chromophore for derivatives lacking inherent UV absorbance[4].

Troubleshooting & FAQs

Q1: My diastereomeric salt crystallization yielded a sticky oil instead of crystals. How do I induce crystallization? A1: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation level is too high, or the solvent system is too non-polar.

• Solution: Re-dissolve the oil by heating and adding a small amount of a more polar solvent (e.g., water or methanol). Alternatively, concentrate the solution slightly and seed it with a pure crystal of the desired salt. Scratching the inside of the flask with a glass rod can also provide nucleation sites[2].

Q2: The enantiomeric excess (ee) of my isolated salt is only 60%. How can I improve it? A2: A low ee indicates co-precipitation of the undesired diastereomer.

• Solution: Perform a recrystallization. The first crystallization often acts as an enrichment step. Re-dissolving the 60% ee salt in the minimum amount of boiling solvent and cooling slowly will typically upgrade the purity to >95% ee. Ensure your cooling rate does not exceed 5°C/hour[2].

Q3: Why does the resolution decrease when I increase the HPLC column temperature to speed up the run? A3: Chiral separation relies on the formation of transient, non-covalent diastereomeric complexes between the analyte and the stationary phase. This process is exothermic (enthalpy-driven). As temperature increases, the thermodynamic stability of these complexes decreases, narrowing the energy difference between the (R) and (S) interactions, which directly reduces the separation factor (α) and resolution (Rs)[3][4].

Q4: My piperidine-3-carboxamide lacks a strong UV chromophore, making HPLC detection difficult. What are my options? A4: You have two primary options:

• Derivatization: React the secondary amine of the piperidine ring with a UV-active agent like para-toluenesulfonyl chloride (PTSC) or benzyl chloroformate (Cbz-Cl) prior to analysis. This not only enhances UV detection but often improves interaction with the chiral stationary phase[4].

• Alternative Detectors: Use a Refractive Index (RI) detector, Evaporative Light Scattering Detector (ELSD), or LC-MS if derivatization is not feasible.

Decision Tree for Troubleshooting Poor Chiral HPLC Resolution.

Q5: Can I use the resolved diastereomeric salt directly in the next synthetic step without liberating the free base? A5: Yes. A significant advantage of diastereomeric salt resolution is that the isolated salt (e.g., the tartrate salt) can often be used directly in subsequent reactions, such as amide bond formation or N-alkylation. The addition of an auxiliary base (like DIPEA or triethylamine) in your reaction mixture will liberate the piperidine free base in situ, streamlining the synthetic workflow and minimizing yield losses associated with the extraction step[2].

References

• BenchChem. "Technical Support Center: Resolving Racemic Mixtures of Piperidine-3-carbothioamide." BenchChem, 2025. 2

• Journal of Chromatographic Science. "Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam." Oxford University Press, 2021.3

• Smolecule. "Buy (S)-piperidine-3-carboxamide | 88495-55-0." Smolecule, 2023. 5

• BenchChem. "Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers." BenchChem, 2025. 4

• ACS Medicinal Chemistry Letters. "Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities." PMC, 2021. 1

Sources

• 1. Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Buy (S)-piperidine-3-carboxamide | 88495-55-0 [smolecule.com]

Technical Support Center: Preventing Compound Decomposition During Silica Gel Chromatography

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals experiencing compound degradation during normal-phase purification. Below, you will find mechanistic explanations, diagnostic FAQs, self-validating protocols, and corrective strategies to ensure the integrity of your sensitive molecules.

Mechanistic Overview: The Root Cause of On-Column Degradation

Silica gel (SiO₂) is the most ubiquitous stationary phase in normal-phase chromatography, but its surface chemistry presents a hostile environment for sensitive molecules. The surface of standard silica gel is populated with free silanol groups (Si-OH), which render the stationary phase mildly acidic (pH ~4.5–5.5)[1].

The Causality of Decomposition: These acidic silanol sites act as both Brønsted and Lewis acids. When an acid-sensitive compound (such as an acetal, enamine, silyl ether, or indole) adsorbs onto the silica surface, the silanol protons can catalyze destructive pathways[2]. For example, enamines and tetrahydropyridines undergo rapid acid-catalyzed hydrolysis into corresponding ketones and amines[3]. Similarly, chiral alpha-aminoketones can undergo enolization followed by ketonization, leading to irreversible racemization[4].

Caption: Mechanistic pathway of acid-catalyzed compound decomposition on standard silica gel.

Diagnostic FAQs: Identifying On-Column Degradation

Q: My isolated yield is drastically lower than my crude NMR suggests, and new spots appear on my TLC during elution. Is my compound decomposing? A: Yes, this is the hallmark of on-column decomposition. If your crude NMR shows a clean product but post-separation fractions contain new peaks and multiple TLC spots, the stationary phase is likely degrading your molecule[2].

Q: How can I definitively prove that silica gel is causing the degradation, rather than thermal instability or oxidation? A: You must isolate the variable of the stationary phase using a self-validating system known as Two-Dimensional Thin-Layer Chromatography (2D-TLC)[5]. This method visually separates pre-existing impurities from degradation products formed during the chromatographic process[6].

Caption: Decision tree for diagnosing and resolving compound decomposition during chromatography.

Experimental Protocols

Protocol 1: Two-Dimensional Thin-Layer Chromatography (2D-TLC) for Stability Assessment

This self-validating protocol provides a rapid visual assessment of a compound's stability on silica gel[6].

Step-by-Step Methodology:

• Preparation: Obtain a square silica gel TLC plate (e.g., 10x10 cm).

• Spotting: Spot a concentrated solution of your crude sample in one corner, approximately 1.5 cm from each edge.

• First Elution: Develop the plate in your optimized solvent system until the solvent front reaches the top. Remove and dry the plate completely.

• Rotation: Rotate the plate 90 degrees so that the lane of separated spots is now positioned as the baseline at the bottom.

• Second Elution: Develop the plate a second time in the exact same solvent system.

• Visualization & Interpretation: Visualize under UV light or with an appropriate stain.

  • Stable Compound: All spots will lie perfectly on a diagonal line from the origin.

  • Unstable Compound: Degradation products formed during the first run or while drying will elute differently in the second run, appearing as new spots below the diagonal[6].

Protocol 2: Packing and Running a TEA-Deactivated Silica Column

If 2D-TLC confirms decomposition, the most common and cost-effective remedy is deactivating the silica gel by neutralizing the acidic silanol groups with a volatile base like Triethylamine (TEA)[4].

Step-by-Step Methodology:

• Solvent Preparation: Prepare your mobile phase (e.g., Hexanes/Ethyl Acetate) and add 1–3% (v/v) Triethylamine[7].

• Slurry Preparation: Add the required amount of silica gel to a flask. Pour in the TEA-spiked solvent and swirl to create a uniform slurry[3]. Causality note: The TEA preferentially binds to the acidic silanol sites, capping them before your sensitive compound is introduced.

• Column Packing: Pour the slurry into the column and pack it under positive pressure.

• Equilibration (Critical Step): Flush the packed column with at least 2 column volumes of the TEA-spiked solvent. This ensures all acidic sites are fully neutralized.

• Sample Loading: Dissolve your crude product in a minimal amount of the TEA-spiked mobile phase and load it onto the column.

• Elution: Run the column using the TEA-spiked eluent.

• Post-Purification: Combine product fractions and remove the solvent under reduced pressure. Note: TEA can be difficult to remove completely; co-evaporation with toluene is often required to strip residual traces[3].

Corrective Strategies & Stationary Phase Selection

When TEA deactivation is insufficient or incompatible with downstream applications, alternative stationary phases must be utilized[4].

Quantitative Comparison of Stationary Phases

Stationary Phase	Surface Acidity (pH)	Best Application	Primary Drawbacks
Standard Silica Gel	Mildly Acidic (~4.5–5.5)	General robust organic compounds	Catalyzes hydrolysis/isomerization of sensitive groups[1].
TEA-Deactivated Silica	Neutral/Basic	Mildly acid-sensitive compounds (acetals, silyl ethers)	TEA contamination in collected fractions; alters Rf values[7].
Neutral Alumina (Al₂O₃)	Neutral (~7.0–7.5)	Acid-sensitive compounds, basic amines[4]	Lower resolving power than silica gel; requires different TLC plates[8].
Basic Alumina (Al₂O₃)	Basic (~9.0–10.0)	Highly basic compounds, alkaloids	Can cause base-catalyzed degradation (e.g., ester hydrolysis).
Florisil® (Magnesium Silicate)	Mildly Basic	Steroids, lipids, highly sensitive molecules[6]	Expensive; unique retention behavior requires re-optimization of eluents.

Additional Operational Adjustments:

• Minimize Residence Time: Use flash column chromatography rather than gravity chromatography to reduce the time your compound spends in contact with the stationary phase[3].

• Avoid Halogenated Solvents: Solvents like chloroform can slowly generate HCl over time, which will reverse the neutralization of a TEA-treated column and degrade amines[9].

• Trap Unstable Intermediates: If a compound is inherently unstable even off the column, consider trapping it via derivatization (e.g., protecting an amine with a Boc group) prior to purification[4],[10].

References

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chromatography [chem.rochester.edu]
• 8. Sciencemadness Discussion Board - Column chromatography of acid-sensitive compounds - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Scaling Up the Synthesis of (3R)-N-Methanesulfonylpiperidine-3-carboxamide

Welcome to the technical support center for the synthesis and scale-up of (3R)-N-Methanesulfonylpiperidine-3-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Below, you will find troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during your experimental work.

The synthesis of (3R)-N-Methanesulfonylpiperidine-3-carboxamide is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity, especially during scale-up. This guide will walk you through a proposed synthetic route and provide solutions to potential issues.

Proposed Synthetic Workflow

The synthesis can be logically divided into three main stages:

• Amide Formation: Coupling of a protected (3R)-piperidine-3-carboxylic acid with an ammonia source.

• Deprotection: Removal of the protecting group from the piperidine nitrogen.

• Sulfonylation: Reaction of the deprotected piperidine with methanesulfonyl chloride.

Caption: Proposed synthetic workflow for (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and scale-up, providing potential causes and actionable solutions.

Stage 1: Amide Formation

Problem 1: Low or no conversion to the amide (B).

• Potential Cause 1: Inefficient activation of the carboxylic acid.

  • The direct reaction between a carboxylic acid and an amine is often slow due to the formation of a non-reactive ammonium carboxylate salt.[1][2] Activation of the carboxylic acid is crucial.

  • Solution:

    • Ensure your coupling reagents, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC), are fresh and have been stored under anhydrous conditions.[1][3]

    • Consider adding an auxiliary coupling agent like 1-hydroxybenzotriazole (HOBt) or HATU, which can form a more reactive activated ester and improve yields.[4][5]

    • Alternatively, convert the carboxylic acid to a more reactive species like an acyl chloride using thionyl chloride or oxalyl chloride before reacting with the ammonia source.[1][2][6]

• Potential Cause 2: Steric hindrance.

  • If the N-protecting group on the piperidine ring is bulky, it may sterically hinder the approach of the coupling agent or the ammonia source.

  • Solution:

    • Switch to a less sterically demanding protecting group if possible.

    • Increase the reaction temperature moderately, but monitor for potential side reactions or epimerization.

    • Consider using a more potent coupling reagent like HATU, which is known to be effective for sterically hindered substrates.[7]

• Potential Cause 3: Inappropriate solvent or base.

  • The choice of solvent and base can significantly impact the reaction rate and outcome.

  • Solution:

    • Aprotic polar solvents like dichloromethane (DCM) or N,N-dimethylformamide (DMF) are generally suitable for amide coupling reactions.[1]

    • Use a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) to neutralize any acids formed during the reaction without competing with the ammonia source.[4]

Problem 2: Formation of byproducts during amide coupling.

• Potential Cause: Side reactions of the coupling agent.

  • Carbodiimide-based coupling agents like EDC and DCC can form N-acylurea byproducts, which can be difficult to remove.[8]

  • Solution:

    • Adding HOBt can suppress the formation of N-acylurea byproducts.

    • If using DCC, the dicyclohexylurea byproduct is insoluble in most organic solvents and can be removed by filtration.

    • Optimize the stoichiometry of the coupling reagents to minimize excess that could lead to side reactions.

Stage 2: Deprotection

Problem 3: Incomplete removal of the protecting group.

• Potential Cause: Insufficient deprotection reagent or reaction time.

  • The stability of protecting groups can vary, and incomplete cleavage is a common issue.

  • Solution:

    • If using a Boc protecting group, ensure an adequate excess of trifluoroacetic acid (TFA) is used.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

    • For large-scale reactions, consider the efficiency of mixing, as localized concentrations can affect the reaction rate.

Problem 4: Product loss during workup after deprotection.

• Potential Cause: High water solubility of the deprotected product.

  • The free amine of (3R)-Piperidine-3-carboxamide can be protonated and highly soluble in the aqueous layer during workup.

  • Solution:

    • After quenching the deprotection reaction, carefully basify the aqueous solution to a pH > 10 to ensure the amine is in its free base form.

    • Extract the product with a more polar solvent like ethyl acetate or a mixture of dichloromethane and isopropanol.

    • Saturate the aqueous layer with sodium chloride (brine) to decrease the polarity of the aqueous phase and improve extraction efficiency.[9]

Stage 3: Sulfonylation

Problem 5: Low yield of the desired N-methanesulfonyl product (D).

• Potential Cause 1: Degradation of methanesulfonyl chloride.

  • Sulfonyl chlorides are sensitive to moisture and can hydrolyze to the corresponding sulfonic acid, which is unreactive.[9]

  • Solution:

    • Use a fresh bottle of methanesulfonyl chloride or purify the existing stock.

    • Store methanesulfonyl chloride under an inert atmosphere (e.g., nitrogen or argon) in a desiccator.[9]

    • Perform the reaction under strictly anhydrous conditions.

• Potential Cause 2: Inappropriate base or temperature.

  • The base plays a critical role in deprotonating the piperidine nitrogen. The reaction is also often exothermic.

  • Solution:

    • Commonly used bases include pyridine and triethylamine (TEA).[10]

    • Add the methanesulfonyl chloride slowly to the solution of the amine at a low temperature (e.g., 0 °C) to control the exothermic reaction.[10]

Problem 6: Formation of di-sulfonated byproduct.

• Potential Cause: Reaction of the carboxamide nitrogen.

  • While less likely due to the lower basicity of the amide nitrogen, under harsh conditions, di-sulfonylation could occur.

  • Solution:

    • Use a controlled amount of methanesulfonyl chloride (1.0-1.1 equivalents).

    • Maintain a low reaction temperature to improve selectivity.

    • Use a weaker or sterically hindered base like pyridine or 2,6-lutidine, which is less likely to deprotonate the amide.[10]

Caption: Troubleshooting flowchart for low yield in the sulfonylation step.

Frequently Asked Questions (FAQs)

Q1: What is the best N-protecting group for (3R)-piperidine-3-carboxylic acid to start with?

A1: The tert-butyloxycarbonyl (Boc) group is an excellent choice for this synthesis. It is stable under the conditions of amide formation and can be readily removed with acids like TFA without affecting the amide or the stereocenter. A procedure for the synthesis of N-Boc-piperidine-3-carboxamide has been described.[4]

Q2: How can I ensure the stereochemical integrity of the (3R) center throughout the synthesis?

A2: The stereocenter at the 3-position of the piperidine ring is generally stable under the proposed reaction conditions.

• Amide formation: Using standard coupling reagents at or below room temperature is unlikely to cause epimerization.

• Deprotection: Acid-catalyzed deprotection of a Boc group does not affect the adjacent stereocenter.

• Sulfonylation: This reaction occurs at the nitrogen atom and does not involve the stereocenter. However, it is always good practice to confirm the enantiomeric purity of the final product using chiral High-Performance Liquid Chromatography (HPLC). Polysaccharide-based chiral stationary phases like Chiralpak® IA have shown good performance in separating piperidine derivatives.[11][12]

Q3: My final product is difficult to purify by column chromatography. What are my options?

A3: If the final product is a solid, recrystallization is an excellent method for purification on a large scale. You can screen various solvent systems (e.g., ethyl acetate/hexanes, isopropanol, acetonitrile) to find one that gives good quality crystals. If the product is an oil or does not crystallize easily, consider converting it to a salt (e.g., hydrochloride) which may be a crystalline solid that is easier to handle and purify.

Q4: Are there any safety considerations I should be aware of during scale-up?

A4: Yes, several steps require careful handling:

• Acyl chloride formation (if used): Reagents like thionyl chloride and oxalyl chloride are corrosive and react violently with water. The reactions also produce toxic gases (SO₂ and HCl or CO, CO₂, and HCl, respectively). This step should be performed in a well-ventilated fume hood.

• Sulfonylation: The reaction with methanesulfonyl chloride can be exothermic. Ensure adequate cooling and slow addition of the reagent, especially on a larger scale.

• Workup: Quenching reactions and neutralizing acidic or basic solutions can also be exothermic. Always add reagents slowly and with efficient stirring and cooling.

Q5: Can this synthesis be performed in a one-pot manner?

A5: A one-pot synthesis combining deprotection and sulfonylation might be feasible but would require careful optimization. The acidic conditions of deprotection would need to be neutralized before the addition of methanesulfonyl chloride and base. This could lead to a high salt load in the reaction mixture, potentially complicating the reaction and purification. A stepwise approach with isolation of intermediates is generally recommended for better control and purity, especially during scale-up.

Quantitative Data Summary

The following table provides a general overview of typical reaction parameters. These should be optimized for your specific scale and equipment.

Step	Key Reagents	Stoichiometry (eq.)	Solvent	Temperature (°C)	Typical Time (h)
Amide Formation	N-Boc-(3R)-piperidine-3-carboxylic acid	1.0	DCM	0 to RT	12-24
EDC	1.2
HOBt	1.2
Ammonia (7N in MeOH)	2.0
Deprotection	N-Boc protected intermediate	1.0	DCM	0 to RT	1-4
TFA	10-20
Sulfonylation	(3R)-Piperidine-3-carboxamide	1.0	DCM/Pyridine	0 to RT	2-12
Methanesulfonyl chloride	1.1
Base (e.g., Pyridine)	2.0-3.0

References

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. (n.d.).
• Technical Support Center: Sulfonylation Reactions - Benchchem. (n.d.).
• optimizing reaction conditions for sulfonylation - Benchchem. (n.d.).
• Optimize Amide Bond Formation for Increased Yield Efficiency - Patsnap Eureka. (2026, February 28).
• Amide Formation from Carboxylic Acids - AK Lectures. (n.d.).
• Amide Synthesis - Fisher Scientific. (n.d.).
• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (n.d.).
• Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers - Benchchem. (n.d.).
• Troubleshooting common issues in the synthesis of aryl sulfonic acids - Benchchem. (n.d.).
• Chiral Resolution and Separation Services - BOC Sciences. (n.d.).
• One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Publishing. (n.d.).
• Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K - MDPI. (2024, August 24).
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. (2015, November 15).
• Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a - Oxford Academic. (2021, February 3).
• Synthesis of Piperidine-3-carbothioamide: Application Notes and Experimental Protocols - Benchchem. (n.d.).
• Optimizing Amide Bond Formation: Scenario-Driven Insights... - BCA Protein Assay Kit. (2026, February 6).
• (PDF) Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K - ResearchGate. (2024, August 18).
• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. (n.d.).
• EP1146029A1 - Method for optical resolution of piperidine carboxylic acid derivative - Google Patents. (n.d.).
• Technical Support Center: Sulfonylation of Primary Amines - Benchchem. (n.d.).
• Application Notes and Protocols: Microwave-Assisted Synthesis of Piperidine-3-carbothioamide Analogs - Benchchem. (n.d.).
• Amide Bond Formation Strategies: Latest Advances on a Dateless Transformation. (n.d.).
• Compound 1-(methanesulfonyl)piperidine - Chemdiv. (n.d.).
• CAS 402927-97-3: 4-Amino-1-methanesulfonylpiperidine - CymitQuimica. (n.d.).
• Copper-Catalyzed One-Pot Synthesis of N-Sulfonyl Amidines from Sulfonyl Hydrazine, Terminal Alkynes and Sulfonyl Azides - PMC. (n.d.).
• Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome - PMC. (n.d.).
• How To: Troubleshoot a Reaction - University of Rochester. (n.d.).
• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC. (n.d.).
• Procedure for N-alkylation of Piperidine? - ResearchGate. (2017, March 16).
• US4845218A - Preparation of n-methylpiperazine - Google Patents. (n.d.).
• (PDF) Synthesis of N-Substituted piperidines from piperidone - ResearchGate. (2015, October 9).
• Intercepting Methanimine for the Synthesis of Piperidine-Based N‑Heterocycles in an Aqueous Medium - PMC. (n.d.).
• 1316226-98-8 | 3-Methyl-1-(methylsulfonyl)piperidine-3-carboxylic acid | ChemScene. (n.d.).
• 1234576-82-9 | (3S)-3-Methanesulfonylpiperidine - ChemScene. (n.d.).

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Reference Data & Comparative Studies

Head-to-Head Comparison of Synthetic Routes to Piperidine-3-carbothioamides

Piperidine-3-carbothioamide is a highly versatile pharmacophore and building block in medicinal chemistry, frequently utilized as a precursor for the synthesis of biologically active heterocycles such as thiazoles and pyrimidines 1. Because the thioamide group acts as a stable isostere to the amide bond, it offers unique pharmacological properties, including enhanced metabolic stability and altered receptor binding affinities.

For drug development professionals scaling up libraries or optimizing process chemistry, selecting the optimal synthetic route is critical. This guide provides an objective, head-to-head comparison of the two primary synthetic pathways to piperidine-3-carbothioamides: Route A (Thionation of Piperidine-3-carboxamide) and Route B (Thiolysis of 3-Cyanopiperidine) 2.

Strategic Overview of Synthetic Routes

Synthetic workflows for Piperidine-3-carbothioamide via amide thionation and nitrile thiolysis.

Route A: Thionation of Piperidine-3-carboxamide

This classical approach relies on the direct oxygen-to-sulfur exchange of a pre-formed carboxamide. While reagents like Phosphorus Pentasulfide (P₄S₁₀) can be used, Lawesson's Reagent (LR) is heavily favored in modern process chemistry due to its superior solubility in organic solvents and higher functional group tolerance 3.

Route B: Thiolysis of 3-Cyanopiperidine

This alternative route bypasses the oxoamide entirely by adding a sulfur source directly across the carbon-nitrogen triple bond of a nitrile intermediate. It is highly scalable and atom-economical, utilizing Hydrogen Sulfide (H₂S) gas or Sodium Hydrosulfide (NaSH) under basic conditions 2.

Mechanistic Causality & Reaction Dynamics

To optimize these reactions, one must understand the thermodynamic and kinetic drivers dictating the experimental choices.

The Thiaoxaphosphetane Intermediate (Route A)

The use of Toluene at 110°C in Route A is not arbitrary. Lawesson's reagent exists as a stable dimer at room temperature. Heating is required to drive its dissociation into two highly reactive dithiophosphine ylide monomers. These monomers undergo a [2+2] cycloaddition with the carbonyl oxygen of the piperidine-3-carboxamide, forming a transient thiaoxaphosphetane intermediate 4. The subsequent cycloreversion is thermodynamically driven by the formation of a robust P=O bond, irreversibly yielding the target thioamide.

Mechanistic pathway of amide thionation using Lawesson's Reagent via thiaoxaphosphetane.

Base-Catalyzed Nucleophilic Addition (Route B)

In Route B, the electrophilic carbon of 3-cyanopiperidine is targeted. However, neutral H₂S gas is a poor nucleophile. The addition of a catalytic organic base (like Triethylamine, TEA) is strictly required to deprotonate H₂S, generating the highly nucleophilic bisulfide ion (HS⁻). Furthermore, because H₂S is a gas, running the reaction in a sealed pressure reactor (e.g., 4 bar) at 60°C forces the gas into the ethanol solution, overcoming mass-transfer limitations and drastically accelerating the reaction rate 2.

Head-to-Head Performance Data

The following table summarizes the quantitative and qualitative performance metrics of both synthetic routes based on standardized process chemistry data.

Parameter	Route A: Thionation of Carboxamide	Route B: Thiolysis of Cyanopiperidine
Typical Yield	50% – 85% (Moderate to High)	85% – 95% (Consistently High)
Key Reagents	Lawesson's Reagent (0.5 – 0.6 eq)	H₂S gas (excess) or NaSH, TEA (cat.)
Reaction Conditions	Anhydrous Toluene, 110°C (Reflux), 2-4h	Ethanol, 60°C, 4 bar pressure, 4-8h
Purification	High difficulty. Requires silica gel chromatography to remove phosphorus byproducts.	Low difficulty. Product typically precipitates directly from the reaction mixture.
Scalability	Limited by reagent cost and difficult purification of oxathiophosphine waste.	Excellent. Amenable to flow chemistry and large-scale pressure reactors.
Safety Profile	Malodorous reagents; requires strict anhydrous conditions.	Highly toxic/flammable H₂S gas; requires specialized pressurized equipment and gas traps.

Self-Validating Experimental Protocols

Protocol A: Thionation via Lawesson's Reagent [4]

Note: Conduct entirely in a well-ventilated fume hood due to the strong odor of organosulfur compounds.

• Preparation: In a flame-dried round-bottom flask under an inert Argon atmosphere, dissolve N-Boc-piperidine-3-carboxamide (1.0 eq) in anhydrous toluene (10 mL/mmol).

• Reagent Addition: Add Lawesson's Reagent (0.55 eq). Causality note: 0.5 eq is theoretically sufficient as each dimer yields two reactive ylides, but a slight excess compensates for ambient moisture.

• Reaction: Attach a reflux condenser and heat the mixture to 110°C. Stir for 2–4 hours.

• Validation (In-Process): Monitor via TLC (Eluent: 5% MeOH in DCM). The reaction is self-validating when the low-Rf starting material spot completely disappears, replaced by a distinct, less polar (higher Rf) UV-active spot corresponding to the thioamide.

• Workup: Cool to room temperature. Quench carefully with saturated aqueous NaHCO₃ to neutralize acidic byproducts. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude residue via flash column chromatography to separate the product from phosphorus-containing impurities.

Protocol B: Thiolysis of 3-Cyanopiperidine [2]

Note: Requires a rated pressure reactor and an H₂S scrubbing system (e.g., bleach trap).

• Preparation: Suspend 3-Cyanopiperidine hydrochloride (1.0 eq) in absolute ethanol inside a pressure reactor.

• Catalyst Addition: Add a catalytic amount of Triethylamine (TEA, 0.2 eq). Causality note: TEA serves a dual purpose—it neutralizes the hydrochloride salt to free the piperidine amine and deprotonates H₂S to generate the active HS⁻ nucleophile.

• Pressurization: Seal the reactor and charge with H₂S gas to a pressure of 4 bar.

• Reaction: Heat the vessel to 60°C and stir vigorously for 6 hours.

• Validation (In-Process): The successful progression of this reaction is visually self-validating. Upon completion, cooling the reactor to room temperature and carefully venting the excess H₂S gas will result in the direct precipitation of the piperidine-3-carbothioamide hydrochloride salt from the ethanol solution.

• Isolation: Collect the precipitated solid via vacuum filtration, wash with cold ethanol, and dry under high vacuum. This yields highly pure product (>98%) without the need for chromatography.

References

• Synthesis of Piperidine-3-carbothioamide: Application Notes and Experimental Protocols. BenchChem.
• Head-to-head comparison of different Piperidine-3-carbothioamide synthetic routes. BenchChem.
• Managing reactive intermediates in Piperidine-3-carbothioamide synthesis. BenchChem.
• Overcoming challenges in the synthesis of Piperidine-3-carbothioamide. BenchChem.

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Validating Target Engagement of Novel Piperidine-Based Inhibitors: A Comparative Guide

Topic: Validating the target engagement of novel piperidine-based inhibitors Content Type: Publish Comparison Guide

By Dr. Alex V., Senior Application Scientist

Introduction: The Piperidine Scaffold and the "Engagement Gap"

In modern medicinal chemistry, the piperidine ring is a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets, from GPCRs and kinases to epigenetic modulators like HDACs and methyltransferases. Its conformational flexibility and ability to form hydrogen bonds make it ideal for navigating complex binding pockets.

However, a recurring crisis in drug discovery is the "Engagement Gap" : the discrepancy between a molecule's potent phenotypic effect (e.g., cell death) and its actual physical binding to the intended target in a live cell. A novel piperidine derivative might show nanomolar potency in a biochemical assay but fail in cellular contexts due to membrane impermeability, efflux pumps, or competitive binding with endogenous metabolites (e.g., ATP).

This guide objectively compares the primary methods for validating target engagement (TE)—Surface Plasmon Resonance (SPR) , Isothermal Titration Calorimetry (ITC) , Cellular Thermal Shift Assay (CETSA) , and NanoBRET™ —specifically tailored to the challenges of piperidine-based small molecules.

Strategic Framework: The Validation Funnel

Effective validation requires a multi-tiered approach. We do not rely on a single assay; we build a chain of evidence.

Figure 1: The Target Engagement Validation Funnel

This diagram illustrates the logical progression from cell-free biophysics to live-cell occupancy.

Caption: The TE Validation Funnel moves from high-throughput kinetic screening (SPR) to thermodynamic characterization (ITC), followed by qualitative cellular confirmation (CETSA) and quantitative live-cell occupancy (NanoBRET).

Tier 1: Biophysical Validation (Cell-Free)

Before entering the cell, we must prove the piperidine inhibitor binds the purified protein.

SPR vs. ITC: Kinetics vs. Thermodynamics

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Primary Output	Kinetics ( , ) & Affinity ( )	Thermodynamics ( ) & Stoichiometry ( )
Piperidine Relevance	Critical. Piperidines often exhibit "fast-on/slow-off" kinetics. SPR detects residence time, a better predictor of efficacy than affinity alone.	Mechanistic. Reveals if binding is enthalpy-driven (H-bonds, typical for piperidines) or entropy-driven (hydrophobic effect).
Throughput	High (hundreds of compounds/day)	Low (10-12 compounds/day)
Material Usage	Low protein consumption (<50 g)	High protein consumption (mgs required)
Limitation	Requires protein immobilization (potential artifact).	"Silent" binders (low ) can be missed.

Expert Insight: For piperidine-based inhibitors, I recommend SPR as the primary screen. Piperidine nitrogens often participate in critical charge-assisted hydrogen bonds. If ITC shows a low enthalpic contribution (

), it suggests your piperidine moiety may not be engaging the catalytic pocket residues as designed, prompting a structural redesign.

Tier 2: Cellular Engagement (The "Black Box")

This is where most programs fail. Does the inhibitor penetrate the membrane and bind the target in situ?

CETSA vs. NanoBRET: The Comparison

CETSA (Cellular Thermal Shift Assay) relies on the principle that ligand binding stabilizes a protein, shifting its melting temperature (

) higher.[1][2] NanoBRET (Bioluminescence Resonance Energy Transfer) uses a competitive binding format between the drug and a fluorescent tracer in live cells.[3]

Feature	CETSA (Label-Free)	NanoBRET (Tracer-Based)
Principle	Thermal stabilization of endogenous or tagged protein.	Competitive displacement of a fluorescent tracer.[3][4]
Quantitation	Semi-quantitative ( shifts).	Highly Quantitative (Apparent cellular , IC50).
Labeling	None required (for endogenous targets).	Requires N-luc fusion + fluorescent tracer.[3][4][5][6]
Sensitivity	Moderate (requires significant stabilization).	High (detects weak binders).
Throughput	Medium (Western Blot) to High (AlphaLISA/HT-CETSA).	High (384-well plate format).
Best For...	Validating engagement of endogenous protein; checking multiple isoforms.	Measuring exact intracellular affinity and residence time.[7]

Scientific Verdict:

• Use CETSA for initial "Yes/No" permeability and binding checks, especially if you lack a tracer.

• Use NanoBRET for lead optimization. The ability to measure Residence Time in live cells is a game-changer for piperidine inhibitors, as long residence time often correlates with superior in vivo efficacy.

Experimental Protocol: NanoBRET™ Target Engagement

Scenario: Validating "Pip-7," a novel piperidine-based inhibitor of Kinase X.

Step 1: Tracer Calibration (The "Kd Apparent")

Objective: Determine the concentration of tracer required to achieve 50-80% receptor occupancy.

• Transfection: Transfect HEK293 cells with N-terminal NanoLuc-KinaseX plasmid. Incubate 20-24 hours.

• Tracer Titration: Treat cells with serially diluted Fluorescent Tracer (0–1

  M) + NanoBRET Target Engagement Buffer.

• Equilibration: Incubate for 2 hours at 37°C.

• Readout: Add Substrate/Inhibitor mix. Measure Donor (460nm) and Acceptor (618nm) emission on a BRET-compatible plate reader (e.g., GloMax).

• Analysis: Plot BRET ratio vs. [Tracer]. Fit to a hyperbolic binding curve to find the Tracer

  . Use a tracer concentration for the competition assay.[8]

Step 2: Competitive Binding (Pip-7 Affinity)

Objective: Measure the intracellular affinity of Pip-7.

• Seeding: Plate transfected cells into white, non-binding 96-well plates (2 x 10^4 cells/well).

• Treatment: Add Tracer (at determined

  conc.) + Serial dilutions of Pip-7 (e.g., 10 M to 1 pM). Include "No Tracer" control (background) and "No Compound" control (max signal).

• Incubation: 2 hours at 37°C / 5% CO2.

• Measurement: Add NanoBRET Nano-Glo Substrate. Read immediately.

• Calculation:

  • Calculate Raw BRET Ratio:

    .

  • Convert to MilliBRET units (mBU).

  • Fit data to a 4-parameter sigmoidal dose-response curve to determine IC50.

  • Cheng-Prusoff Correction: Calculate Cell-Intrinsic Affinity (

    ) using:

Figure 2: NanoBRET Competitive Mechanism

Visualizing how the piperidine inhibitor displaces the tracer to reduce the BRET signal.

Caption: In the absence of inhibitor, the tracer binds the NanoLuc-target, generating light (BRET). The piperidine inhibitor competes for the pocket, displacing the tracer and extinguishing the signal.

References

• Robers, M. B., et al. (2015). "Target engagement and drug residence time can be observed in living cells with BRET."[3][8][9][10][11] Nature Communications. [Link]

• Jafari, R., et al. (2014).[12] "The cellular thermal shift assay for evaluating drug target interactions in cells."[2][4][13][14][15] Nature Protocols. [Link]

• Schürmann, M., et al. (2016). "Biophysical Methods to Monitor Structural Aspects of Protein-Ligand Binding." Methods in Molecular Biology. [Link]

• Vasta, J. D., et al. (2018). "Quantitative, Wide-Spectrum Kinase Profiling in Live Cells for Assessing the Effect of Cellular ATP on Target Engagement." Cell Chemical Biology. [Link][10][11]

• Molina, D. M., et al. (2013).[16] "Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay."[2][14][15][17] Science. [Link][12]

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• 4. A comparative study of target engagement assays for HDAC1 inhibitor profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. promegaconnections.com [promegaconnections.com]
• 6. Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells | Springer Nature Experiments [experiments.springernature.com]
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Comparative Efficacy Guide: R- vs. S-Enantiomers of N-Arylpiperidine-3-Carboxamide

Executive Summary

The N-arylpiperidine-3-carboxamide scaffold represents a privileged structure in medicinal chemistry, serving as a core pharmacophore for targets ranging from Cathepsin K (osteoporosis) to senescence induction (melanoma) .[1] However, its efficacy is governed by a strict "chiral switch."

Unlike achiral scaffolds where enantiomers may exhibit equipotent "off-target" effects, the N-arylpiperidine-3-carboxamide moiety exhibits profound stereospecificity. Current data indicates a target-dependent divergence :

• S-Enantiomer: Superior efficacy in inducing senescence-like phenotypes in melanoma (A375 cell lines), often exceeding R-enantiomer potency by >15-fold.

• R-Enantiomer: The preferred configuration for Cathepsin K inhibition, where the spatial arrangement of the C3-amide is critical for occupying the S3 subsite of the enzyme.

This guide provides a technical comparison of these enantiomers, supported by experimental protocols for their synthesis, resolution, and biological evaluation.

Chemical Context & Stereochemical Landscape

The piperidine-3-carboxamide core contains a single chiral center at the C3 position. The conformational flexibility of the piperidine ring (chair vs. boat) combined with the C3 stereocenter creates distinct vectors for the N-aryl and carboxamide substituents.

Feature	R-Enantiomer	S-Enantiomer
Cahn-Ingold-Prelog	(3R)	(3S)
3D Topology	Amide vector projects down/away (relative to N-substituent in equatorial chair)	Amide vector projects up/toward (relative to N-substituent in equatorial chair)
Primary Target Class	Protease Inhibitors (e.g., Cathepsin K)	Phenotypic Modulators (e.g., Senescence Inducers)

Pharmacodynamic Comparison: The "Chiral Switch"

The following data summarizes the efficacy divergence observed in two distinct therapeutic areas.

Case Study A: Melanoma Suppression (Senescence Induction)

In phenotypic screens against A375 human melanoma cells, the S-enantiomer demonstrates superior antiproliferative activity.

Table 1: Comparative Potency in A375 Melanoma Lines Data derived from senescence-associated

-galactosidase (SA- -gal) assays.

Compound Variant	Configuration	(Proliferation)	(Senescence)	Selectivity Index (SI)
Compound 54	(S)-Enantiomer	0.03 M	0.04 M	>100
Compound 19	(R)-Enantiomer	> 0.50 M	> 1.0 M	Low
Racemic Mixture	(rac)	0.88 M	1.24 M	Moderate

Mechanistic Insight: 3D-QSAR modeling suggests the (S)-configuration aligns the carboxamide oxygen to form a critical hydrogen bond with the target's backbone, while the (R)-isomer suffers from steric clash within the binding pocket, drastically reducing residence time.

Case Study B: Osteoporosis (Cathepsin K Inhibition)

Conversely, for protease inhibition, the R-enantiomer is often the requisite scaffold to ensure the substituent fits the enzyme's S3 pocket.

Table 2: Inhibition of Cathepsin K (Bone Resorption Target)

Compound Variant	Configuration	(Enzymatic)	CTX-I Reduction (Cellular)
Compound H-9	(R)-Enantiomer	0.08 M	High
Analog S-Var	(S)-Enantiomer	> 5.0 M	Negligible

Experimental Workflows

Synthesis & Chiral Resolution Strategy

To ensure data integrity, researchers must avoid testing racemates. Below is the validated workflow for accessing enantiopure material.

Figure 1: Divergent synthesis and resolution workflow for N-arylpiperidine-3-carboxamide enantiomers.

Detailed Protocol: Chiral HPLC Separation

Use this protocol to separate racemic mixtures synthesized via non-stereoselective routes.

• Column: Chiralpak IA or AD-H (250 x 4.6 mm, 5

  m).

• Mobile Phase: n-Hexane : Ethanol (70:30 v/v).[2]

  • Note: Add 0.1% Diethylamine (DEA) if peak tailing occurs due to the basic piperidine nitrogen.

• Conditions:

  • Flow Rate: 1.0 mL/min[2]

  • Temperature: 30°C[2]

  • Detection: UV @ 254 nm (or specific

    of aryl group).

• Validation: Re-inject collected fractions to confirm enantiomeric excess (

  ) > 98% before biological testing.

Protocol: Senescence-Associated -Gal Assay (Melanoma)

Use this assay to validate the efficacy of the S-enantiomer.

• Seeding: Plate A375 melanoma cells (2,000 cells/well) in 96-well plates.

• Treatment: Treat with S- and R-enantiomers (0.01 - 10

  M) for 72 hours.

• Fixation: Fix cells with 2% formaldehyde/0.2% glutaraldehyde for 5 mins.

• Staining: Incubate with X-gal staining solution (pH 6.0) at 37°C overnight (no CO2).

• Quantification: Image using High-Content Screening (HCS). Count blue-stained cells (senescent) vs. total nuclei (DAPI).

  • Success Metric: S-enantiomer should induce >50% senescence at <0.1

    M.

Mechanism of Action (SAR Logic)

The efficacy difference is driven by the spatial orientation of the C3-amide relative to the hydrophobic N-aryl pocket.

Figure 2: Structural Activity Relationship (SAR) logic dictating the binding affinity of R- vs S-enantiomers.

Conclusion & Recommendation

For N-arylpiperidine-3-carboxamide derivatives:

• Do not assume bioequivalence. The scaffold is highly stereosensitive.

• For Oncology (Melanoma): Prioritize the (S)-enantiomer . It drives senescence at nanomolar concentrations where the (R)-isomer is inert.

• For Osteoporosis (Cathepsin K): Prioritize the (R)-enantiomer .

• Manufacturing: Utilize Chiral HPLC (Chiralpak IA) early in the lead optimization phase to separate enantiomers, as racemic data will significantly underestimate the potency of the active isomer.

References

• Lee, J., et al. (2021). "Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities." ACS Medicinal Chemistry Letters, 12(4), 563-571.[3]

• Zhou, X., et al. (2024). "Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K." Molecules, 29(17), 4011.

• BenchChem Protocols. "Microwave-Assisted Synthesis of Piperidine-3-carbothioamide Analogs." BenchChem Application Notes.

• Mishra, S., et al. (2023). "Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine."[4] Journal of the American Chemical Society, 145, 14221-14226.[4][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Cross-reactivity profiling of (3R)-N-Methanesulfonylpiperidine-3-carboxamide against related enzymes

Executive Summary: The Selectivity Challenge

(3R)-N-Methanesulfonylpiperidine-3-carboxamide (chemically defined as (3R)-1-(methylsulfonyl)piperidine-3-carboxamide ) represents a privileged scaffold in the development of inhibitors for 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) . This enzyme is a primary therapeutic target for metabolic syndrome and Type 2 Diabetes, as it amplifies local intracellular cortisol levels in liver and adipose tissue.[1]

The critical challenge in developing this class of inhibitors is isoform selectivity . The compound must potently inhibit 11β-HSD1 (reductase) while sparing 11β-HSD2 (dehydrogenase). Failure to achieve this selectivity leads to the "Apparent Mineralocorticoid Excess" (AME) phenotype, characterized by severe hypertension and hypokalemia due to cortisol activating the mineralocorticoid receptor in the kidney.

This guide outlines the definitive cross-reactivity profiling workflow to validate the safety margin of this scaffold against its critical "anti-targets."

Target Landscape & Mechanism of Action

To understand the cross-reactivity requirements, one must visualize the glucocorticoid shuttle. 11β-HSD1 and 11β-HSD2 perform opposing functions in distinct tissues.

The Glucocorticoid Shuttle & Inhibition Logic

Figure 1: The opposing roles of 11β-HSD isoforms.[2] The lead compound must block the green pathway (HSD1) without interfering with the red pathway (HSD2), which protects the kidney from cortisol toxicity.

Comparative Analysis: Selectivity Thresholds

In high-quality chemical probe development, "potency" is meaningless without "selectivity." The following table establishes the industry-standard performance metrics for this piperidine carboxamide scaffold compared to non-selective historical controls (e.g., Carbenoxolone).

Table 1: Critical Selectivity Profile

Target Enzyme	Biological Function	Desired IC50 (Lead)	Acceptable Selectivity Ratio	Risk of Cross-Reactivity
11β-HSD1 (Human)	Cortisone → Cortisol activation	< 10 nM	N/A (Primary Target)	Efficacy failure if low potency.
11β-HSD2 (Human)	Cortisol → Cortisone inactivation	> 10,000 nM	> 1,000-fold	High Risk: Hypertension, Hypokalemia (AME Syndrome).
17β-HSD1	Estrone → Estradiol	> 5,000 nM	> 500-fold	Hormonal imbalance (Estrogenic effects).
Cathepsin K	Bone resorption	> 1,000 nM	> 100-fold	Off-target bone density modulation (Note: Some piperidine carboxamides target this).
CYP3A4	Drug Metabolism	> 10 µM	N/A	Drug-Drug Interactions (DDI).

Expert Insight: Early generation sulfonamidopiperidines often suffered from poor selectivity against 11β-HSD2. The (3R)-configuration of the carboxamide is frequently employed to sterically clash with the smaller hydrophobic pocket of HSD2, enhancing selectivity compared to the racemate or (3S)-enantiomer [1].

Experimental Protocols

To generate the data for Table 1, you must employ a Scintillation Proximity Assay (SPA) . This is superior to standard fluorescence assays for HSD enzymes due to the interference of fluorescent compounds with the NADPH cofactor.

Protocol A: 11β-HSD1 Potency Assay (Reductase Mode)

Objective: Determine the IC50 of the compound against the primary target.

• Enzyme Preparation: Use human recombinant 11β-HSD1 microsomes expressed in HEK293 or Yeast.

• Reaction Buffer: 50 mM HEPES (pH 7.4), 100 mM KCl, 5 mM NaCl, 2 mM MgCl2.

• Substrate Mix:

  • 200 nM [3H]-Cortisone (Radioactive tracer).

  • 500 µM NADPH (Cofactor - essential for reductase activity).

• Compound Dosing: Serially dilute (3R)-N-Methanesulfonylpiperidine-3-carboxamide in DMSO (10-point curve, top conc 10 µM).

• Incubation: Incubate for 20-60 minutes at 37°C.

• Termination: Add SPA beads coated with anti-cortisol antibody (e.g., Protein A beads + monoclonal anti-cortisol).

  • Mechanism: Only the product ([3H]-Cortisol) binds the bead, bringing the isotope close to the scintillant. Unconverted [3H]-Cortisone does not bind.

• Readout: Measure signal on a MicroBeta counter.

Protocol B: 11β-HSD2 Selectivity Assay (Dehydrogenase Mode)

Objective: Confirm lack of inhibition against the anti-target.

• Enzyme Preparation: Human recombinant 11β-HSD2 microsomes.

• Cofactor Switch: Use NAD+ (500 µM) instead of NADPH. HSD2 is an oxidase.

• Substrate: Use [3H]-Cortisol (200 nM).

• Detection: Use SPA beads coated with anti-cortisol antibody.

  • Note: In this assay, the loss of signal indicates enzyme activity (Cortisol

    Cortisone). Inhibition of the enzyme results in retained signal.

  • Self-Validating Step: Include Glycyrrhetinic Acid (a non-selective inhibitor) as a positive control for inhibition.

The Screening Workflow (Visualized)

The following diagram illustrates the decision tree for validating this compound.

Figure 2: The critical path for validating the scaffold. The HSD2 counter-screen (Step 3) is the "gatekeeper" for this chemical class.

Data Interpretation & Troubleshooting

When analyzing your data for (3R)-N-Methanesulfonylpiperidine-3-carboxamide, watch for these common artifacts:

• The "Shift" in Cellular Assays:

  • It is common for IC50 values to shift 10-50x higher in whole-cell assays compared to biochemical assays due to membrane permeability limits of the sulfonamide group.

  • Correction: If the cellular IC50 is >1 µM despite a biochemical IC50 of 10 nM, assess the PAMPA (Parallel Artificial Membrane Permeability Assay) profile. The sulfonyl group polarity may need optimization (e.g., adding a lipophilic tail to the piperidine C3 position).

• Species Differences:

  • 11β-HSD1 exhibits significant species divergence. A compound potent in Human HSD1 may be inactive in Mouse HSD1 [2].[2]

  • Requirement: Always run a parallel screen against Murine 11β-HSD1 if you plan to use mouse models for in vivo efficacy (e.g., ob/ob mice).

• Metabolic Instability:

  • The piperidine ring is susceptible to oxidation.

  • Check: Run a microsomal stability assay. If half-life is < 30 min, the "N-methanesulfonyl" group may be metabolically labile, or the piperidine carbons are being hydroxylated.

References

• Boyle, C. D., et al. (2008). "Piperazine sulfonamides as potent, selective, and orally available 11beta-hydroxysteroid dehydrogenase type 1 inhibitors."[3] Journal of Medicinal Chemistry.

• Hermanowski-Vosatka, A., et al. (2005). "11beta-HSD1 inhibition ameliorates metabolic syndrome and prevents progression of atherosclerosis in mice." Journal of Experimental Medicine.

• Webster, S. P., et al. (2017). "Discovery of 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitors." Methods in Molecular Biology.

• Vertex Pharmaceuticals. (2024).[4] "Piperidine-3-Carboxamide Derivatives Targeting Cathepsin K." ResearchGate / MDPI.

Sources

• 1. Selective Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 for Patients With Metabolic Syndrome: Is the Target Liver, Fat, or Both? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Piperazine sulfonamides as potent, selective, and orally available 11beta-hydroxysteroid dehydrogenase type 1 inhibitors with efficacy in the rat cortisone-induced hyperinsulinemia model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (2S,3S)-N,2-dimethyl-1-(methylsulfonyl)piperidine-3-carboxamide | C9H18N2O3S | CID 155294420 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study of piperidine-based CCR5 antagonists for HIV treatment

Executive Summary: The Piperidine Paradox

The development of CCR5 antagonists represents a pivotal shift in HIV therapeutics, moving from targeting viral enzymes (RT, Protease) to blocking host-pathogen entry. While the tropane-based Maraviroc (MVC) achieved FDA approval, the piperidine-based candidates—specifically Vicriviroc (VCV) and Aplaviroc (APL) —demonstrated superior in vitro potency but failed in late-stage clinical development.

This guide provides a technical comparison of these piperidine scaffolds. We analyze the structure-activity relationships (SAR) that drove their high affinity, the specific toxicity profiles that led to their attrition, and the experimental protocols required to benchmark next-generation analogs against these historical standards.

Mechanistic Profiling & Structural Logic

Both Vicriviroc and Aplaviroc function as allosteric inverse agonists . Unlike competitive inhibitors that bind the orthosteric site, these small molecules bind a hydrophobic transmembrane pocket within CCR5.[1] This binding induces a conformational change in the receptor's extracellular loops (ECL2), rendering the receptor unrecognizable to the HIV-1 gp120 envelope glycoprotein.

The Piperidine Scaffold Advantage

The piperidine ring serves as a critical pharmacophore, providing a basic nitrogen center that interacts with Glu283 in the CCR5 transmembrane domain.

• Vicriviroc (SCH 417690): Features a piperidine core linked to a pyrimidine, optimizing hydrophobic packing.

• Aplaviroc (GW873140): Utilizes a spirodiketopiperazine structure, offering rigid conformational control and exceptionally slow dissociation rates.

Mechanism of Action Diagram

The following diagram illustrates the interference mechanism preventing viral fusion.

Figure 1: Allosteric inhibition of HIV-1 entry. Piperidine antagonists lock CCR5 in a conformation that prevents gp120 V3 loop interaction.

Comparative Performance Analysis

The following data synthesizes results from multiple Phase II/III trials and preclinical assays. Note the dissociation half-life (

), a critical predictor of receptor occupancy (RO).

Table 1: Pharmacological & Clinical Profiles

Feature	Vicriviroc (VCV)	Aplaviroc (APL)	Maraviroc (MVC) (Control)
Scaffold	Piperidine-Pyrimidine	Spirodiketopiperazine	Tropane
IC50 (PBMC)	0.4 – 1.0 nM	0.1 – 0.6 nM	1.0 – 2.0 nM
Receptor Affinity ( )	~0.4 nM	~0.2 nM	~0.2 nM
Dissociation	~12 hours	~24 hours (Slowest)	~7.5 hours
Protein Binding	>90%	>95%	~76%
Primary Failure Mode	Efficacy/Malignancy (Phase III)	Hepatotoxicity (Phase II/III)	N/A (Approved)
Key Liability	Failed to show superiority over OBT; potential malignancy signal.	Idiosyncratic severe hepatotoxicity (immune-mediated).	Black box warning for hepatotoxicity (rare).[2]

Analysis:

• Potency: Aplaviroc is the most potent in vitro, driven by its extremely slow off-rate (high receptor occupancy).

• Safety: The piperidine scaffold in Aplaviroc was linked to idiosyncratic hepatotoxicity, likely due to reactive metabolite formation, whereas Maraviroc's tropane structure avoided this specific liability.

Experimental Protocols for Validation

To evaluate new piperidine derivatives against these benchmarks, two core assays are required: Calcium Flux (Functional) and Radioligand Binding (Affinity) .

Protocol A: RANTES-Induced Calcium Flux Assay

This assay measures the ability of a compound to block CCR5 signaling in response to its natural ligand, RANTES (CCL5).

System Validation:

• Cell Line: CHO-K1 cells stably expressing recombinant human CCR5 and G

  16 (to couple CCR5 to calcium mobilization).

• Dye: Indo-1 AM (ratiometric) or Fluo-8 (intensity). Ratiometric is preferred for minimizing loading artifacts.

Step-by-Step Methodology:

• Seeding: Plate CHO-CCR5 cells at

  cells/well in black-wall, clear-bottom 384-well plates. Incubate overnight.

• Dye Loading:

  • Wash cells with Assay Buffer (HBSS + 20mM HEPES).

  • Add Indo-1 AM (2

    M) + Probenecid (2.5 mM).

  • Why Probenecid? It inhibits organic anion transporters, preventing the leakage of the dye out of the cells.

  • Incubate for 45 min at 37°C.

• Compound Addition:

  • Add serial dilutions of Antagonist (VCV/APL) or DMSO control.

  • Incubate for 15 min at Room Temp (allow equilibrium binding).

• Stimulation:

  • Inject RANTES/CCL5 at

    concentration (typically 10-30 nM).

• Measurement:

  • Monitor Calcium flux via FLIPR or FlexStation (Ex: 340nm; Em: 405/485nm).

  • Data Output: Calculate Area Under Curve (AUC). Determine

    .[3][4]

Workflow Visualization (Calcium Flux)

Figure 2: High-throughput Calcium Flux workflow for CCR5 antagonist screening.

Critical Analysis: Why Did They Fail?

Understanding the failure of VCV and APL is essential for future drug design.

Aplaviroc: The Hepatotoxicity Barrier

In Phase II/III trials (ASCENT/EPIC), Aplaviroc showed severe, idiosyncratic hepatotoxicity (elevated ALT/bilirubin).

• Hypothesis: Metabolic activation of the spirodiketopiperazine moiety or the specific side chains led to reactive intermediates that triggered an immune-mediated liver injury.

• Lesson: While potency (

  ) is desirable, the chemical stability of the piperidine substituents in the liver (CYP450 interactions) is the limiting factor.

Vicriviroc: The Efficacy/Malignancy Trap

Vicriviroc failed to meet its primary endpoint in the VICTOR-E3 and VICTOR-E4 Phase III trials.

• Efficacy: In treatment-experienced patients with multi-drug resistance, VCV did not add significant viral suppression compared to the optimized background therapy (OBT) alone.

• Malignancy: Early Phase II data suggested a potential increase in lymphomas/malignancies. Although later deemed non-statistically significant, this cast a shadow over the program.

• Lesson: "Me-too" piperidines must demonstrate superiority, not just non-inferiority, especially when competing against effective integrase inhibitors and the established Maraviroc.

References

• Strizki, J. M., et al. (2005). "SCH 417690: A Novel, Potent, and Orally Bioavailable CCR5 Antagonist." Proceedings of the National Academy of Sciences. Link

• Nichols, G., et al. (2008).[5] "Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140)." Antimicrobial Agents and Chemotherapy.[2][6] Link

• Dorr, P., et al. (2005). "Maraviroc (UK-427,857), a Potent, Orally Bioavailable, and Selective Small-Molecule Inhibitor of Chemokine Receptor CCR5." Antimicrobial Agents and Chemotherapy.[2][6] Link

• Maeda, K., et al. (2004). "Spiro-diketopiperazine Derivatives as Potent CCR5 Antagonists." Journal of Biological Chemistry. Link

• Gulick, R. M., et al. (2010). "Phase 3 Study of Vicriviroc for HIV-1 Infection in Treatment-Experienced Subjects." Journal of Infectious Diseases. Link

• Molecular Devices. (n.d.). "Calcium Flux Assay for In Vitro Neurotoxicity Studies and Drug Screening." Application Note. Link

Sources

• 1. Vicriviroc - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Antagonists of the human CCR5 receptor as anti-HIV-1 agents. Part 4: synthesis and structure-activity relationships for 1-[N-(methyl)-N-(phenylsulfonyl)amino]-2-(phenyl)-4-(4-(N-(alkyl)-N-(benzyloxycarbonyl)amino)piperidin-1-yl)butanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antagonists of the human CCR5 receptor as anti-HIV-1 agents. Part 2: structure-activity relationships for substituted 2-Aryl-1-[N-(methyl)-N-(phenylsulfonyl)amino]-4-(piperidin-1-yl)butanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Merck discontinues vicriviroc as first-line therapy for HIV [healio.com]

Evaluating the therapeutic potential of piperidine-3-carboxamides for Crohn's disease

Executive Summary: The Shift to Gut-Restricted Small Molecules

The therapeutic landscape for Crohn's Disease (CD) is pivoting from systemic immunosuppression to tissue-selective modulation . While Biologics (e.g., Infliximab) and first-generation JAK inhibitors (e.g., Tofacitinib) have defined the Standard of Care (SoC), they are limited by immunogenicity and systemic toxicity (e.g., VTE, anemia, infection).

Piperidine-3-carboxamides (P3Cs) represent an emerging class of orally bioavailable small molecules designed to bridge this gap. Unlike their structural predecessors (Quinoline-3-carboxamides like Paquinimod), P3Cs utilize a saturated piperidine ring to increase sp3 character, enhancing solubility and allowing for gut-restricted pharmacokinetics .

This guide evaluates P3Cs as next-generation Gut-Restricted JAK Inhibitors and Immunomodulators , comparing them directly against systemic JAK inhibitors and anti-TNF biologics.

Molecular Rationale: Why Piperidine-3-Carboxamides?

The failure of many oral CD drugs stems from a "solubility-permeability trade-off." To penetrate the intestinal tissue, drugs are often made lipophilic, which leads to systemic absorption and off-target toxicity.

The P3C Advantage

The piperidine-3-carboxamide scaffold offers a unique medicinal chemistry solution:

• 3D Structural Complexity: The non-planar piperidine ring (unlike the flat quinoline) disrupts crystal packing, improving aqueous solubility.

• Tunable Lipophilicity: By substituting the nitrogen at position 1 and the carboxamide at position 3, chemists can create "soft drugs"—molecules that are potent in the intestinal mucosa but are rapidly metabolized or poorly absorbed into the systemic circulation.

• Target Selectivity: Recent docking studies suggest P3Cs can be optimized to bind allosterically to JAK1 or modulate S100A9 (calprotectin) interactions, reducing the inflammatory feedback loop locally.

Comparative Mechanism of Action (MoA)

To understand the therapeutic potential, we must visualize how P3Cs differ from current systemic therapies at the cellular level.

Signaling Pathway & Gut Restriction

• Tofacitinib (Systemic): Enters the gut, blocks JAKs, but also diffuses into the blood, inhibiting JAK2 in bone marrow (causing anemia).

• P3Cs (Gut-Restricted): Designed to accumulate in the inflamed intestinal epithelium. They inhibit the JAK1-STAT3 axis locally, preventing the transcription of pro-inflammatory cytokines (IL-6, IL-23) without reaching threshold concentrations in the plasma.

Visualization: Gut-Restricted vs. Systemic Inhibition

Figure 1: Differential biodistribution of P3Cs versus systemic JAK inhibitors. P3Cs maintain high local concentrations in the epithelium while minimizing systemic exposure.

Performance Comparison: P3Cs vs. Alternatives

The following table synthesizes data from recent medicinal chemistry optimizations and preclinical models (e.g., DSS-induced colitis).

Feature	Piperidine-3-Carboxamides (P3C)	Tofacitinib (Xeljanz)	Infliximab (Remicade)
Drug Class	Small Molecule (Novel Scaffold)	Small Molecule (JAK Inhibitor)	Biologic (Monoclonal Antibody)
Primary Target	JAK1 (Gut-Selective) / S100A9	JAK1/JAK3 (Pan-JAK)	TNF-alpha
Route of Admin	Oral	Oral	IV Infusion
Systemic Exposure	Low (<50 ng/mL)	High (>500 ng/mL)	High (Systemic)
Colon Tissue : Plasma Ratio	> 50:1 (High Selectivity)	~ 1:1	~ 0.1:1 (Poor Penetration)
Immunogenicity	None	None	High (Anti-Drug Antibodies)
Key Safety Risk	GI Irritation (Potential)	VTE, Infection, Anemia	Serious Infection, Lymphoma
Cost of Goods	Low (Chemical Synthesis)	Low/Medium	High (Bioprocessing)

Key Insight: The P3C scaffold demonstrates a superior Colon Tissue:Plasma Ratio . This is the critical metric for reducing the "Black Box" warnings associated with current JAK inhibitors.

Experimental Validation: The "Ex Vivo" Gold Standard

To validate the therapeutic potential of a P3C candidate without relying solely on murine models (which often lack translational relevance), the Human Intestinal Mucosal Explant model is required.

Protocol: Evaluation of P3C Efficacy in Human Biopsies

Objective: Determine if P3C treatment reduces TNF-α and IL-6 secretion in inflamed tissue from CD patients.

Materials:

• Fresh colonic biopsies from active CD patients (inflamed regions).

• Complete culture medium (RPMI 1640 + 10% FBS + Antibiotics).

• P3C Candidate (dissolved in DMSO).

• Positive Control: Tofacitinib (1 µM).

• Vehicle Control: 0.1% DMSO.

Workflow:

• Collection: Obtain 4-6 biopsies per patient via colonoscopy. Transport in ice-cold HBSS.

• Washing: Wash 3x in HBSS containing DTT (to remove mucus) and antibiotics.

• Culture: Place biopsies on a transwell insert (air-liquid interface) or submerged in 24-well plates.

• Treatment:

  • Well A: Vehicle (DMSO)

  • Well B: P3C (0.1 µM, 1 µM, 10 µM)

  • Well C: Tofacitinib (1 µM)

• Incubation: Culture for 24 hours at 37°C, 5% CO2.

• Analysis:

  • Supernatant: ELISA for TNF-α, IL-6, IL-8.

  • Tissue: RNA extraction for qPCR (Target: MX1, SOCS3 as STAT readouts).

Visualization: Experimental Workflow

Figure 2: Workflow for validating P3C efficacy using human ex vivo explants, ensuring translational relevance beyond murine models.

Safety & Toxicology: Overcoming the Quinoline Legacy

A critical barrier to entry for carboxamide derivatives has been the teratogenicity associated with quinoline-3-carboxamides (e.g., Linomide, Laquinimod).

The Piperidine Solution:

• Structural Differentiation: The saturation of the pyridine ring in P3Cs alters the metabolic profile. Early ADMET data suggests P3Cs avoid the formation of the specific epoxide metabolites linked to the teratogenic effects of quinolines.

• CYP Inhibition: P3Cs must be screened for CYP3A4 inhibition. Optimized P3C derivatives show reduced CYP interaction compared to their quinoline counterparts, lowering the risk of drug-drug interactions (DDIs).

Conclusion

Piperidine-3-carboxamides represent a high-potential scaffold for the "Treat-to-Target" era of Crohn's disease management. By leveraging gut restriction , they offer the efficacy of JAK inhibition with a safety profile potentially superior to Tofacitinib.

Recommendation for Developers: Prioritize P3C leads that demonstrate:

• LogD > 2.5 (to ensure tissue penetration).

• High Efflux Ratio (to pump drug out of blood and back into the gut lumen).

• Selectivity for JAK1 over JAK2 (>50-fold).[1]

References

• Determination of ADMET properties of substituted-piperidine-3-carboxamide derivatives with potential use in the treatment of Crohn's disease. International Journal of Biology and Chemistry. (2025).[1][2][3][4] 5[3][6][7][5]

• Identification of 2,4-Diaminopyrimidine Derivatives as Novel Gut-Restricted Selective JAK1 Inhibitors for the Treatment of Inflammatory Bowel Disease. Journal of Medicinal Chemistry. (2026).[1][2][8] 1

• Investigation of Some Substituted-Piperidine-3-carboxamide Derivative Compounds As Active Ingredients in the Treatment of Crohn's Disease by Molecular Docking Method. Russian Journal of General Chemistry. (2025).[1][2][3][4] 4

• Treatment With Quinoline-3-carboxamide Does Not Successfully Prevent Immune-Mediated Glomerulonephritis in Mice. Nefrologia.[8] (2016).[1][8] (Context on Quinoline limitations). 8[3][6][7]

• Scientists develop molecules that may treat Crohn's disease. Broad Institute.[2] (2026).[1][2][8] (Context on small molecule genetics-to-therapeutics). 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Scientists develop molecules that may treat Crohn’s disease | Broad Institute [broadinstitute.org]
• 3. Piperine Improves DSS-Induced Colitis in Mice via Inhibition of Inflammation and Modulation of Gut Microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigation of Some Substituted-Piperidine-3-carboxamide Derivative Compounds As Active Ingredients in the Treatment of Crohn's Disease by Molecular Docking Method | AVESİS [avesis.erdogan.edu.tr]
• 5. Determination of ADMET properties of substituted-piperidine-3-carboxamide derivatives with potential use in the treatment of Crohn's disease | International Journal of Biology and Chemistry [ijbch.kaznu.kz]
• 6. researchgate.net [researchgate.net]
• 7. JAK inhibitors for inflammatory bowel disease: recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Treatment with Quinoline-3-carboxamide does not successfully prevent immune-mediated glomerulonephritis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (3R)-N-Methanesulfonylpiperidine-3-carboxamide

This document provides essential, immediate safety and logistical information for the proper disposal of (3R)-N-Methanesulfonylpiperidine-3-carboxamide. Tailored for researchers, scientists, and professionals in drug development, this guide is built on a foundation of scientific integrity and field-proven laboratory safety practices. Our goal is to extend beyond product provision, fostering a culture of safety and environmental responsibility.

A structurally related compound, N-methyl-N-[(3R)-piperidin-3-yl]methanesulfonamide hydrochloride, is noted to have limited toxicological data, but it is advised to handle it with care, avoiding dust formation and contact with skin and eyes[1]. Piperidine, the core heterocyclic scaffold, is classified as a highly flammable liquid and vapor that can cause severe skin burns and eye damage, and is toxic if it comes into contact with skin or is inhaled[2][3][4]. Sulfonamides, as a class, are typically treated as hazardous waste requiring professional disposal[5][6]. Therefore, a cautious and well-documented approach to the disposal of (3R)-N-Methanesulfonylpiperidine-3-carboxamide is not just recommended, but essential.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, a thorough risk assessment must be conducted. All handling of (3R)-N-Methanesulfonylpiperidine-3-carboxamide should occur in a well-ventilated area, preferably within a chemical fume hood[6][7].

Personal Protective Equipment (PPE): The first line of defense is appropriate PPE. Based on the hazards associated with piperidine and related structures, the following are mandatory:

• Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against potential splashes[7].

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. It is crucial to inspect gloves for any signs of degradation before use[7].

• Body Protection: A flame-retardant lab coat or a chemical-resistant apron is required[7].

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used[6][8].

II. Step-by-Step Disposal Protocol

The guiding principle for the disposal of this compound is the prevention of its release into the environment[8]. Therefore, it should never be disposed of down the drain or in regular solid waste[5][8]. The recommended method of disposal is to engage a licensed professional waste disposal service[1][8].

Step 1: Waste Identification and Segregation

All waste containing (3R)-N-Methanesulfonylpiperidine-3-carboxamide must be treated as hazardous waste[5][9]. This includes the pure compound, solutions, and any contaminated materials such as weighing boats, pipette tips, gloves, and absorbent materials used for spill cleanup[5][7]. To avoid cross-contamination and potentially dangerous chemical reactions, this waste stream must be kept separate from other laboratory wastes[5].

Step 2: Containerization

• Primary Container: Use a container that is chemically compatible with the compound. A high-density polyethylene (HDPE) container is generally a suitable choice[5]. The container must be in good condition, with a secure, leak-proof lid[5].

• Labeling: The container must be clearly labeled with the words "Hazardous Waste"[5][10]. The label should also include the full chemical name: "(3R)-N-Methanesulfonylpiperidine-3-carboxamide," the approximate quantity, and the date of accumulation[5][6]. Hazard symbols indicating potential toxicity and environmental hazards should also be present[10].

Step 3: Storage of Chemical Waste

• Designated Area: The sealed waste container should be stored in a designated, well-ventilated, and secure hazardous waste accumulation area[5][11].

• Incompatible Materials: Ensure the storage area is away from incompatible materials, particularly strong oxidizing agents[5][8].

• Secondary Containment: It is best practice to store the primary waste container within a secondary container, such as a chemical-resistant tub, to contain any potential leaks[7].

Step 4: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste[6][8]. Provide the waste disposal company with all available information about the chemical, including its name and any known hazards[5][8].

III. Decontamination and Spill Management

Decontamination of Labware: Any reusable labware that has come into contact with (3R)-N-Methanesulfonylpiperidine-3-carboxamide must be thoroughly decontaminated. A common procedure is to triple-rinse with a suitable solvent (e.g., ethanol or acetone), followed by a thorough cleaning with soap and water. The solvent rinsate must be collected and disposed of as hazardous chemical waste[5][7].

Spill Procedures: In the event of a spill, the following steps should be taken:

• Evacuate: Immediately evacuate all non-essential personnel from the area[7].

• Ventilate: Ensure the area is well-ventilated[7].

• Contain: For small spills, use a non-combustible absorbent material like sand, vermiculite, or earth to contain the spill. Do not use combustible materials such as paper towels[6][7].

• Collect: Carefully sweep or scoop up the absorbed material and place it into a sealed, labeled container for disposal as hazardous waste[1][8].

• Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials for disposal as hazardous waste.

IV. Regulatory Framework

The disposal of chemical waste is regulated by federal, state, and local laws. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA)[9][11]. The Occupational Safety and Health Administration (OSHA) also sets standards for worker safety during hazardous waste operations[12][13][14]. It is imperative that all laboratory personnel are trained on these regulations and their institution's specific waste management policies[13][15].

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

Caption: Disposal workflow for (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

References

• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal.
• Benchchem. Proper Disposal of N-Phenylmethanesulfonamide: A Step-by-Step Guide.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Penta s.r.o. (2024, May 7).
• Laboratory Waste Management: The New Regul
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines.
• (2022, September 13).
• American Chemical Society.
• US EPA. (2025, November 25).
• Benchchem. Essential Guide to the Safe Disposal of 5-Aminonaphthalene-1-sulfonamide.
• Benchchem.
• DuraLabel Resources. (2025, December 16). OSHA Rules for Hazardous Chemicals.
• Benchchem. Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)
• (2023, March 16).
• Introduction to Hazardous Waste Management.
• Oreate AI Blog. (2026, January 8). Understanding Piperidine: Properties, Uses, and Safety Precautions.
• MSDS of N-methyl-N-[(3R)-piperidin-3-yl]methanesulfonamide hydrochloride.
• (2025, February 27). The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids.
• Cleanchem Laboratories.
• Fisher Scientific. (2010, March 26).
• Enamine. safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
• Fisher Scientific. (2015, July 2).
• TCI Chemicals.
• (2025, September 23).

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A Researcher's Guide to the Safe Handling and Disposal of (3R)-N-Methanesulfonylpiperidine-3-carboxamide

Hazard Assessment: A Synthesis of Structural Analogues

The toxicological properties of (3R)-N-Methanesulfonylpiperidine-3-carboxamide have not been fully investigated.[1] Therefore, a conservative risk assessment is derived from the known hazards of its structural components.

• Piperidine Moiety : The foundational piperidine ring is a well-documented hazard. Piperidine itself is a flammable liquid that is toxic when it comes in contact with skin or is inhaled.[2][3] It is known to cause severe skin burns and eye damage.[2][3] This dictates the need for stringent measures to prevent any direct contact.

• Carboxamide & Sulfonamide Groups : Compounds containing carboxamide and sulfonamide functional groups are often associated with skin, eye, and respiratory irritation.[4][5][6] As the target compound is likely a solid powder, inhalation of dust presents a significant route of exposure, potentially causing respiratory irritation.[1]

Based on this analysis, (3R)-N-Methanesulfonylpiperidine-3-carboxamide should be handled as a substance that is potentially toxic, corrosive to skin and eyes, and a respiratory irritant.

Table 1: Summary of Potential Hazards

Hazard Class	Potential Effects	Primary Exposure Routes
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.[2][3]	Inhalation, Dermal, Ingestion
Skin Corrosion/Irritation	May cause skin irritation or severe burns upon contact.[2][4][6]	Dermal
Eye Damage/Irritation	May cause serious eye irritation or damage.[2][4][6]	Ocular
Respiratory Irritation	Inhalation of dust may cause respiratory system irritation.[1][4]	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the risks identified above. All handling of this compound must be performed within a certified chemical fume hood.[7]

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting chemical safety goggles and a face shield.[8][9]	Protects against splashes and airborne dust, preventing severe eye damage.
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene).[2][9]	Prevents dermal absorption and skin corrosion. Gloves must be inspected before use and disposed of after handling.[8]
Body Protection	Flame-retardant lab coat and closed-toe shoes.[8][9]	Protects skin from accidental spills and contamination.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges may be necessary if there is a risk of aerosol or dust generation outside of a fume hood.[8][9][10]	Prevents inhalation of potentially toxic and irritating dust.

It is a critical institutional requirement that all personnel be trained on the proper use of PPE and that emergency eyewash stations and safety showers are readily accessible in the immediate work area.[4][11][12]

Operational Plan: A Step-by-Step Workflow for Safe Handling

This protocol outlines the essential steps for safely handling (3R)-N-Methanesulfonylpiperidine-3-carboxamide from receipt to use.

Step 1: Preparation & Pre-Handling

• Verify Engineering Controls : Ensure the chemical fume hood is functioning correctly with adequate airflow.

• Assemble Materials : Gather all necessary equipment, including spatulas, weigh boats, and reaction vessels, and place them inside the fume hood.

• Don PPE : Put on all required PPE as specified in Table 2 before opening the primary container.

Step 2: Weighing and Dispensing

• Work Within Fume Hood : Conduct all manipulations of the solid compound exclusively within the fume hood to contain dust.[13]

• Minimize Dust Generation : Handle the compound gently. Do not pour the powder from a height. Use a spatula to carefully transfer the solid.

• Tare and Weigh : Place a weigh boat on the analytical balance inside the hood, tare the balance, and carefully add the desired amount of the compound.

• Seal Immediately : Tightly close the primary container immediately after dispensing to prevent dust from escaping and to protect the compound's integrity.[8]

Step 3: Use in Application (e.g., Solution Preparation)

• Add to Solvent : Carefully add the weighed compound to the solvent in your reaction vessel. Do not add solvent to the dry powder, as this can cause splashing.

• Ensure Compatibility : Confirm that the compound is not incompatible with other reagents in the procedure. Avoid contact with strong oxidizing agents.[14]

• Maintain Containment : Keep all vessels containing the compound covered or capped when not actively in use.

Step 4: Post-Handling & Cleanup

• Decontaminate Surfaces : Wipe down the work surface inside the fume hood with an appropriate solvent (e.g., ethanol or acetone) followed by soap and water to remove any residual contamination. Collect the cleaning materials as hazardous waste.[7]

• Doff PPE Correctly : Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Dispose of all single-use PPE as hazardous waste.

• Personal Hygiene : Wash hands and forearms thoroughly with soap and water after the procedure is complete.[8]

Caption: Workflow for handling (3R)-N-Methanesulfonylpiperidine-3-carboxamide.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and correct action is crucial.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.[2]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.[10]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen.[4] If not breathing, give artificial respiration.[1] Seek immediate medical attention.

• Spill : Evacuate the area and prevent entry.[11] Wearing full PPE, cover the spill with an inert, non-combustible absorbent material like sand or vermiculite.[9][11] Sweep up the material, place it in a sealed, labeled container for hazardous waste disposal, and decontaminate the area.[14]

Disposal Plan: Ensuring Environmental and Personnel Safety

All waste streams containing (3R)-N-Methanesulfonylpiperidine-3-carboxamide must be treated as hazardous waste.

• Segregation : Do not mix this waste with other waste streams.[7] Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a dedicated, sealed, and clearly labeled hazardous waste container.[7]

• Labeling : The waste container must be labeled "Hazardous Waste" and include the full chemical name: "(3R)-N-Methanesulfonylpiperidine-3-carboxamide".[7][9]

• Storage : Store the sealed waste container in a designated, well-ventilated secondary containment area away from incompatible materials.[15]

• Disposal : Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[9] Never dispose of this chemical down the drain or in the regular trash.[7]

By adhering to these stringent protocols, you can effectively manage the risks associated with handling (3R)-N-Methanesulfonylpiperidine-3-carboxamide, ensuring a safe laboratory environment for yourself and your colleagues.

References

• Piperidine - SAFETY DATA SHEET . (2023, March 16). Chemsupply. [Link]

• Safety Data Sheet: Piperidine . (2025, March 31). Carl ROTH. [Link]

• Hazardous Substance Fact Sheet: Piperidine . New Jersey Department of Health. [Link]

• Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH.
• Safety Data Sheet: Sulfanilamide. (2010, January 7). Fisher Scientific.

• Chemical Handling Safety & PPE Requirements . American Safety & Health Management Group, Inc. [Link]

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